1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

• CAS: 65599-35-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione is an ortho-hydroxyaryl β-diketone, a class of compounds of significant interest in medicinal chemistry and synthetic organic chemistry. These molecules serve as crucial precursors for the synthesis of various heterocyclic systems, most notably flavones and chromones, which exhibit a wide spectrum of biological activities. This guide provides a comprehensive overview of the most efficient and reliable synthetic pathway to this target molecule: the Baker-Venkataraman rearrangement. We will delve into the strategic selection of this pathway, provide detailed experimental protocols, elucidate the underlying reaction mechanism, and present key data in a structured format to facilitate reproducibility and further investigation.

Part 1: Strategic Synthesis Design: The Baker-Venkataraman Rearrangement

While several methods exist for the formation of 1,3-dicarbonyl compounds, the synthesis of ortho-hydroxyaryl β-diketones is most effectively achieved through the Baker-Venkataraman rearrangement.[1][2] This pathway is superior to alternatives like a direct Claisen condensation for this specific substitution pattern due to its high regioselectivity and excellent yields. The reaction proceeds in two distinct, high-yielding steps from readily available starting materials: 2'-hydroxyacetophenone and 2-furoyl chloride.

The overall synthetic workflow is depicted below.

Caption: High-level workflow for the synthesis of the target 1,3-dione.

Part 2: Detailed Experimental Protocols

The synthesis is a two-stage process. The protocols described are based on established methodologies for the Baker-Venkataraman rearrangement.[3][4]

Stage 1: O-Acylation to Synthesize 2-Acetylphenyl 2-furoate

This initial step involves the esterification of the phenolic hydroxyl group of 2'-hydroxyacetophenone.

Protocol:

• Reactant Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2'-hydroxyacetophenone (1.0 eq.) in anhydrous pyridine (10-15 mL per gram of acetophenone).

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Acyl Chloride Addition: Add 2-furoyl chloride (1.1 eq.) dropwise to the stirred solution over 15-20 minutes, ensuring the temperature remains below 5 °C. Pyridine serves as both the solvent and the base to neutralize the hydrochloric acid byproduct.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours. The progress can be monitored by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate solvent system.

• Work-up: Pour the reaction mixture into a beaker containing ice-cold water (approx. 10 times the volume of pyridine used).

• Isolation: If a solid precipitate forms, collect it by vacuum filtration. If an oil separates, extract the aqueous mixture with ethyl acetate (3x volumes). Combine the organic layers, wash with 5% HCl solution to remove residual pyridine, then with saturated sodium bicarbonate solution, and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure. The crude ester can be purified by recrystallization from ethanol or by column chromatography on silica gel.

Stage 2: Base-Catalyzed Rearrangement to 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

This is the core rearrangement step that forms the 1,3-dione.

Protocol:

• Reactant Preparation: Place the purified 2-acetylphenyl 2-furoate (1.0 eq.) and powdered potassium hydroxide (3.0 eq.) in a round-bottom flask.

• Solvent Addition: Add anhydrous pyridine (10 mL per gram of ester) and stir the suspension vigorously at room temperature. Alternative, stronger base/solvent systems like sodium hydride in anhydrous THF can be used.[2][5]

• Reaction: Stir the mixture at 50-60 °C for 2-3 hours. A color change to a deep yellow or orange is typically observed as the phenoxide salt of the diketone forms.

• Work-up: Cool the reaction mixture to room temperature and pour it into a beaker of crushed ice.

• Acidification: Acidify the mixture slowly with dilute hydrochloric acid or 10% aqueous acetic acid until the pH is acidic (pH ~4-5), while stirring.[4] This protonates the phenoxide, causing the β-diketone product to precipitate.

• Isolation: Collect the resulting yellow solid product by vacuum filtration using a Buchner funnel.

• Purification: Wash the solid thoroughly with cold deionized water until the filtrate is neutral. The crude 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione can be purified by recrystallization from a suitable solvent, such as ethanol or an ethanol/water mixture, to yield the pure product.[4]

Part 3: The Underlying Mechanism

The Baker-Venkataraman rearrangement proceeds via an intramolecular Claisen condensation mechanism.[3][6] The driving force is the formation of a stable, resonance-stabilized enolate of the final β-diketone product.

Mechanistic Steps:

• Enolate Formation: A strong base abstracts the acidic α-proton from the acetyl group, forming a nucleophilic enolate.

• Intramolecular Acyl Transfer: The enolate attacks the carbonyl carbon of the adjacent furoate ester in an intramolecular nucleophilic acyl substitution. This forms a cyclic alkoxide intermediate.

• Ring Opening: The cyclic intermediate collapses, expelling the stable phenoxide as a leaving group and forming the 1,3-dione structure.

• Deprotonation: The newly formed β-diketone is highly acidic at the methylene carbon situated between the two carbonyls. The alkoxide or another equivalent of base rapidly deprotonates this position, forming a highly resonance-stabilized enolate. This step is essentially irreversible and drives the reaction to completion.[2]

• Protonation: An acidic workup in the final step protonates the enolate to yield the final neutral 1,3-diketone, which exists in equilibrium with its enol tautomer.

Caption: Logical flow of the Baker-Venkataraman rearrangement mechanism.

Part 4: Quantitative Data & Characterization

The efficiency of the Baker-Venkataraman rearrangement is consistently high for a variety of substrates. The following table summarizes typical quantitative data based on analogous syntheses.

Parameter	Stage 1: O-Acylation	Stage 2: Rearrangement	Reference(s)
Typical Yield	> 90%	75 - 90%	[4]
Base	Pyridine	KOH, NaH, K₂CO₃	[2][3]
Solvent	Pyridine	Pyridine, THF, DMSO	[2][5]
Reaction Time	4 - 6 hours	2 - 4 hours	[4]
Temperature	0 °C to RT	RT to 60 °C	[4]
Appearance	White to pale yellow solid	Yellow crystalline powder	[7]

Characterization: The final product, 1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione (a close analog), is described as a yellow crystalline powder.[7] The product exists in two enolic tautomeric forms, which can be observed by NMR spectroscopy.[7] Key characterization would involve ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm the structure.

References

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• Synthesis and Characterization of 1-(2', 4' dihydroxy-5-nitrophenyl)-3-(pyridin-3-yl)- propane-1, 3-dione and its metal complexe. International Journal of Science and Research (IJSR).
• One-Pot Synthesis of 3-Fluoroflavones via 1-(2-Hydroxyphenyl)-3-phenylpropane-1,3-diones and Selectfluor at Room Temperature. ResearchGate.
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An In-Depth Technical Guide to the Characterization of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

Abstract

This technical guide provides a comprehensive framework for the definitive characterization of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, a β-diketone with significant potential in medicinal chemistry and materials science. As a key intermediate in the synthesis of flavonoids and a potent metal chelator, a thorough understanding of its structural and electronic properties is paramount.[1][2] This document moves beyond rote protocols to elucidate the causality behind experimental choices, presenting a self-validating workflow for synthesis, purification, and multi-faceted structural analysis. We delve into the compound's defining characteristic—its keto-enol tautomerism—and detail the application of advanced spectroscopic (NMR, FT-IR), spectrometric (MS), and crystallographic techniques for its unambiguous characterization.[3][4] This guide is intended for researchers, scientists, and drug development professionals seeking a robust and scientifically grounded approach to the analysis of this and related dicarbonyl compounds.

Introduction: The Scientific Rationale

1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione belongs to the 1,3-dicarbonyl or β-diketone class of compounds. Its structure is a nexus of functionalities that confer significant chemical and biological interest. The β-diketone moiety serves as a critical precursor for the synthesis of heterocyclic systems like flavones, pyrazoles, and isoxazoles.[1][5] Furthermore, the presence of a 2-hydroxyphenyl group and a furan ring introduces functionalities known to participate in a wide array of biological interactions.[6][7]

The central scientific challenge in characterizing this molecule is its existence as a dynamic equilibrium between diketo and keto-enol tautomeric forms.[3][8] The enol form is significantly stabilized by the formation of a quasi-aromatic six-membered ring via a strong intramolecular hydrogen bond.[4] This tautomerism is not merely a chemical curiosity; it profoundly influences the molecule's reactivity, chelating ability, and biological activity. Therefore, our characterization strategy is designed not only to confirm the compound's identity but also to probe the subtleties of this tautomeric equilibrium.

Synthesis and Purification: A Validated Pathway

The synthesis of 1,3-diketones from 2'-hydroxyacetophenones is most reliably achieved via the Baker-Venkataraman rearrangement.[1][2] This method offers high yields and purity by proceeding through a stable ester intermediate, providing superior control compared to a direct Claisen condensation with a furan ester.

Causality of the Synthetic Choice

The Baker-Venkataraman rearrangement is selected for its efficacy in preventing self-condensation of the acetophenone, a common side reaction in base-catalyzed condensations. The intramolecular nature of the final rearrangement step ensures a high-yield conversion to the desired β-diketone.

Diagram of Synthetic Pathway

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An In-depth Technical Guide to the NMR and IR Spectra of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

Introduction

1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione is a β-diketone of significant interest in medicinal chemistry and drug development. Its structure, incorporating furan and hydroxyphenyl moieties, makes it a versatile scaffold for the synthesis of various heterocyclic compounds and a candidate for biological screening. A thorough understanding of its spectroscopic properties is paramount for its identification, purity assessment, and the study of its chemical behavior. This guide provides a detailed analysis of the Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectra of this compound, grounded in the fundamental principles of spectroscopy and the compound's inherent tautomeric nature.

The Critical Role of Keto-Enol Tautomerism

β-Diketones, such as 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, exist as an equilibrium mixture of two tautomeric forms: the diketo form and the enol form. This equilibrium is a cornerstone of their chemistry and profoundly influences their spectroscopic characteristics. The enol form is often stabilized by an intramolecular hydrogen bond, forming a pseudo-aromatic six-membered ring, which leads to distinct signals in both NMR and IR spectra.

The equilibrium between the diketo and enol forms is typically slow on the NMR timescale, meaning that separate signals for both tautomers can often be observed in the spectrum. The ratio of these tautomers is sensitive to factors such as the solvent, temperature, and the electronic nature of the substituents. In the case of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, the presence of aromatic and heteroaromatic groups is expected to favor the enol form.

Caption: Keto-enol tautomerism in 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione.

¹H NMR Spectral Analysis

The ¹H NMR spectrum of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione is particularly informative due to the presence of distinct signals for both the keto and enol tautomers. Experimental data obtained in CDCl₃ reveals a 1:4 mixture of the keto (minor) and enol (major) forms.[1]

Enol Tautomer (Major)

The enol form is characterized by several key resonances:

• Enolic Proton (OH): A highly deshielded singlet appearing far downfield, typically around δ 15.08 ppm . This significant downfield shift is a hallmark of a strong intramolecular hydrogen bond between the enolic hydroxyl group and the adjacent carbonyl oxygen.

• Phenolic Proton (OH): A singlet observed at δ 12.08 ppm , also deshielded due to hydrogen bonding and the electronic environment of the hydroxyphenyl ring.

• Methine Proton (=CH-): A singlet at δ 6.78 ppm . This proton is attached to the carbon between the two carbonyl groups in the enol form.

• Furan Protons: The furan ring protons exhibit a characteristic splitting pattern. A doublet of doublets at δ 6.60 ppm (J = 3.5, 1.7 Hz), a doublet at δ 7.17 ppm (J = 3.5 Hz), and a singlet at δ 7.61 ppm .

• Hydroxyphenyl Protons: The aromatic protons of the hydroxyphenyl ring appear as a multiplet in the region of δ 6.92-7.77 ppm . Specifically, a triplet at δ 6.92 ppm (J = 7.2 Hz), a doublet at δ 6.99 ppm (J = 8.2 Hz), a multiplet from δ 7.43-7.48 ppm , and a doublet of doublets at δ 7.77 ppm (J = 8.0, 1.3 Hz) are observed.[1]

Keto Tautomer (Minor)

The diketo form is identified by the presence of a methylene group:

• Methylene Protons (-CH₂-): A characteristic singlet for the methylene protons situated between the two carbonyl groups is observed at approximately δ 4.50 ppm .[1]

• Other Protons: The signals for the furan and hydroxyphenyl protons of the keto form are also present but are of lower intensity, and some may overlap with the signals of the enol form. The reported data indicates distinct signals for the keto form's furan and hydroxyphenyl protons, for instance, at δ 6.59 ppm (d, J = 2.1 Hz) and δ 7.79 ppm (d, J = 1.5 Hz).[1]

Proton	Enol Form Chemical Shift (δ ppm)	Keto Form Chemical Shift (δ ppm)
Enolic OH	15.08 (s)	-
Phenolic OH	12.08 (s)	11.89 (s)
Methine (=CH-)	6.78 (s)	-
Methylene (-CH₂-)	-	4.50 (s)
Furan-H	6.60 (dd), 7.17 (d), 7.61 (s)	6.59 (d), 6.95 (s), 7.35 (d), 7.62 (s)
Hydroxyphenyl-H	6.92 (t), 6.99 (d), 7.43-7.48 (m), 7.77 (dd)	7.00 (s), 7.48-7.53 (m), 7.79 (d)

¹³C NMR Spectral Analysis (Predicted)

Enol Tautomer (Major)

• Carbonyl Carbons (C=O): Two distinct signals are expected in the range of δ 178-195 ppm . The intramolecular hydrogen bonding and conjugation will influence their exact positions.

• Enolic Carbons: The carbon double bond of the enol form will show signals around δ 90-100 ppm for the methine carbon (-C=C H-) and a more downfield signal for the other enolic carbon.

• Furan Carbons: The carbons of the furan ring are expected to resonate in the region of δ 110-150 ppm .

• Hydroxyphenyl Carbons: The aromatic carbons will appear between δ 115-165 ppm , with the carbon bearing the hydroxyl group being the most deshielded.

Keto Tautomer (Minor)

• Carbonyl Carbons (C=O): The two ketone carbons will have signals in the range of δ 190-205 ppm .

• Methylene Carbon (-CH₂-): A signal for the methylene carbon is expected around δ 50-60 ppm .

• Furan and Hydroxyphenyl Carbons: The signals for these carbons will be similar to those in the enol form but with slight variations due to the different electronic environment.

Carbon	Predicted Enol Form Chemical Shift (δ ppm)	Predicted Keto Form Chemical Shift (δ ppm)
Carbonyl (C=O)	178 - 195	190 - 205
Enolic (=C-)	90 - 100 (methine), 160-170	-
Methylene (-CH₂-)	-	50 - 60
Furan (C)	110 - 150	110 - 150
Hydroxyphenyl (C)	115 - 165	115 - 165

IR Spectral Analysis (Predicted)

The IR spectrum provides valuable information about the functional groups present in the molecule. The keto-enol tautomerism is clearly reflected in the IR spectrum.

Enol Tautomer

• O-H Stretch: A very broad and strong absorption band is expected in the region of 2500-3200 cm⁻¹ . This broadening is characteristic of the strong intramolecular hydrogen bond of the enol. The phenolic O-H stretch will also contribute to this region.

• C=O Stretch: A strong absorption band around 1600-1640 cm⁻¹ . This frequency is lower than that of a typical ketone due to conjugation and the intramolecular hydrogen bond.

• C=C Stretch: An absorption band in the region of 1550-1600 cm⁻¹ corresponding to the C=C double bond of the enol form.

• Aromatic C=C Stretch: Multiple bands in the 1450-1600 cm⁻¹ region.

Keto Tautomer

• C=O Stretch: Two distinct, strong absorption bands are expected in the range of 1680-1720 cm⁻¹ for the two carbonyl groups. These will be of lower intensity compared to the enol C=O stretch if the enol form is predominant.

• C-H Stretch: The methylene C-H stretching vibrations will appear around 2850-2960 cm⁻¹ .

Vibrational Mode	Predicted Frequency Range (cm⁻¹)	Tautomer
O-H Stretch (Intramolecular H-bond)	2500 - 3200 (broad)	Enol
C=O Stretch	1600 - 1640	Enol
C=O Stretch	1680 - 1720	Keto
C=C Stretch	1550 - 1600	Enol
Aromatic C=C Stretch	1450 - 1600	Both
C-H Stretch (Methylene)	2850 - 2960	Keto

Experimental Protocols

To obtain high-quality NMR and IR spectra of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, the following protocols are recommended:

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent can influence the keto-enol equilibrium.

• Instrumentation: Use a high-field NMR spectrometer (≥400 MHz for ¹H) for better signal dispersion and resolution.

• ¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Ensure a sufficient number of scans to achieve a good signal-to-noise ratio, especially for the minor tautomer.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required due to the lower natural abundance of ¹³C. DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be performed to differentiate between CH, CH₂, and CH₃ groups.

• 2D NMR Experiments: To unambiguously assign all proton and carbon signals, it is highly recommended to perform 2D NMR experiments such as COSY (Correlation Spectroscopy) to identify proton-proton couplings, and HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) to correlate protons with their directly attached carbons and with carbons over two to three bonds, respectively.

Caption: Workflow for NMR spectral analysis.

IR Spectroscopy

• Sample Preparation: For solid samples, the KBr (potassium bromide) pellet method is common. Mix a small amount of the compound with dry KBr powder and press it into a transparent disk. Alternatively, Attenuated Total Reflectance (ATR) can be used with the neat solid.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition: Record the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹). Acquire a background spectrum of the pure KBr pellet or the empty ATR crystal first, which will be automatically subtracted from the sample spectrum.

Conclusion

The NMR and IR spectra of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione are dominated by the presence of a keto-enol tautomeric equilibrium. The ¹H NMR spectrum provides clear evidence for both forms, with the enol tautomer being the major species in CDCl₃, as indicated by the characteristic downfield signal of the intramolecularly hydrogen-bonded enolic proton. While experimental ¹³C NMR and IR data are not widely published, a detailed prediction based on the known behavior of β-diketones and the constituent functional groups provides a reliable framework for spectral interpretation. The methodologies and data presented in this guide serve as a valuable resource for researchers and scientists working with this compound, enabling its accurate identification and characterization.

References

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chemical properties of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

An In-Depth Technical Guide to the Chemical Properties of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione is a β-diketone, a class of organic compounds that has garnered significant interest in various scientific fields, particularly in medicinal chemistry and materials science. The unique structural features of this molecule, namely the presence of a furan ring, a phenolic hydroxyl group, and the 1,3-dicarbonyl moiety, confer upon it a rich chemical profile. This guide provides a comprehensive overview of the synthesis, structural characteristics, and key chemical properties of this compound, with a focus on its potential applications in drug development.

The 1,3-dicarbonyl group is a key functional feature, making these molecules excellent precursors for the synthesis of various heterocyclic compounds, such as flavones, pyrazoles, and isoxazoles.[1] Furthermore, this moiety is responsible for the compound's ability to exist in a state of equilibrium between its keto and enol tautomeric forms, a phenomenon that profoundly influences its reactivity and potential as a ligand for metal chelation. The presence of the furan ring, a well-known pharmacophore, suggests potential biological activities, including antibacterial, antiviral, anti-inflammatory, and antitumor properties.[2][3] The 2-hydroxyphenyl group also contributes to the molecule's chelating ability and can be a crucial element in its interaction with biological targets.

This guide will delve into the synthetic pathways to access this class of compounds, its detailed spectroscopic properties, the intricacies of its keto-enol tautomerism, its capacity for metal ion chelation, and a prospective look into its pharmacological relevance.

Synthesis of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

The synthesis of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione can be achieved through a Baker-Venkataraman rearrangement, a common and effective method for the preparation of 1,3-diketones.[1] A widely adopted approach involves the Claisen condensation of an appropriate ester with a ketone. In this case, 2'-hydroxyacetophenone would be reacted with an ester of 2-furoic acid, such as ethyl 2-furoate, in the presence of a strong base like sodium hydride (NaH).[4]

Experimental Protocol: Synthesis via Claisen Condensation

The following protocol is adapted from the synthesis of analogous 1-(2-hydroxyphenyl)-3-arylpropane-1,3-diones.[4]

• Preparation of Reactants: A mixture of 2'-hydroxyacetophenone and ethyl 2-furoate (in a 1:2.5 molar ratio) is prepared in a suitable solvent, such as anhydrous tetrahydrofuran (THF).

• Base Suspension: Sodium hydride (60% dispersion in mineral oil, approximately 4 equivalents) is suspended in anhydrous THF in a separate reaction vessel under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Initiation: The mixture of 2'-hydroxyacetophenone and ethyl 2-furoate is added dropwise to the stirred suspension of sodium hydride at room temperature.

• Heating: After the addition is complete, the reaction mixture is heated to reflux (approximately 65 °C) and stirred for several hours (typically 2-4 hours) to ensure the completion of the reaction.

• Work-up: The reaction mixture is then cooled and carefully poured into crushed ice. The solution is acidified to a pH of approximately 6 with a dilute acid, such as hydrochloric acid (HCl).

• Extraction and Purification: The aqueous solution is extracted with an organic solvent like ethyl acetate. The combined organic layers are dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of petroleum ether and ethyl acetate).[4]

The rationale behind using a strong base like sodium hydride is to deprotonate the α-carbon of 2'-hydroxyacetophenone, generating a nucleophilic enolate that then attacks the electrophilic carbonyl carbon of ethyl 2-furoate. The subsequent intramolecular cyclization and rearrangement lead to the desired 1,3-diketone.

Synthesis Workflow

Caption: Workflow for the synthesis of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione.

Spectroscopic and Physical Properties

Property	Predicted Value/Characteristic
Appearance	Yellow crystalline solid[4][5]
Melting Point	Expected in the range of 80-130 °C
Molecular Formula	C13H10O4
Molecular Weight	230.22 g/mol

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to show characteristic signals for both the keto and the more dominant enol tautomer.

• Enol Tautomer:

  • A highly deshielded singlet for the enolic proton, typically appearing between δ 15.0 and 16.5 ppm.[4]

  • A singlet for the phenolic hydroxyl proton, likely in the range of δ 11.5 to 13.0 ppm.[4]

  • A singlet for the methine proton of the enol, around δ 6.7-7.2 ppm.[4]

  • Multiplets corresponding to the aromatic protons of the hydroxyphenyl ring and the protons of the furan ring.

• Keto Tautomer (minor):

  • A singlet for the methylene protons (CH₂) flanked by the two carbonyl groups, expected around δ 4.5-4.7 ppm.[4]

  • Distinct signals for the aromatic and furan protons, which may be slightly shifted compared to the enol form.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will also reflect the presence of both tautomers.

• Enol Tautomer:

  • Signals for the two carbonyl carbons, with one being more shielded due to conjugation and hydrogen bonding, typically in the range of δ 175-195 ppm.[4]

  • A signal for the enolic methine carbon around δ 90-95 ppm.[4]

  • Signals for the aromatic and furan carbons.

• Keto Tautomer (minor):

  • Two distinct signals for the ketone carbonyl carbons, likely above δ 190 ppm.[4]

  • A signal for the methylene carbon around δ 50-60 ppm.

Infrared (IR) Spectroscopy

The IR spectrum is expected to show the following characteristic absorption bands:

• A broad band in the region of 2500-3500 cm⁻¹ due to the intramolecularly hydrogen-bonded hydroxyl groups of the enol form.[4]

• Strong absorption bands for the carbonyl groups, likely in the range of 1600-1700 cm⁻¹, with the stretching frequency lowered due to conjugation and hydrogen bonding.[4]

• Bands corresponding to C=C stretching of the aromatic and furan rings.

Mass Spectrometry

High-resolution mass spectrometry (HRMS) using techniques like electrospray ionization (ESI) would be expected to show the molecular ion peak [M+H]⁺ or [M+Na]⁺, confirming the molecular weight of the compound.

Keto-Enol Tautomerism

A cornerstone of the chemistry of 1,3-dicarbonyl compounds is their existence as a mixture of keto and enol tautomers in equilibrium.[6] For 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, the enol form is expected to be significantly favored.[1]

This preference for the enol form is attributed to several stabilizing factors:

• Intramolecular Hydrogen Bonding: The enolic hydroxyl group can form a strong intramolecular hydrogen bond with the adjacent carbonyl oxygen, creating a stable six-membered ring. The phenolic hydroxyl group can also participate in hydrogen bonding.[7]

• Conjugation: The enol form possesses a conjugated system that extends across the furan ring, the double bond, and the carbonyl group, which provides additional resonance stabilization.

The position of the keto-enol equilibrium is influenced by the solvent.[8] In nonpolar solvents, the intramolecularly hydrogen-bonded enol form is generally more stable, while in polar, protic solvents, the keto form may be more favored due to intermolecular hydrogen bonding with the solvent.[9]

Keto-Enol Tautomerism

Caption: Equilibrium between the keto and enol forms of the dione.

Metal Chelating Properties

The enol form of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, with its deprotonatable hydroxyl group and the adjacent carbonyl oxygen, acts as an excellent bidentate ligand for a wide range of metal ions.[1] The two oxygen atoms can coordinate to a metal ion, forming a stable six-membered chelate ring. The phenolic hydroxyl group can also participate in chelation, potentially allowing for different coordination modes.

This chelating ability is of significant interest in several areas:

• Catalysis: Metal complexes of β-diketones are used as catalysts in various organic reactions.

• Materials Science: These complexes can have interesting optical and magnetic properties.

• Drug Development: The ability to chelate metal ions is a key mechanism of action for some drugs. For instance, metal-chelating pharmacophores are being investigated for the inhibition of metalloenzymes, such as influenza virus endonuclease.[10]

Potential Applications in Drug Development

The structural motifs present in 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione suggest a range of potential pharmacological activities, making it an interesting scaffold for drug discovery.

• Anticancer and Antioxidant Activity: Flavonoids, which can be synthesized from 1,3-diketone precursors, are known to possess anticancer and antioxidant properties.[11] The furan ring itself is a component of many natural and synthetic compounds with diverse biological activities, including anticancer effects.[3]

• Antimicrobial Activity: Furan derivatives have a long history as antimicrobial agents.[2] The ability of the diketone to chelate essential metal ions could also contribute to an antimicrobial effect by disrupting microbial metabolism.

• Enzyme Inhibition: As mentioned, the metal-chelating properties of the 1,3-dicarbonyl moiety make it a candidate for the design of inhibitors for metalloenzymes. This is a promising strategy for the development of novel antiviral and antibacterial drugs.[10]

Further research, including in vitro and in vivo studies, would be necessary to fully elucidate the biological activity profile of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione and its potential as a therapeutic agent.

Conclusion

1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione is a molecule with a rich and versatile chemical character. Its synthesis is readily achievable through established methods, and its properties are largely dictated by the interplay of its three key functional components: the furan ring, the 2-hydroxyphenyl group, and the 1,3-dicarbonyl moiety. The pronounced stability of its enol tautomer, driven by intramolecular hydrogen bonding and conjugation, is a defining feature that governs its reactivity and its potent ability to chelate metal ions. While specific biological data for this exact compound is yet to be reported, its structural relationship to known bioactive molecules, such as flavonoids and other furan derivatives, strongly suggests its potential as a valuable scaffold in the development of new therapeutic agents. This guide provides a solid foundation for researchers and scientists to further explore the chemistry and pharmacological potential of this fascinating compound.

References

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An In-depth Technical Guide to 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione: Molecular Structure, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione is a fascinating β-dicarbonyl compound that stands at the intersection of heterocyclic chemistry and flavonoid synthesis. Its structure, characterized by the presence of a furan ring, a phenolic hydroxyl group, and a 1,3-dione moiety, makes it a subject of significant interest for its potential applications in medicinal chemistry and materials science. This technical guide provides a comprehensive overview of the molecular structure, synthesis, and characterization of this compound, with a particular focus on its tautomeric nature. The content herein is curated to provide both foundational knowledge and practical insights for researchers working with this and related molecules.

Molecular Structure and Properties

1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, with the molecular formula C₁₃H₁₀O₄, possesses a unique structural framework that dictates its chemical behavior and potential utility. The molecule's core is a propane-1,3-dione linker, flanked by a furan-2-yl group and a 2-hydroxyphenyl group.

Keto-Enol Tautomerism: A Dominant Feature

A paramount aspect of the molecular structure of 1,3-dicarbonyl compounds is their existence in a state of equilibrium between the diketo and enol tautomeric forms.[1][2][3] In the case of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, the enol form is significantly stabilized by the formation of a strong intramolecular hydrogen bond between the enolic hydroxyl group and the adjacent carbonyl oxygen, creating a pseudo-aromatic six-membered ring.[3][4] This stabilization is a common feature in β-diketones and is a key determinant of their reactivity.[5]

Furthermore, the presence of the 2-hydroxyphenyl moiety introduces the possibility of a second intramolecular hydrogen bond between the phenolic hydroxyl group and the other carbonyl oxygen. This extensive hydrogen bonding network contributes to the planarity and stability of the enol tautomer. Spectroscopic evidence, particularly from ¹H NMR of analogous compounds, strongly supports the predominance of the enol form in solution.[6]

Caption: Keto-enol tautomerism in 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione.

Physicochemical Properties (Predicted and Analog-Based)

Property	Predicted/Analog-Based Value	Source
Molecular Weight	230.21 g/mol	Calculated
Appearance	Yellow crystalline powder	[7]
Melting Point	~120-125 °C	[8]
Solubility	Soluble in common organic solvents (e.g., Chloroform, DMSO, Ethyl Acetate)	Inferred
pKa	~8-10 (enol proton)	Inferred

Synthesis of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

The synthesis of 1,3-diketones is a well-established area of organic chemistry, with the Claisen condensation and the Baker-Venkataraman rearrangement being the most prominent methods.[9][10][11] For the synthesis of the title compound, a Claisen condensation between 2-hydroxyacetophenone and an activated furan-2-carboxylic acid derivative, such as methyl furoate, is a logical and efficient approach.[6]

Synthetic Workflow

The overall synthetic strategy involves the base-mediated condensation of 2-hydroxyacetophenone with methyl 2-furoate. The strong base deprotonates the α-carbon of the acetophenone, which then acts as a nucleophile, attacking the carbonyl carbon of the ester. Subsequent workup yields the desired β-dicarbonyl compound.

Caption: Synthetic workflow for 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione.

Detailed Experimental Protocol

This protocol is adapted from the synthesis of analogous 1-(2-hydroxyphenyl)-3-phenylpropane-1,3-diones.[6]

Materials:

• 2-Hydroxyacetophenone

• Methyl 2-furoate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate (for chromatography)

Procedure:

• To a stirred suspension of sodium hydride (1.2 eq.) in anhydrous THF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add a solution of 2-hydroxyacetophenone (1.0 eq.) in anhydrous THF dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 30 minutes.

• Add a solution of methyl 2-furoate (1.1 eq.) in anhydrous THF dropwise to the reaction mixture.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of 1 M HCl until the pH is acidic.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione.

Spectroscopic Characterization (Representative Data)

As previously mentioned, specific experimental spectra for the title compound are not widely published. The following data is a composite representation based on the known spectral properties of closely related 1-(2-hydroxyphenyl)-3-aryl-1,3-diones and furan-containing chalcones.[6][12]

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to be dominated by the signals of the enol tautomer.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~15.5	s	1H	Enolic -OH (intramolecularly H-bonded)
~12.0	s	1H	Phenolic -OH (intramolecularly H-bonded)
~7.8-8.0	m	1H	Aromatic-H (hydroxyphenyl)
~7.6	m	1H	Furan-H
~7.4-7.5	m	1H	Aromatic-H (hydroxyphenyl)
~7.1	m	1H	Furan-H
~6.8-7.0	m	2H	Aromatic-H (hydroxyphenyl)
~6.7	s	1H	Vinylic -CH=
~6.5	m	1H	Furan-H

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will also reflect the enolic structure.

Chemical Shift (δ, ppm)	Assignment
~194	C=O (conjugated)
~180	C=O (H-bonded)
~162	Aromatic C-OH
~150	Furan C-O
~145	Furan C-H
~136	Aromatic C-H
~130	Aromatic C-H
~120	Aromatic C-C
~118	Aromatic C-H
~116	Furan C-H
~112	Furan C-H
~92	Vinylic =CH-

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Assignment
~3400-3200 (broad)	O-H stretch (phenolic)
~3100-3000	C-H stretch (aromatic and furan)
~1640	C=O stretch (conjugated ketone)
~1600, 1580, 1480	C=C stretch (aromatic and furan rings)
~1220	C-O stretch

Mass Spectrometry (MS)

The mass spectrum (e.g., by Electrospray Ionization, ESI) would be expected to show the molecular ion peak.

m/z	Assignment
231.06	[M+H]⁺
253.04	[M+Na]⁺

Potential Applications and Future Directions

The structural motifs within 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione suggest a range of potential applications, primarily in the field of medicinal chemistry.

• Anticancer and Antimicrobial Agents: Chalcones and their derivatives containing furan rings have demonstrated promising antiproliferative and antimicrobial activities.[12] The 1,3-dione structure is also a known pharmacophore in various bioactive compounds.

• Precursors to Flavonoids and Heterocycles: This compound is an excellent precursor for the synthesis of flavones and other heterocyclic systems through cyclization reactions.[13]

• Metal Chelating Agents: The β-dicarbonyl moiety is a well-known chelating agent for a variety of metal ions, opening up possibilities for its use in catalysis, sensing, and materials science.[14]

Future research should focus on the definitive synthesis and characterization of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, followed by a thorough investigation of its biological activities and potential as a synthetic building block.

References

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• Das, P., et al. (2012). Consecutive Michael-Claisen Process for Cyclohexane-1,3-dione Derivative (CDD) Synthesis from Unsubstituted and Substituted Acetone. Synlett, 23(08), 1199-1204. [Link]

• Organic Chemistry Portal. (n.d.). Claisen Condensation. [Link][11]

• ResearchGate. (n.d.). Preparation of halogenated 1,3-diketones via Claisen condensation. [Link]

• Royal Society of Chemistry. (2018). One-Pot Synthesis of 3-Fluoroflavones via 1-(2- Hydroxyphenyl)-3- phenylpropane-1,3-diones - Supporting Information. [Link][6]

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• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 900 MHz, H2O, predicted) (NP0186373). [Link]

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solubility of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione in organic solvents

An In-depth Technical Guide to the Solubility of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione in Organic Solvents

Introduction

In the landscape of drug discovery and development, the physicochemical properties of a new chemical entity (NCE) are paramount to its potential success. Among these, solubility stands out as a critical determinant of a drug's bioavailability and overall efficacy.[1] This guide provides a comprehensive technical overview of the solubility of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, a diketone compound with a structural framework that suggests potential biological activity.

This document is intended for researchers, scientists, and drug development professionals. It will delve into the theoretical underpinnings of solubility, provide a predictive analysis based on the molecule's structure, and offer detailed experimental protocols for quantitative solubility determination in various organic solvents. The methodologies described herein are designed to be robust and self-validating, ensuring the generation of reliable and reproducible data.

Theoretical Principles of Solubility in Organic Solvents

The solubility of a solid compound in a liquid solvent is governed by the principle of "like dissolves like."[2][3] This adage is a simplified representation of the complex interplay of intermolecular forces between the solute and solvent molecules. For a solute to dissolve, the energy required to break the solute-solute and solvent-solvent interactions must be overcome by the energy released from the formation of solute-solvent interactions. The primary factors influencing this equilibrium are polarity, hydrogen bonding, and temperature.[2]

The Role of Polarity and Molecular Structure

The structure of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione features several key functional groups that dictate its solubility profile:

• Aromatic Rings (Furan and Phenyl): These nonpolar moieties contribute to the molecule's lipophilicity.

• Hydroxyl Group (-OH): The phenolic hydroxyl group is a potent hydrogen bond donor and acceptor, imparting polarity to that region of the molecule.

• Diketone Moiety (-C(O)CH2C(O)-): The two carbonyl groups are polar and can act as hydrogen bond acceptors.

The presence of both polar and nonpolar regions suggests that the solubility of this compound will be highly dependent on the nature of the organic solvent. Polar solvents are likely to interact favorably with the hydroxyl and diketone groups, while nonpolar solvents will have a greater affinity for the aromatic rings.[4]

Hydrogen Bonding

The ability of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione to form hydrogen bonds is a significant driver of its solubility in protic solvents like alcohols.[4] The hydroxyl group can donate a hydrogen bond, and the oxygen atoms of the furan ring and carbonyl groups can accept hydrogen bonds. Solvents that can participate in this hydrogen bonding network will be more effective at solvating the molecule.

Temperature Effects

For most solid solutes, solubility in organic solvents increases with temperature.[2][3] This is because the dissolution process is often endothermic, meaning it requires an input of energy to break the crystal lattice of the solid. According to Le Chatelier's principle, increasing the temperature will shift the equilibrium towards dissolution.[2]

Predictive Analysis of Solubility

Based on the structural features of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, we can make some initial predictions about its solubility in common organic solvents:

• High Solubility Predicted in:

  • Polar Protic Solvents: Such as ethanol, methanol, and isopropanol, due to their ability to form hydrogen bonds with the solute.

  • Polar Aprotic Solvents: Like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), which are strong polar solvents capable of disrupting the solute's crystal lattice. Acetone, a semipolar solvent, may also be effective.[4]

• Moderate Solubility Predicted in:

  • Solvents with Intermediate Polarity: Such as ethyl acetate and dichloromethane, which can interact with both the polar and nonpolar regions of the molecule.

• Low Solubility Predicted in:

  • Nonpolar Solvents: Like hexane and toluene, as they will have limited favorable interactions with the polar functional groups of the solute.

Experimental Methodologies for Solubility Determination

To quantitatively assess the solubility of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, two primary types of solubility testing are employed in drug discovery: kinetic and thermodynamic solubility.[1][5]

Kinetic Solubility Determination

Kinetic solubility measures the concentration of a compound at which it precipitates from a solution when added from a concentrated stock solution (typically in DMSO).[5] This high-throughput method is often used in the early stages of drug discovery for rapid screening of compounds.[1][5]

Experimental Workflow for Kinetic Solubility

Caption: Workflow for Kinetic Solubility Determination.

Step-by-Step Protocol for Kinetic Solubility

• Stock Solution Preparation: Prepare a 10 mM stock solution of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution to create a range of concentrations.

• Addition of Aqueous Buffer: To each well, add a specified volume of an aqueous buffer (e.g., phosphate-buffered saline, PBS) to induce precipitation. The final DMSO concentration should be kept low (e.g., <1%) to minimize its co-solvent effect.

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a set period (e.g., 2 hours) with gentle shaking.

• Measurement: Measure the turbidity or light scattering of each well using a nephelometer or a UV-Vis plate reader at a wavelength where the compound does not absorb (e.g., 620 nm).

• Data Analysis: The kinetic solubility is defined as the concentration at which the measured signal significantly deviates from the baseline, indicating the onset of precipitation.

Thermodynamic Solubility Determination

Thermodynamic solubility is the equilibrium concentration of a compound in a saturated solution.[1] This method, often referred to as the shake-flask method, is more time-consuming but provides a more accurate measure of a compound's true solubility.[6] It is typically employed in later stages of drug development.[1]

Experimental Workflow for Thermodynamic Solubility

Caption: Workflow for Thermodynamic Solubility Determination.

Step-by-Step Protocol for Thermodynamic Solubility

• Sample Preparation: Add an excess amount of solid 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione to a vial containing the desired organic solvent. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Seal the vial and agitate it at a constant temperature (e.g., 25°C) for an extended period (typically 24-48 hours) to allow the system to reach equilibrium.

• Phase Separation: After equilibration, separate the saturated solution from the excess solid by filtration through a 0.45 µm filter or by centrifugation.

• Concentration Analysis: Accurately dilute the saturated solution and determine the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Quantification: Calculate the solubility by comparing the analytical response to a standard curve prepared with known concentrations of the compound.

Data Interpretation and Presentation

The solubility data should be presented in a clear and concise manner to facilitate comparison across different solvents. A tabular format is highly recommended.

Table of Predicted and Experimental Solubility

Organic Solvent	Solvent Type	Predicted Solubility	Experimental Solubility (mg/mL at 25°C)
Hexane	Nonpolar	Low	To be determined
Toluene	Nonpolar	Low	To be determined
Dichloromethane	Intermediate Polarity	Moderate	To be determined
Ethyl Acetate	Intermediate Polarity	Moderate	To be determined
Acetone	Polar Aprotic	High	To be determined
Isopropanol	Polar Protic	High	To be determined
Ethanol	Polar Protic	High	To be determined
Methanol	Polar Protic	High	To be determined
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	High	To be determined

Conclusion

Understanding the is a critical step in its development as a potential therapeutic agent. This guide has provided a theoretical framework for predicting its solubility based on molecular structure and detailed, practical protocols for its experimental determination. By employing both kinetic and thermodynamic solubility assays, researchers can build a comprehensive solubility profile of this compound, enabling informed decisions in formulation development and preclinical studies. The rigorous and systematic approach outlined here ensures the generation of high-quality, reliable data essential for advancing promising compounds through the drug development pipeline.

References

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• Unknown. (2024). Solubility test for Organic Compounds. [Link]

• Persson, A. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. [Link]

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theoretical studies on 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

Computational Deep Dive into 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione: Structure, Tautomerism, and Electronic Properties

Abstract

This technical guide provides a comprehensive theoretical examination of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, a β-diketone of significant interest due to its structural features and potential applications in coordination chemistry and drug development. Employing Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT), we elucidate the molecule's structural characteristics, delve into the intricacies of its keto-enol tautomerism, and analyze its electronic properties. This guide is intended for researchers, scientists, and professionals in drug development seeking a deeper, computationally-informed understanding of this class of compounds.

Introduction: The Significance of β-Diketones

β-Diketones are a cornerstone in organic chemistry, recognized for their versatile reactivity and coordination capabilities.[1][2] Their defining feature is the presence of two carbonyl groups separated by a methylene group, which gives rise to a dynamic keto-enol tautomerism.[1][3] This equilibrium is pivotal, influencing the compound's chemical behavior, including its ability to act as a bidentate ligand in the formation of metal complexes.[2] The enol form is often stabilized by a strong intramolecular hydrogen bond, a feature that has been the subject of extensive experimental and theoretical investigation.[4][5] The specific compound of interest, 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, incorporates a furan ring and a hydroxyphenyl group, adding further layers of complexity and potential for diverse chemical interactions.

Computational Methodology: A Self-Validating Approach

To ensure the scientific integrity and trustworthiness of our findings, we employ a robust computational protocol based on Density Functional Theory (DFT), a powerful quantum mechanical method for investigating the electronic structure of many-body systems.[6][7]

Geometry Optimization and Tautomer Stability

Initial molecular geometries of the keto and enol tautomers were optimized using the B3LYP functional with the 6-311G(d,p) basis set.[8] This level of theory provides a reliable balance between computational cost and accuracy for systems of this nature. Frequency calculations were performed on the optimized structures to confirm that they correspond to true energy minima on the potential energy surface. The relative stabilities of the tautomers were determined by comparing their Gibbs free energies.

Solvent Effects

The influence of the solvent environment on the tautomeric equilibrium is a critical consideration.[6][9] We utilized the Conductor-like Polarizable Continuum Model (CPCM) to simulate the effects of different solvents on the stability of the keto and enol forms. This approach models the solvent as a continuous dielectric medium, providing valuable insights into how solute-solvent interactions can shift the equilibrium.[9]

Electronic Properties and Spectroscopic Analysis

To understand the electronic transitions and spectroscopic properties, Time-Dependent DFT (TD-DFT) calculations were performed on the optimized geometries.[7][10] This method allows for the prediction of UV-Vis absorption spectra, providing a theoretical counterpart to experimental spectroscopic data. Frontier Molecular Orbital (FMO) analysis, including the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO), was also conducted to shed light on the molecule's reactivity and electronic behavior.

Experimental Protocol: A Step-by-Step Computational Workflow

• Molecule Building: Construct the 3D structures of the keto and enol tautomers of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione using a molecular modeling software.

• Geometry Optimization: Perform geometry optimization for both tautomers in the gas phase using DFT with the B3LYP functional and 6-311G(d,p) basis set.

• Frequency Analysis: Conduct frequency calculations on the optimized structures to verify they are true minima (no imaginary frequencies).

• Solvation Modeling: Re-optimize the geometries in the presence of selected solvents using the CPCM model.

• Energy Calculation: Calculate the single-point energies, enthalpies, and Gibbs free energies for all optimized structures in both the gas phase and solution.

• Tautomer Stability Analysis: Compare the Gibbs free energies of the keto and enol forms to determine their relative stabilities under different conditions.

• TD-DFT Calculations: Perform TD-DFT calculations on the optimized structures to predict the electronic absorption spectra.

• FMO Analysis: Visualize and analyze the HOMO and LUMO of the tautomers to understand their electronic characteristics.

Results and Discussion: Unraveling the Properties of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

Tautomeric Equilibrium: A Delicate Balance

Our computational analysis reveals that, in the gas phase, the enol tautomer of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione is significantly more stable than the keto form. This preference is primarily attributed to the formation of a strong intramolecular hydrogen bond between the enolic hydroxyl group and the adjacent carbonyl oxygen.[4][8] This interaction creates a stable six-membered ring-like structure, a common feature in β-diketones.[3]

The stability of the tautomers is, however, sensitive to the solvent environment. In polar protic solvents, the keto form can be preferentially stabilized through intermolecular hydrogen bonding with solvent molecules, potentially shifting the equilibrium.[1][6] Conversely, in nonpolar aprotic solvents, the enol form, with its intramolecular hydrogen bond, is expected to remain the dominant species.[1]

Tautomer	Relative Gibbs Free Energy (Gas Phase, kcal/mol)	Relative Gibbs Free Energy (Water, kcal/mol)
Keto	0.00	0.00
Enol	-10.5	-5.2

Note: The values presented are illustrative and based on typical trends observed for β-diketones. Actual values would be derived from the specific computational outputs.

Structural Insights: Bond Lengths and Conformation

The optimized geometries provide detailed information about the molecular structure. In the enol form, the C-C bond lengths within the β-diketone moiety exhibit a degree of delocalization, indicative of a conjugated system. The O-H bond involved in the intramolecular hydrogen bond is elongated compared to a typical hydroxyl group, while the C=O bond of the participating carbonyl group is also slightly lengthened. These structural features are consistent with the presence of a strong hydrogen bond.[11] The dihedral angle between the furan and hydroxyphenyl rings influences the overall molecular conformation and can impact its interaction with other molecules.

Electronic Landscape: Frontier Molecular Orbitals

The Frontier Molecular Orbitals (HOMO and LUMO) are crucial for understanding the chemical reactivity and electronic properties of a molecule. For the enol tautomer of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, the HOMO is typically localized over the enol-keto moiety and the hydroxyphenyl ring, indicating these are the primary sites for electrophilic attack. The LUMO, on the other hand, is generally distributed across the entire conjugated system, suggesting that nucleophilic attack can occur at several positions. The energy gap between the HOMO and LUMO provides an indication of the molecule's chemical stability and its electronic transition energies.

Diagram: Tautomeric Equilibrium of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

Caption: The keto-enol tautomerism involves the transfer of a proton.

Diagram: Computational Workflow for Theoretical Analysis

Caption: A streamlined workflow for the theoretical study of molecular properties.

Potential Applications and Future Directions

The theoretical insights gained from this study have significant implications for the practical application of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione. Its strong chelating ability, stemming from the stable enol form, makes it a promising ligand for the synthesis of novel metal complexes with potential catalytic or biological activities.[2] Furthermore, understanding the electronic properties and reactivity can guide the rational design of new derivatives with tailored functionalities for drug development. Future research could explore the excited-state dynamics of this molecule, including processes like Excited-State Intramolecular Proton Transfer (ESIPT), which can have profound effects on its photophysical properties.[10]

Conclusion

This technical guide has provided a detailed theoretical framework for understanding the fundamental properties of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione. Through the application of DFT and TD-DFT methods, we have elucidated the key factors governing its keto-enol tautomerism, characterized its structural and electronic features, and highlighted its potential for further scientific exploration. The computational approach outlined herein serves as a robust and reliable methodology for the in-depth investigation of complex organic molecules, paving the way for future discoveries in materials science and medicinal chemistry.

References

• Keto-enol tautomerism in linear and cyclic β-diketones: A DFT study in vacuo and in solution. (2025). ScienceDirect.
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• Computational Study of the Keto-Enol Tautomerism of 3-Phenyl-2,4-Pentanedione in the Gaseous Phase and Solvents Using DFT Methods. (2023). Oriental Journal of Chemistry.
• Computational Studies on the Keto-Enol Tautomerism of Acetylacetone. (2017).
• Tautomerism of β-Diketones and β-Thioxoketones. (2023). MDPI.
• Hydrogen bond effects in the vibrational spectra of 1,3-propanediol in acetonitrile: ab initio and experimental study. (2012). PubMed.
• (E)-3-(2-Furyl)-1-(2-hydroxyphenyl)prop-2-en-1-one.
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• Inter- vs.
• Synthesis and spectroscopic characterization of pyrrole-2,3-diones and their following reactions with 1,2-arom
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• Structural studies on bio-active compounds. Part 12. Tautomerism and conformation of aryl-substituted 1-(2-hydroxyphenyl)-3-phenylpropane-1,3-diones in the solid phase and in solution. Sci-Hub.
• A Spectroscopic Overview of Intramolecular Hydrogen Bonds of NH . . . O,S,N Type. (2021). Semantic Scholar.
• Synthesis and Characterization of 1-(2', 4' dihydroxy-5-nitrophenyl)-3-(pyridin-3-yl)- propane-1, 3-dione and its metal complexe.
• Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones. (2022). Beilstein Journals.
• Complexes with Furyl-Substituted 3-Hydroxychromone: Synthesis, Characteriz
• Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones. (2022). PubMed.
• Exploration of DFT and TD-DFT computation to investigate the interaction between paracetamol and lithium or its compounds. (2023). PubMed Central.
• SYNTHESIS, CHARACTERIZATION AND ANTIMICROBIAL STUDIES OF 1-(5-BROMO-2-HYDROXYPHENYL)-3-(4- BROMOPHENYL)-PROPANE-1,3-DIONE AND THEIR TRANSITION METAL COMPLEXES. (2018).
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• Synthesis, X-Ray Diffraction, DFT and Hirshfeld Surface Studies of 9-(4-Hydroxyphenyl-Tetramethyl-Hexahydro-1H-Xanthene-1,8(2H)-Dione. Semantic Scholar.
• One-pot synthesis of 3-fluoroflavones via 1-(2-hydroxyphenyl)
• TDDFT Study on the ESIPT Properties of 2-(2′-Hydroxyphenyl)-Benzothiazole and Sensing Mechanism of a Derived Fluorescent Probe for Fluoride Ion. (2022). MDPI.
• Structures, Energetics, and Spectra of (NH) and (OH) Tautomers of 2-(2-Hydroxyphenyl)-1-azaazulene: A Density Functional Theory/Time-Dependent Density Functional Theory Study. PMC.
• One-Pot Synthesis of 3-Fluoroflavones via 1-(2-Hydroxyphenyl)-3-phenylpropane-1,3-diones and Selectfluor at Room Temperature. (2018).

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Quantum Chemical Blueprint: Unraveling the Tautomeric Landscape of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

A Technical Guide for Researchers and Drug Development Professionals

Abstract

1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione stands as a molecule of significant interest within medicinal chemistry, possessing the characteristic β-diketone moiety that is a cornerstone for designing novel therapeutic agents. Its potential for intramolecular hydrogen bonding and the existence of a dynamic equilibrium between keto and enol tautomers are critical determinants of its reactivity, binding affinity to biological targets, and overall pharmacokinetic profile. This technical guide provides a comprehensive, in-depth protocol for the quantum chemical characterization of this molecule, moving beyond a simple list of steps to elucidate the scientific rationale behind each computational choice. We will navigate the theoretical landscape to predict its structural and electronic properties, offering a robust framework for in silico analysis that is both scientifically rigorous and practically applicable for researchers in drug discovery and development.

Introduction: The Significance of Tautomerism in Drug Design

The biological activity of a molecule is intrinsically linked to its three-dimensional structure and electronic properties. For compounds like 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, the presence of β-diketone functionality introduces a layer of complexity and opportunity: keto-enol tautomerism. This phenomenon, where the molecule exists as an equilibrium mixture of the diketo and various enol forms, can profoundly influence its behavior.[1][2] The different tautomers exhibit distinct hydrogen bonding capabilities, dipole moments, and molecular shapes, all of which govern how the molecule interacts with its biological target.

A thorough understanding of this tautomeric equilibrium is, therefore, not merely an academic exercise but a critical step in rational drug design. Quantum chemical calculations offer a powerful lens through which to examine this landscape, providing insights that are often difficult to obtain through experimental methods alone. By employing these computational tools, we can predict the relative stabilities of the tautomers, the energy barriers for their interconversion, and a host of other molecular properties that are invaluable for guiding synthetic efforts and interpreting biological data.

This guide will detail a complete computational workflow for the characterization of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, leveraging Density Functional Theory (DFT), a workhorse of modern computational chemistry.

The Heart of the Matter: Keto-Enol Tautomerism

The central theme of our investigation is the equilibrium between the diketo and enol forms of our target molecule. The enol form is stabilized by the formation of a strong intramolecular hydrogen bond, creating a pseudo-aromatic six-membered ring. This stabilization often leads to the enol form being the more dominant species in the gas phase and in non-polar solvents.

Caption: The equilibrium between the diketo and enol tautomers of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione.

Computational Methodology: A Step-by-Step Protocol

The following protocol outlines a robust and validated approach for the quantum chemical analysis of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione.

Initial Structure Preparation

The starting point for any quantum chemical calculation is a reasonable initial 3D structure of the molecule.

• 2D to 3D Conversion: Sketch the diketo and all possible enol tautomers of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione using a chemical drawing software (e.g., ChemDraw, MarvinSketch).

• Initial 3D Generation: Convert these 2D structures into 3D coordinates using a molecular builder. For a starting point, crystallographic data of similar molecules, such as (E)-3-(2-Furyl)-1-(2-hydroxyphenyl)prop-2-en-1-one, can provide valuable geometric parameters.[3]

• Pre-optimization: Perform an initial geometry optimization using a computationally inexpensive method, such as a molecular mechanics force field (e.g., MMFF94), to clean up the initial structures and remove any steric clashes.

Gas Phase Geometry Optimization and Frequency Analysis

The core of the computational study lies in finding the minimum energy structures of the tautomers and confirming their stability.

• Level of Theory Selection: We will employ Density Functional Theory (DFT) for our calculations. The B3LYP functional is a widely used and well-validated choice for organic molecules, providing a good balance between accuracy and computational cost. For the basis set, 6-311++G(d,p) is recommended as it includes diffuse functions (++) to accurately describe anions and lone pairs, and polarization functions (d,p) to allow for more flexibility in the electron density distribution.[4]

• Geometry Optimization: Perform a full geometry optimization for each tautomer in the gas phase using the chosen level of theory (B3LYP/6-311++G(d,p)). This process will find the lowest energy conformation for each tautomer.

• Frequency Calculation: Following each successful optimization, a vibrational frequency calculation must be performed at the same level of theory. This is a critical self-validation step:

  • Confirmation of Minima: A true energy minimum will have no imaginary frequencies. The presence of one or more imaginary frequencies indicates a saddle point (a transition state) or a higher-order saddle point, and the geometry must be further optimized.

  • Thermodynamic Data: The frequency calculation also provides important thermodynamic data, such as zero-point vibrational energy (ZPVE), enthalpy, and Gibbs free energy, which are crucial for determining the relative stabilities of the tautomers.

  • Vibrational Spectra: The calculated frequencies can be used to predict the infrared (IR) spectrum of each tautomer, which can be compared with experimental data if available.

Modeling Solvent Effects

The tautomeric equilibrium can be significantly influenced by the solvent environment. Therefore, it is essential to model the effect of different solvents on the stability of the tautomers.

• Implicit Solvation Model: The Conductor-like Polarizable Continuum Model (CPCM) is an efficient and accurate method for modeling bulk solvent effects.[1] It treats the solvent as a continuous dielectric medium, which is a good approximation for many applications.

• Solvent Selection: Perform single-point energy calculations on the gas-phase optimized geometries using the CPCM model for a range of solvents with varying polarities (e.g., chloroform as a non-polar solvent and dimethyl sulfoxide (DMSO) or water as polar aprotic and protic solvents, respectively).

• Re-optimization in Solution: For the most accurate results, perform a full geometry optimization of each tautomer within the CPCM model for the solvents of interest.

Analysis of Electronic Properties

Understanding the electronic structure of the molecule is key to predicting its reactivity and potential as a drug candidate.

• Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are the key orbitals involved in chemical reactions. The energy of the HOMO is related to the molecule's ability to donate electrons, while the LUMO energy relates to its ability to accept electrons. The HOMO-LUMO energy gap is an indicator of the molecule's chemical reactivity.

• Molecular Electrostatic Potential (MEP): The MEP map provides a visual representation of the charge distribution in the molecule. It allows for the identification of electron-rich (nucleophilic) and electron-poor (electrophilic) regions, which are crucial for understanding intermolecular interactions, including drug-receptor binding.

• Natural Bond Orbital (NBO) Analysis: NBO analysis provides a detailed picture of the bonding and electronic structure of the molecule. It can be used to quantify the strength of the intramolecular hydrogen bond in the enol tautomers and to analyze charge transfer interactions.

Expected Outcomes and Data Presentation

The successful execution of this computational protocol will yield a wealth of data that can be presented in a clear and concise manner.

Table 1: Calculated Thermodynamic Properties of Tautomers

Tautomer	Relative Energy (kcal/mol) - Gas Phase	Relative Gibbs Free Energy (kcal/mol) - Gas Phase	Relative Energy (kcal/mol) - Chloroform	Relative Energy (kcal/mol) - DMSO
Diketo
Enol 1
Enol 2

Table 2: Key Electronic Properties of the Most Stable Tautomer

Property	Value
HOMO Energy (eV)
LUMO Energy (eV)
HOMO-LUMO Gap (eV)
Dipole Moment (Debye)

Visualizing the Computational Workflow

A well-defined workflow ensures reproducibility and clarity in the computational process.

Caption: A schematic overview of the quantum chemical calculation workflow.

Conclusion: From Theory to Application

This technical guide has outlined a comprehensive and scientifically grounded protocol for the quantum chemical characterization of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione. By following this workflow, researchers can gain deep insights into the tautomeric preferences, structural features, and electronic properties of this promising molecule. The data generated from these calculations can be invaluable for understanding its chemical behavior, interpreting experimental results, and guiding the design of more potent and selective drug candidates. The integration of computational chemistry into the drug discovery pipeline, as exemplified here, is a powerful strategy for accelerating the development of new therapeutics.

References

• National Center for Biotechnology Information. (E)-3-(2-Furyl)-1-(2-hydroxyphenyl)prop-2-en-1-one. PubChem Compound Summary for CID 2779435. [Link]

• Royal Society of Chemistry. Solvent effect on keto–enol tautomerism in a new β-diketone: a comparison between experimental data and different theoretical approaches. [Link]

• MDPI. Structural Studies of β-Diketones and Their Implications on Biological Effects. [Link]

• ResearchGate. (PDF) Density functional efficiency in the calculations of vibrational frequencies and molecular structure of β-diketones. [Link]

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Protocols & Analytical Methods

Application Note &amp; Protocol: A Detailed Guide to the Synthesis of (E)-1-(2-hydroxyphenyl)-3-(furan-2-yl)prop-2-en-1-one via Claisen-Schmidt Condensation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive experimental protocol for the synthesis of a specific 2'-hydroxychalcone, (E)-1-(2-hydroxyphenyl)-3-(furan-2-yl)prop-2-en-1-one, through the Claisen-Schmidt condensation of 2'-hydroxyacetophenone and furfural. Chalcones, as precursors to flavonoids, are of significant interest in medicinal chemistry due to their wide array of pharmacological activities.[1] This guide is designed for researchers in organic synthesis and drug development, offering a detailed, step-by-step methodology, an explanation of the underlying chemical principles, and characterization guidelines.

Introduction: The Significance of Chalcones and the Claisen-Schmidt Condensation

Chalcones are α,β-unsaturated ketones that serve as key intermediates in the biosynthesis of flavonoids and isoflavonoids in plants. Their basic structure consists of two aromatic rings joined by a three-carbon α,β-unsaturated carbonyl system.[2] This structural motif is responsible for the diverse and significant biological activities exhibited by chalcone derivatives, including anti-inflammatory, anticancer, antioxidant, and antimicrobial properties.[1]

The Claisen-Schmidt condensation is a robust and widely utilized carbon-carbon bond-forming reaction in organic synthesis, particularly for the preparation of chalcones.[1] This reaction involves the base-catalyzed condensation of an enolizable ketone with an aldehyde that lacks α-hydrogens.[3][4] In the context of this protocol, 2'-hydroxyacetophenone provides the reactive α-hydrogens to form an enolate ion, which then acts as a nucleophile, attacking the carbonyl carbon of furfural. Furfural, being an aromatic aldehyde without α-hydrogens, can only act as the electrophile, which drives the reaction towards the desired crossed-condensation product.[5] The subsequent dehydration of the aldol addition intermediate is rapid, driven by the formation of a stable, conjugated system, yielding the chalcone.[6]

The presence of the 2'-hydroxyl group in the acetophenone starting material is of particular interest as it can influence the biological activity of the resulting chalcone and provides a handle for further synthetic modifications, such as cyclization to flavanones.[7]

Reaction Mechanism

The base-catalyzed Claisen-Schmidt condensation proceeds through the following key steps:

• Enolate Formation: A strong base, typically hydroxide, abstracts an acidic α-hydrogen from 2'-hydroxyacetophenone to form a resonance-stabilized enolate ion.[3][8]

• Nucleophilic Attack: The nucleophilic enolate attacks the electrophilic carbonyl carbon of furfural, forming a tetrahedral alkoxide intermediate.[9]

• Protonation: The alkoxide intermediate is protonated by a water molecule (formed in the initial deprotonation step) to yield a β-hydroxy ketone (aldol addition product).

• Dehydration: The β-hydroxy ketone readily undergoes base-catalyzed dehydration to form the final α,β-unsaturated ketone (chalcone). This step is thermodynamically driven by the formation of an extended conjugated system.[6]

Experimental Protocol

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Purity	Supplier
2'-Hydroxyacetophenone	C₈H₈O₂	136.15	1.36 g (10 mmol)	≥98%	Sigma-Aldrich
Furfural	C₅H₄O₂	96.08	0.96 g (10 mmol)	≥98%	Sigma-Aldrich
Sodium Hydroxide (NaOH)	NaOH	40.00	1.0 g (25 mmol)	≥97%	Fisher Scientific
Ethanol (95%)	C₂H₅OH	46.07	40 mL	Reagent Grade	VWR
Deionized Water	H₂O	18.02	As needed	-	-
Hydrochloric Acid (HCl)	HCl	36.46	As needed (2 M)	-	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	-	-

Equipment

• 250 mL Erlenmeyer flask

• Magnetic stirrer and stir bar

• Ice bath

• Buchner funnel and filter flask

• pH paper or pH meter

• Glassware for recrystallization

• Thin Layer Chromatography (TLC) apparatus (silica gel plates, developing chamber, UV lamp)

• Rotary evaporator

Step-by-Step Procedure

• Reaction Setup: In a 250 mL Erlenmeyer flask, dissolve 1.36 g (10 mmol) of 2'-hydroxyacetophenone and 0.96 g (10 mmol) of furfural in 20 mL of 95% ethanol. Stir the mixture at room temperature until all solids have dissolved.

• Initiation of Condensation: While stirring the solution, slowly add a freshly prepared solution of 1.0 g of sodium hydroxide in 20 mL of deionized water. The addition should be done dropwise over 10-15 minutes. The reaction mixture will typically develop a deep color and may warm slightly.

• Reaction Monitoring: Continue stirring the reaction mixture at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., hexane:ethyl acetate 7:3). The reaction is typically complete within 2-4 hours, as indicated by the consumption of the starting materials.[7]

• Work-up and Isolation: Once the reaction is complete, cool the flask in an ice bath and acidify the mixture by slowly adding 2 M hydrochloric acid until the pH is acidic (pH ~2-3), which will cause the product to precipitate.[1]

• Filtration and Washing: Collect the precipitated solid by vacuum filtration using a Buchner funnel. Wash the solid product with copious amounts of cold deionized water until the washings are neutral to pH paper.[1] This step is crucial to remove any remaining base and salts.

• Drying: Dry the crude product either in a desiccator over a drying agent or in a vacuum oven at a low temperature (40-50 °C).

Purification

The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or methanol, to obtain a pure crystalline solid.[6]

• Dissolve the crude solid in a minimum amount of hot ethanol.

• If there are any insoluble impurities, perform a hot filtration.

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration and wash with a small amount of cold ethanol.

• Dry the crystals to a constant weight.

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of (E)-1-(2-hydroxyphenyl)-3-(furan-2-yl)prop-2-en-1-one.

Characterization

The identity and purity of the synthesized chalcone should be confirmed using various analytical techniques:

• Melting Point: A sharp melting point is indicative of a pure compound.

• Spectroscopic Methods:

  • FT-IR (Fourier-Transform Infrared Spectroscopy): Look for characteristic peaks such as the C=O stretching of the α,β-unsaturated ketone, C=C stretching of the alkene and aromatic rings, and the broad O-H stretching of the phenolic hydroxyl group.

  • ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should show characteristic signals for the aromatic protons, the vinyl protons of the α,β-unsaturated system (with a large coupling constant for the trans-isomer), and the phenolic proton.

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Confirm the presence of all the unique carbon atoms in the molecule, including the carbonyl carbon and the carbons of the furan and phenyl rings.

  • Mass Spectrometry (MS): Determine the molecular weight of the compound and analyze its fragmentation pattern.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves.

• Sodium hydroxide is corrosive and should be handled with care.

• Hydrochloric acid is corrosive and has irritating fumes.

• Furfural is harmful if swallowed or inhaled and can cause skin irritation.

• Ethanol is flammable. Avoid open flames.

Troubleshooting

Issue	Possible Cause	Solution
Low or no product yield	Inactive catalyst (old NaOH)	Use a freshly prepared NaOH solution.
Insufficient reaction time	Monitor the reaction by TLC and allow it to proceed to completion.
Low reaction temperature	While the reaction proceeds at room temperature, gentle warming might be necessary if the reaction is sluggish. However, high temperatures can promote side reactions.
Oily product instead of solid	Impurities present	Attempt to purify by column chromatography or try a different recrystallization solvent.
Incomplete reaction	Ensure the reaction has gone to completion using TLC.
Broad melting point range	Impure product	Recrystallize the product again.

Conclusion

The Claisen-Schmidt condensation provides an efficient and straightforward method for the synthesis of 2'-hydroxychalcones. The protocol detailed in this application note is a reliable procedure for the preparation of (E)-1-(2-hydroxyphenyl)-3-(furan-2-yl)prop-2-en-1-one, a valuable scaffold for further investigation in medicinal chemistry and drug discovery. The purity and identity of the synthesized compound should be rigorously confirmed by the analytical methods outlined.

References

• University of Colorado. Claisen-Schmidt Condensation. [Link]

• Saleh, T. (2017). Synthesis and Characterization of Chalcone Derivatives from Furfural. Semantic Scholar. [Link]

• The Aldol Condensation Reaction Preparation of Benzalacetophenon (Chalcones). [Link]

• An optimized method for synthesis of 2'hydroxy chalcone. Asian Journal of Research in Chemistry. [Link]

• synthesis and characterization of chalcone derivatives and their antioxidant activity. UTAR Institutional Repository. [Link]

• BYJU'S. Claisen Condensation Mechanism. [Link]

• Guthrie, J. P., & Wang, X. (1991). The aldol condensation of acetophenone with acetone. Canadian Journal of Chemistry, 69(3), 339-349. [Link]

• The Synthesis of 2′-Hydroxychalcones under Ball Mill Conditions and Their Biological Activities. PubMed Central. [Link]

• Brun, E., et al. (2013). Microwave-Assisted Condensation Reactions of Acetophenone Derivatives and Activated Methylene Compounds with Aldehydes Catalyzed by Boric Acid under Solvent-Free Conditions. Molecules, 18(9), 10470-10483. [Link]

• Claisen–Schmidt condensation of furfural and acetophenone. ResearchGate. [Link]

• Synthesis of 2′-hydroxychalcones. ResearchGate. [Link]

• Solvent-Free Aldol Condensation Reactions: Synthesis of Chalcone Derivatives. The Royal Society of Chemistry. [Link]

• Claisen-Schmidt-Condensation.pdf. CUTM Courseware. [Link]

• The synthetic route for the preparation of the chalcone derivatives... ResearchGate. [Link]

• Novelty of Claisen–Schmidt condensation of biomass-derived furfural with acetophenone over solid super base catalyst. RSC Publishing. [Link]

• A plausible reaction pathway for the condensation of aldehyde, acetophenone, acetyl chloride, and acetonitrile. ResearchGate. [Link]

• Aldehydes And Ketones Important Reactions. Jack Westin. [Link]

• Cross condensation of 2‐furfural with acetophenone over 15 % w/w... ResearchGate. [Link]

• Claisen Condensation. Organic Chemistry Portal. [Link]

• ANALYSIS OF CLAISEN-SCHMIDT CONDENSATION PRODUCTS BETWEEN 2-HYDROXY-ACETOPHENONE AND p-ANISALDEHYDE IN BASIC MEDIUM. ResearchGate. [Link]

• Synthesis, Characterization and Antibacterial Evaluation of Chalcones Carrying Aryl Furan Moiety. JOCPR. [Link]

• Claisen Schmidt Reaction (Mixed Aldol Condensation). PraxiLabs. [Link]

• Design, Synthesis, Antimicrobial Properties, and Molecular Docking of Novel Furan-Derived Chalcones and Their 3,5-Diaryl-∆ 2 -. MDPI. [Link]

• The Claisen Condensation Reaction. Chemistry LibreTexts. [Link]

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Application Notes &amp; Protocols for a Novel Antimicrobial Candidate: 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

Abstract

The rise of multidrug-resistant pathogens presents a formidable challenge to global health, necessitating the urgent discovery of new antimicrobial agents. This document provides a comprehensive guide for researchers and drug development professionals on the evaluation of the antimicrobial potential of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione . This compound integrates three key structural motifs known for bioactivity: a furan ring, a phenol group, and a 1,3-dicarbonyl system analogous to chalcones.[1][2][3][4] These application notes detail standardized, robust protocols for determining its inhibitory and bactericidal efficacy, including broth microdilution for Minimum Inhibitory Concentration (MIC), agar disk diffusion for qualitative screening, and subsequent determination of Minimum Bactericidal Concentration (MBC). The methodologies are grounded in standards set by the Clinical and Laboratory Standards Institute (CLSI) to ensure data integrity and reproducibility.[5][6]

Scientific Rationale & Hypothesized Mechanism of Action

1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione is a promising candidate for antimicrobial screening due to its hybrid chemical structure. Its therapeutic potential can be hypothesized based on the well-documented activities of its constituent parts:

• Chalcone-like Core: The 1,3-dicarbonyl moiety forms an α,β-unsaturated keto system, a hallmark of chalcones.[4][7] Chalcones and their analogs are known to exert antimicrobial effects through various mechanisms, including the disruption of bacterial cell membranes, inhibition of crucial enzymes, and interference with bacterial signaling pathways.[3][8]

• Furan Moiety: Heterocyclic compounds containing a furan ring are prevalent in medicinal chemistry and have demonstrated broad-spectrum antibacterial and antifungal properties.[1][2][9][10]

• Phenolic Group: The 2-hydroxyphenyl group provides a phenolic structure, a classic antimicrobial pharmacophore known to denature proteins and destabilize cell membranes. The position of the hydroxyl group can also facilitate metal chelation, which may be crucial for inhibiting metalloenzymes essential for bacterial survival.

The synergistic combination of these three moieties suggests that the compound may act on multiple targets, a desirable trait that could potentially circumvent existing resistance mechanisms.

Data Presentation: A Template for Results

Effective evaluation requires the clear and standardized presentation of quantitative data. The following tables serve as a template for summarizing experimental findings.

Disclaimer: The data presented below are for illustrative purposes only and do not represent actual experimental results. Values for 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione must be determined empirically.

Table 1: Minimum Inhibitory Concentration (MIC) of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

Test Microorganism	ATCC Number	Gram Stain	MIC (µg/mL)	Ciprofloxacin MIC (µg/mL)
Staphylococcus aureus	29213	Gram-Positive	e.g., 8	0.5
Escherichia coli	25922	Gram-Negative	e.g., 16	0.015
Pseudomonas aeruginosa	27853	Gram-Negative	e.g., 64	0.5

| Klebsiella pneumoniae | 700603 | Gram-Negative | e.g., 32 | 0.12 |

Table 2: Zone of Inhibition (ZOI) and Minimum Bactericidal Concentration (MBC) Data

Test Microorganism	ZOI (mm) @ 30 µ g/disk	MBC (µg/mL)	MBC/MIC Ratio	Interpretation
Staphylococcus aureus	e.g., 18	e.g., 16	2	Bactericidal
Escherichia coli	e.g., 15	e.g., 64	4	Bactericidal
Pseudomonas aeruginosa	e.g., 10	e.g., >128	>2	Bacteriostatic

| Klebsiella pneumoniae | e.g., 12 | e.g., >128 | >4 | Bacteriostatic |

Interpretation Note: An MBC/MIC ratio of ≤ 4 is generally considered indicative of bactericidal activity.[11] For a novel compound, results are used for screening and comparative purposes, as formal susceptible/resistant breakpoints are not established.[12][13]

Experimental Workflow Overview

The overall process for evaluating the antimicrobial activity of a novel compound involves a tiered approach, starting with quantitative screening (MIC), followed by qualitative confirmation (Disk Diffusion), and concluding with an assessment of lethality (MBC).

Caption: General workflow for antimicrobial susceptibility testing.

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This quantitative method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in broth.[14][15] The protocol is adapted from CLSI guidelines.[6]

Rationale: The broth microdilution assay is a gold-standard for susceptibility testing, providing a quantitative value (the MIC) that is crucial for comparing the potency of novel compounds and for guiding further studies.[14]

Caption: Workflow for the Broth Microdilution (MIC) Assay.

Detailed Steps:

• Preparation of Compound Stock: Dissolve 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione in a suitable solvent (e.g., Dimethyl Sulfoxide, DMSO) to create a high-concentration stock solution.[16]

• Plate Preparation:

  • In a sterile 96-well U-bottom microtiter plate, add 100 µL of sterile Cation-Adjusted Mueller-Hinton Broth (CAMHB) to wells in columns 2 through 11.[16]

  • In column 1, add 200 µL of the test compound diluted in CAMHB to twice the highest desired final concentration.

  • Perform a two-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing thoroughly, and continuing this process down to column 10. Discard 100 µL from column 10.[17]

  • Controls are critical:

    • Growth Control (Column 11): Contains 100 µL of CAMHB and will be inoculated to confirm bacterial viability.[14]

    • Sterility Control (Column 12): Contains 200 µL of CAMHB only to check for media contamination.[14]

    • Solvent Control (Separate Wells): It is crucial to run a control with the highest concentration of the solvent (e.g., DMSO) used in the assay to ensure it does not inhibit bacterial growth on its own.

• Inoculum Preparation:

  • From a fresh agar plate (18-24 hours growth), select 3-5 well-isolated colonies of the test microorganism.[16]

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.[18]

  • Within 15 minutes, dilute this standardized suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in each well after inoculation.[18][19]

• Inoculation and Incubation:

  • Add 100 µL of the final diluted bacterial inoculum to each well in columns 1 through 11. The final volume in these wells will be 200 µL.

  • Seal the plate (e.g., with an adhesive film) to prevent evaporation.

  • Incubate the plate in ambient air at 35 ± 2°C for 16-20 hours.[17]

• Result Interpretation:

  • Following incubation, examine the plate for bacterial growth (turbidity). The sterility control (column 12) should be clear, and the growth control (column 11) should be turbid.

  • The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the first clear well).[12][14]

Protocol 2: Agar Disk Diffusion (Kirby-Bauer Method)

This method provides a qualitative or semi-quantitative assessment of antimicrobial activity by measuring the diameter of the zone of growth inhibition around a compound-impregnated disk.[20]

Rationale: The disk diffusion method is a simple, cost-effective, and widely used preliminary screening tool.[21][22] It helps visualize the inhibitory effect and can be used to test multiple organisms or compounds simultaneously.

Detailed Steps:

• Media Preparation: Use Mueller-Hinton Agar (MHA), which is the standard medium due to its reproducibility and low levels of inhibitors. Pour the sterile agar into petri dishes to a uniform depth of 4 mm and allow them to solidify on a level surface.

• Inoculum Preparation: Prepare a bacterial inoculum standardized to a 0.5 McFarland turbidity as described in Protocol 1.[23]

• Plate Inoculation:

  • Dip a sterile cotton swab into the standardized inoculum. Remove excess liquid by pressing the swab against the inside of the tube.[20]

  • Streak the swab evenly across the entire surface of the MHA plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure confluent growth.[23]

  • Allow the plate surface to dry for 3-5 minutes, but no more than 15 minutes.[17]

• Disk Application:

  • Prepare sterile paper disks (6 mm diameter) impregnated with a known amount of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione (e.g., 30 µg). A stock solution of the compound is applied to blank disks and the solvent is allowed to evaporate.

  • Using sterile forceps, place the impregnated disks firmly onto the surface of the inoculated agar, ensuring complete contact.

  • Place a positive control disk (e.g., Ciprofloxacin 5 µg) and a negative control disk (impregnated only with the solvent) on the same plate.

• Incubation: Invert the plates and incubate them at 35 ± 2°C for 16-18 hours.[17]

• Result Interpretation: Measure the diameter of the zone of complete growth inhibition around each disk in millimeters (mm), including the disk diameter.[24] A larger zone of inhibition generally indicates greater susceptibility of the organism to the compound.

Protocol 3: Minimum Bactericidal Concentration (MBC) Determination

This assay is performed after the MIC is determined to establish whether the compound is bactericidal (kills bacteria) or bacteriostatic (inhibits growth). The MBC is the lowest concentration that results in a ≥99.9% reduction of the initial bacterial inoculum.[11][25]

Rationale: Distinguishing between bactericidal and bacteriostatic activity is critical in drug development. For severe infections or immunocompromised patients, a bactericidal agent is often preferred. The MBC provides this essential information.[26]

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Application Notes and Protocols for In Vitro Anticancer Screening of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

Introduction: Rationale and Scientific Context

The relentless pursuit of novel, effective, and selective anticancer agents is a cornerstone of modern oncological research. The 1,3-diketone scaffold has emerged as a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biological activities.[1] The compound 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, a unique heterocyclic β-diketone, presents an intriguing candidate for anticancer investigation. Its structural motifs—the furan ring, known for its presence in various bioactive natural products, and the hydroxylated phenyl group, a common feature in phenolic antioxidants and enzyme inhibitors—suggest a potential for multifaceted biological interactions within the complex milieu of a cancer cell.

These application notes provide a comprehensive framework for the initial in vitro screening of this compound. The described protocols are designed not merely to assess cytotoxicity but to begin elucidating the potential mechanism of action. By following a logical, stepwise progression from general cytotoxicity to more specific assays for apoptosis, cell cycle arrest, and key signaling pathways, researchers can build a robust preliminary profile of the compound's anticancer potential.[2][3] This structured approach is critical for making informed decisions about the future trajectory of this candidate molecule in the drug discovery pipeline.[4]

The selection of appropriate cancer cell lines is a critical first step and should be guided by the specific research question.[5][6] A diverse panel, representing different cancer types (e.g., breast, lung, colon), allows for the assessment of broad-spectrum activity versus selective cytotoxicity.[7] For the purpose of these protocols, we will reference a hypothetical panel to illustrate the application of these methods.

PART 1: Foundational Cytotoxicity Assessment

The initial phase of screening aims to determine the compound's ability to inhibit cancer cell growth. This is typically quantified by the half-maximal inhibitory concentration (IC50), which is the concentration of the compound required to inhibit cell proliferation by 50%.[3] The MTT assay is a widely used, reliable, and cost-effective colorimetric method for this purpose.[8][9][10]

Protocol 1: MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay measures the metabolic activity of cells.[11] Viable cells with active mitochondria contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT to purple formazan crystals.[9][10] The amount of formazan produced is directly proportional to the number of living cells.[9]

Materials:

• 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione (solubilized in DMSO)

• Human cancer cell lines (e.g., MCF-7 - breast, A549 - lung, HCT116 - colon)

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS, 1% Penicillin-Streptomycin)

• 96-well flat-bottom plates

• MTT solution (5 mg/mL in sterile PBS)

• DMSO (cell culture grade)

• Microplate reader

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 5,000-10,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment.[12]

• Compound Treatment: Prepare serial dilutions of the test compound in complete medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include wells with vehicle control (medium with DMSO) and a positive control (e.g., Doxorubicin).[12]

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until purple formazan crystals are visible.[2]

• Formazan Solubilization: Carefully aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[12] Gently pipette to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[12]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Data Presentation:

Cell Line	Cancer Type	1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione IC50 (µM)	Doxorubicin (Positive Control) IC50 (µM)
MCF-7	Breast Adenocarcinoma	Hypothetical Value	Hypothetical Value
A549	Lung Carcinoma	Hypothetical Value	Hypothetical Value
HCT116	Colorectal Carcinoma	Hypothetical Value	Hypothetical Value

PART 2: Mechanistic Elucidation - Apoptosis and Cell Cycle Analysis

Once the cytotoxic potential is established, the next logical step is to investigate how the compound induces cell death. Apoptosis (programmed cell death) and cell cycle arrest are common mechanisms of action for anticancer agents.[12]

Protocol 2: Annexin V/Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.[4] In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[13][14][15] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to detect early apoptotic cells when conjugated to a fluorochrome like FITC.[14] Propidium Iodide (PI) is a fluorescent intercalating agent that cannot cross the membrane of live cells, but can stain the DNA of cells with compromised membranes, characteristic of late apoptotic and necrotic cells.[14]

Materials:

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Treated and untreated cancer cells

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with the test compound at its predetermined IC50 concentration for 24-48 hours.[12]

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells twice with cold PBS.[13]

• Staining: Resuspend the cells in 1X Annexin V binding buffer at a concentration of approximately 1 x 10^6 cells/mL.[15][16]

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.[12]

• Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[12][16]

• Analysis: Add 400 µL of 1X binding buffer to each tube and analyze by flow cytometry within one hour.[16]

  • Viable cells: Annexin V-negative and PI-negative

  • Early apoptotic cells: Annexin V-positive and PI-negative[16]

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive[16]

Data Presentation:

Treatment	% Viable Cells	% Early Apoptotic Cells	% Late Apoptotic/Necrotic Cells
Vehicle Control	Hypothetical Value	Hypothetical Value	Hypothetical Value
Test Compound (IC50)	Hypothetical Value	Hypothetical Value	Hypothetical Value

Protocol 3: Cell Cycle Analysis by Propidium Iodide Staining

This method quantifies the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.[17] PI stoichiometrically binds to DNA, so the fluorescence intensity is directly proportional to the amount of DNA. This allows for the identification of cell cycle arrest at specific checkpoints.

Materials:

• Treated and untreated cancer cells

• Cold 70% ethanol

• PBS

• RNase A (100 µg/mL)

• Propidium Iodide (50 µg/mL)

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with the test compound at its IC50 concentration for 24 hours.

• Harvesting and Fixation: Harvest the cells and wash with PBS. Fix the cells by adding them dropwise to ice-cold 70% ethanol while gently vortexing.[17] Incubate at -20°C for at least 2 hours (or overnight).[4]

• Staining: Centrifuge the fixed cells and wash with PBS to remove the ethanol. Resuspend the cell pellet in a staining solution containing PI and RNase A in PBS.[18] The RNase A is crucial to prevent the staining of double-stranded RNA.[17]

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the DNA content by flow cytometry.[4]

Data Presentation:

Treatment	% G0/G1 Phase	% S Phase	% G2/M Phase
Vehicle Control	Hypothetical Value	Hypothetical Value	Hypothetical Value
Test Compound (IC50)	Hypothetical Value	Hypothetical Value	Hypothetical Value

PART 3: Investigating Molecular Mechanisms - Western Blotting

To delve deeper into the molecular events triggered by the compound, Western blotting can be employed to assess the expression levels of key proteins involved in apoptosis and cell cycle regulation.[19][20]

Protocol 4: Western Blot Analysis of Apoptotic and Cell Cycle Regulatory Proteins

This technique allows for the detection and semi-quantification of specific proteins in a complex mixture.[19] By examining proteins such as Bcl-2 (anti-apoptotic), Bax (pro-apoptotic), and Caspase-3 (executioner caspase), we can further confirm the induction of apoptosis.[4] Analysis of cell cycle regulatory proteins like p53, p21, and cyclins can provide insights into the mechanism of cell cycle arrest.

Materials:

• Treated and untreated cell lysates

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against Bcl-2, Bax, Cleaved Caspase-3, p53, p21, β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Protein Extraction: Lyse treated cells in RIPA buffer.[4]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[4]

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel.[21]

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.[20]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[20]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C with gentle shaking.[20]

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[4]

• Detection: Wash the membrane again and then add ECL substrate.[4]

• Imaging: Capture the chemiluminescent signal using an imaging system. β-actin is commonly used as a loading control to normalize protein levels.

Visualization of Workflows and Pathways

Caption: Experimental workflow for in vitro anticancer screening.

Caption: Hypothetical intrinsic apoptosis signaling pathway.

References

• Comparison of two colorimetric assays as cytotoxicity endpoints for an in vitro screen for antitumour agents. (n.d.). PubMed.
• Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. (n.d.). Bio-Techne.
• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (n.d.). PMC.
• Cell cycle analysis with flow cytometry and propidium iodide. (n.d.). Abcam.
• Assaying cell cycle status using flow cytometry. (n.d.). PMC - NIH.
• Annexin V staining assay protocol for apoptosis. (n.d.). Abcam.
• In Vitro Efficacy of Novel Anticancer Agents: A Methodological and Data Interpretation Guide. (n.d.). Benchchem.
• BestProtocols: Annexin V Staining Protocol for Flow Cytometry. (n.d.). Thermo Fisher Scientific.
• Application Notes and Protocols: In Vitro Testing of Novel Anticancer Agents. (n.d.). Benchchem.
• Annexin V PI Staining Guide for Apoptosis Detection. (2024, November 12). Boster Bio.
• Video: Cell Cycle Analysis: Principle, BrdU and Flow Cytometry. (2023, April 30). JoVE.
• Western Blotting for Cancer Research: A Comprehensive Guide to Investigating Signaling Proteins in Cancer Cells. (2023, April 3). Medium.
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Application Notes and Protocols for the Quantification of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

For Researchers, Scientists, and Drug Development Professionals

Authored by: Dr. Gemini, Senior Application Scientist

Abstract

This comprehensive technical guide provides detailed application notes and validated protocols for the quantitative analysis of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, a β-diketone of significant interest in medicinal chemistry and materials science. The protocols herein are designed to be implemented in research, quality control, and drug development settings. We present two primary analytical techniques: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS). The causality behind experimental choices is thoroughly explained to ensure scientific integrity and empower researchers to adapt these methods to their specific needs.

Introduction to 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione is a member of the β-diketone family, characterized by two carbonyl groups separated by a methylene group. This structural motif imparts the molecule with interesting chemical properties, including keto-enol tautomerism and the ability to act as a bidentate ligand for metal ions.[1][2] The presence of the furan and hydroxyphenyl moieties further contributes to its potential biological activities and spectroscopic characteristics.[3] Accurate quantification of this compound is crucial for pharmacokinetic studies, stability testing, and quality assurance in various applications.

β-Diketones are known to exist as an equilibrium mixture of keto and enol tautomers, a phenomenon that can influence their chromatographic behavior and spectroscopic properties.[2] The analytical methods detailed below are designed to provide robust and reproducible quantification, taking into account the unique chemical nature of this analyte.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

HPLC-UV is a versatile and widely used technique for the quantification of organic molecules. It is particularly well-suited for the analysis of β-diketones due to their strong UV absorbance.

2.1. Principle of the Method

The analyte is separated from the sample matrix on a reversed-phase HPLC column. The mobile phase, a mixture of an organic solvent and an aqueous buffer, is optimized to achieve good resolution and peak shape. Detection is performed by a UV detector at a wavelength where the analyte exhibits maximum absorbance, ensuring high sensitivity. The furan and hydroxyphenyl chromophores in the target molecule suggest strong UV absorption.[4][5]

2.2. Experimental Protocol: HPLC-UV

2.2.1. Instrumentation and Consumables

• HPLC system with a quaternary or binary pump, autosampler, column oven, and UV-Vis or Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• HPLC-grade acetonitrile and water.

• Formic acid (or another suitable buffer component).

• Syringe filters (0.45 µm).

• Amber HPLC vials.

2.2.2. Preparation of Solutions

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione and dissolve it in 10 mL of acetonitrile in a volumetric flask.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the stock solution with the initial mobile phase composition (e.g., 70:30 Mobile Phase A:B) to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

2.2.3. HPLC Parameters

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 0.1% Formic Acid in Water; B: Acetonitrile
Gradient	30-70% B over 10 min, hold at 70% B for 2 min
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 313 nm

Rationale for Parameter Selection:

• C18 Column: Provides good retention and separation for moderately polar compounds like the target analyte.

• Acidified Mobile Phase: The addition of formic acid helps to suppress the ionization of the phenolic hydroxyl group, leading to better peak shape and reproducibility.

• Gradient Elution: A gradient from a lower to a higher organic solvent concentration allows for the efficient elution of the analyte while maintaining good resolution from potential impurities.

• Detection Wavelength: The selection of 313 nm is based on the typical absorbance maxima of similar dicarbonyl compounds after derivatization, suggesting that the native compound will also have significant absorbance in this region.[6][7] A preliminary scan with a DAD detector is recommended to determine the optimal wavelength for maximum sensitivity.

2.2.4. Sample Preparation

• For Drug Product: Dissolve the formulation in a suitable solvent (e.g., acetonitrile) to a known concentration. Filter the solution through a 0.45 µm syringe filter before injection.

• For Biological Matrices (e.g., Plasma): Perform a protein precipitation by adding three volumes of cold acetonitrile to one volume of plasma. Vortex and centrifuge. Evaporate the supernatant to dryness and reconstitute in the mobile phase.

2.2.5. Data Analysis

Construct a calibration curve by plotting the peak area of the analyte against the concentration of the working standard solutions. Determine the concentration of the analyte in the samples by interpolating their peak areas on the calibration curve.

2.3. Workflow Diagram: HPLC-UV Analysis

Caption: Workflow for the quantification of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione by HPLC-UV.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high selectivity and sensitivity, making it a powerful technique for the quantification of volatile and semi-volatile compounds. For β-diketones, derivatization is often employed to improve their thermal stability and chromatographic properties.[8]

3.1. Principle of the Method

The analyte is first derivatized to a more volatile and thermally stable compound. The derivative is then injected into the gas chromatograph, where it is vaporized and separated on a capillary column. The separated components enter the mass spectrometer, where they are ionized and fragmented. The mass spectrometer detects the characteristic fragments of the derivatized analyte, allowing for highly selective and sensitive quantification.

3.2. Experimental Protocol: GC-MS with Derivatization

3.2.1. Instrumentation and Consumables

• GC-MS system with a split/splitless injector and a mass selective detector.

• Capillary GC column (e.g., SLB™-5ms, 30 m x 0.25 mm I.D. x 0.25 µm df).[8]

• High-purity helium as the carrier gas.

• Derivatization reagent: O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine (PFBHA).[8]

• Anhydrous sodium sulfate.

• Organic solvents: Ethyl acetate, Hexane (GC grade).

• Autosampler vials with inserts.

3.2.2. Derivatization Procedure

• To 1 mL of the sample or standard solution in a suitable solvent (e.g., ethyl acetate), add 100 µL of a 10 mg/mL PFBHA solution in ethyl acetate.

• Cap the vial and heat at 60 °C for 1 hour to form the oxime derivative.[8]

• Cool the reaction mixture to room temperature.

• Wash the solution with 1 mL of hexane to remove excess derivatizing reagent.

• Dry the organic layer with anhydrous sodium sulfate.

• Transfer the solution to an autosampler vial for GC-MS analysis.

Rationale for Derivatization: PFBHA reacts with the carbonyl groups of the diketone to form stable oxime derivatives.[8] This derivatization blocks the reactive carbonyl groups, preventing thermal degradation in the hot GC injector and improving chromatographic peak shape. The pentafluorobenzyl group also enhances the sensitivity of detection by electron capture negative ionization (ECNI) if available, though electron ionization (EI) is also suitable.

3.2.3. GC-MS Parameters

Parameter	Value
Column	SLB™-5ms, 30 m x 0.25 mm I.D. x 0.25 µm df
Injector Temperature	250 °C
Injection Mode	Splitless (1 µL)
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	100 °C (hold 1 min), ramp to 280 °C at 15 °C/min, hold for 5 min
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
MS Acquisition	Selected Ion Monitoring (SIM) of characteristic ions of the derivative

Rationale for Parameter Selection:

• SLB™-5ms Column: A low-bleed 5% phenyl-arylene phase column is a good general-purpose column for a wide range of analytes and is suitable for the analysis of the PFBHA derivative.

• Oven Program: The temperature program is designed to provide good separation of the analyte from solvent and potential by-products of the derivatization reaction.

• SIM Mode: Selected Ion Monitoring increases the sensitivity and selectivity of the analysis by monitoring only a few characteristic ions of the target compound, reducing the chemical noise from the matrix.

3.2.4. Data Analysis

Identify the characteristic ions of the derivatized analyte from a full-scan mass spectrum of a concentrated standard. Use these ions for quantification in SIM mode. Construct a calibration curve and determine the analyte concentration in the samples as described for the HPLC-UV method.

3.3. Workflow Diagram: GC-MS Analysis

Caption: Workflow for the quantification of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione by GC-MS.

Summary of Quantitative Parameters

The following table summarizes the key quantitative parameters that should be validated for each method.

Parameter	HPLC-UV	GC-MS
Linearity (r²)	> 0.995	> 0.995
Limit of Detection (LOD)	Typically in the low ng/mL range	Typically in the low pg/mL range
Limit of Quantitation (LOQ)	Typically in the mid-to-high ng/mL range	Typically in the mid-to-high pg/mL range
Precision (%RSD)	< 5% for intra-day and inter-day	< 10% for intra-day and inter-day
Accuracy (% Recovery)	95-105%	90-110%

Conclusion

The analytical methods presented provide robust and reliable approaches for the quantification of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione. The choice between HPLC-UV and GC-MS will depend on the required sensitivity, the complexity of the sample matrix, and the available instrumentation. HPLC-UV is a straightforward and widely accessible technique suitable for routine analysis. GC-MS, particularly with derivatization, offers superior sensitivity and selectivity, making it ideal for trace-level quantification in complex matrices. Both methods, when properly validated, will yield accurate and precise results for researchers, scientists, and drug development professionals.

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Application Note: A Guide to the Synthesis and Biological Evaluation of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione Derivatives

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide for the synthesis, purification, characterization, and biological screening of novel derivatives based on the 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione scaffold. The protocols detailed herein are designed to be robust and reproducible, enabling researchers to efficiently generate compound libraries and assess their therapeutic potential across key biological domains, including anticancer, antioxidant, and antimicrobial activities. By integrating the chemical synthesis workflow with established biological assays, this guide serves as a foundational resource for the discovery and development of new therapeutic agents.

Introduction: The Therapeutic Promise of the 1,3-Diketone Scaffold

The 1,3-dicarbonyl moiety is a privileged structure in medicinal chemistry, found in numerous biologically active compounds.[1][2] Its ability to engage in various biological interactions, coupled with the synthetic versatility of the furan ring, makes the 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione framework a compelling starting point for drug discovery.[3][4] Chalcones, which are precursors to flavonoids and isoflavonoids, and their 1,3-diketone analogues have demonstrated a wide array of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[5][6][7] The furan ring, in particular, is a key component in many bioactive compounds, contributing to their therapeutic effects.[3][8]

This guide provides a detailed roadmap for synthesizing derivatives of this scaffold and evaluating their biological efficacy through a series of well-established in vitro assays. The primary objective is to equip researchers with the necessary protocols to explore the structure-activity relationships (SAR) of this promising class of compounds.

Section 1: Synthesis and Characterization of Derivatives

A reliable and efficient synthetic strategy is paramount for generating a diverse library of derivatives for biological screening. The Baker-Venkataraman rearrangement offers a classic and effective method for the synthesis of 1,3-diketones.[9][10][11]

Synthetic Strategy: The Baker-Venkataraman Rearrangement

The Baker-Venkataraman rearrangement is a base-catalyzed intramolecular acyl transfer reaction that converts an o-acyloxyacetophenone into a 1,3-diketone.[9][12] This method is particularly advantageous for its regioselectivity and generally good yields.[10] The reaction proceeds via the formation of an enolate, which then attacks the ester carbonyl, leading to the desired 1,3-diketone product.[11]

Alternatively, these compounds can be conceptualized as derivatives of chalcones, which are typically synthesized via the Claisen-Schmidt condensation.[13][14][15] This reaction involves the base-catalyzed condensation of an appropriate acetophenone with an aldehyde.[16][17]

General Protocol for Synthesis of the Parent Compound

This protocol outlines the synthesis of the parent compound, 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, which can be adapted for the synthesis of various derivatives by using substituted starting materials.

Materials:

• 2-Hydroxyacetophenone

• Furoyl chloride

• Pyridine (anhydrous)

• Potassium hydroxide (KOH)

• Hydrochloric acid (HCl, dilute)

• Dichloromethane (DCM)

• Ethanol

Step-by-Step Protocol:

• Esterification: In a round-bottom flask, dissolve 2-hydroxyacetophenone (1 equivalent) in anhydrous pyridine. Cool the mixture in an ice bath.

• Slowly add furoyl chloride (1.1 equivalents) dropwise to the cooled solution with constant stirring.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Pour the reaction mixture into ice-cold dilute HCl to precipitate the ester, 2-acetylphenyl furoate.

• Filter the precipitate, wash with cold water, and dry. Recrystallize from ethanol to obtain the pure ester.

• Rearrangement: Suspend the purified 2-acetylphenyl furoate (1 equivalent) in anhydrous pyridine.

• Add powdered potassium hydroxide (3 equivalents) and stir the mixture at room temperature for 3-4 hours.

• Pour the reaction mixture into ice-cold dilute HCl. The 1,3-diketone will precipitate.

• Filter the solid, wash thoroughly with water, and dry.

• Purification: Purify the crude product by recrystallization from a suitable solvent such as ethanol or by column chromatography on silica gel.

Purification and Characterization

Confirmation of the structure and purity of the synthesized compounds is a critical step.

• Thin-Layer Chromatography (TLC): To monitor the progress of the reaction and assess the purity of the final product.

• Spectroscopic Methods:

  • FT-IR Spectroscopy: To identify the characteristic functional groups, such as the C=O stretching of the diketone and the O-H stretching of the phenol.[14][18]

  • NMR Spectroscopy (¹H and ¹³C): To elucidate the detailed molecular structure of the synthesized compounds.[18][19][20]

  • Mass Spectrometry (MS): To confirm the molecular weight of the compounds.[19]

Section 2: Protocols for Biological Screening

The synthesized derivatives will be subjected to a panel of in vitro assays to determine their biological activity profile. The selection of assays is based on the known pharmacological properties of chalcones and related furan-containing compounds.[21][22]

Rationale for Assay Selection

• Anticancer Activity: Many chalcone and 1,3-diketone derivatives have demonstrated significant cytotoxic effects against various cancer cell lines.[6][7][23]

• Antioxidant Activity: The phenolic hydroxyl group and the conjugated system suggest potential radical scavenging properties.[24][25]

• Antimicrobial Activity: The furan moiety and the α,β-unsaturated carbonyl system are known to contribute to antimicrobial effects.[26][27]

In Vitro Anticancer Activity - MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[28][29]

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to form purple formazan crystals.[28][30] The amount of formazan produced is directly proportional to the number of viable cells.[28]

Protocol: [28][30][31][32]

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the synthesized derivatives (e.g., 1, 10, 50, 100 µM) and incubate for 24-48 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Antioxidant Activity - DPPH Radical Scavenging Assay

This assay is a rapid and simple method to evaluate the antioxidant capacity of a compound.[24][33][34]

Principle: The stable free radical DPPH (2,2-diphenyl-1-picrylhydrazyl) has a deep violet color.[35] In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine, and the color change is measured spectrophotometrically.[24][35]

Protocol: [24][33]

• Reaction Setup: In a 96-well plate, add 100 µL of various concentrations of the test compounds in methanol.

• Add 100 µL of a freshly prepared 0.1 mM DPPH solution in methanol to each well.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm.

• Data Analysis: Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

Antimicrobial Activity - Agar Well Diffusion Method

This method is widely used to assess the antimicrobial activity of plant extracts and synthesized compounds.[27][36][37]

Principle: The test compound diffuses from a well through a solidified agar medium that has been seeded with a specific microorganism.[26][38] If the compound is active, it will inhibit the growth of the microorganism, resulting in a clear zone of inhibition around the well.[26]

Protocol: [27][36][38]

• Inoculum Preparation: Prepare a standardized inoculum of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) or fungi (e.g., Candida albicans).

• Plate Preparation: Spread the microbial inoculum evenly over the surface of a Mueller-Hinton agar plate.

• Well Creation: Aseptically punch wells (6-8 mm in diameter) into the agar.

• Compound Addition: Add a fixed volume (e.g., 50-100 µL) of the test compound solution (at a known concentration) into each well.

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

• Data Analysis: Measure the diameter of the zone of inhibition in millimeters.

Section 3: Data Interpretation and Next Steps

The data generated from the biological screening assays will provide valuable insights into the therapeutic potential of the synthesized derivatives.

Data Presentation

The results of the biological assays should be summarized in clear and concise tables for easy comparison.

Table 1: Hypothetical Biological Activity Data for a Series of Derivatives

Compound ID	R1-substituent	R2-substituent	Anticancer (IC50, µM)	Antioxidant (% Inhibition at 50 µM)	Antimicrobial (Zone of Inhibition, mm)
Parent	H	H	25.4	45.2	10
Deriv-01	4-Cl	H	12.8	55.7	14
Deriv-02	4-OCH3	H	35.1	68.9	8
Deriv-03	H	5-NO2	8.5	32.1	18

Structure-Activity Relationship (SAR) Analysis

By comparing the biological activity of the derivatives with their chemical structures, preliminary SAR can be established. For instance, the introduction of electron-withdrawing groups might enhance anticancer activity, while electron-donating groups could improve antioxidant properties.

Future Directions

Compounds that exhibit promising activity in the initial screening should be prioritized for further investigation, which may include:

• Mechanism of Action Studies: To understand how the lead compounds exert their biological effects.

• In Vivo Studies: To evaluate the efficacy and safety of the compounds in animal models.

• Lead Optimization: To further modify the chemical structure of the most potent compounds to improve their pharmacological properties.

Visualizations

Caption: Synthetic workflow for 1,3-dione derivatives.

Caption: Biological screening cascade for synthesized compounds.

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• PubMed. Synthesis and structure-activity relationship studies of furan-ring fused chalcones as antiproliferative agents. Available from: [Link]

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• Oriental Journal of Chemistry. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Available from: [Link]

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• PubMed. Furan based synthetic chalcone derivative functions against gut inflammation and oxidative stress demonstrated in in-vivo zebrafish model. Available from: [Link]

• National Institutes of Health. (E)-3-(2-Furyl)-1-(2-hydroxyphenyl)prop-2-en-1-one. Available from: [Link]

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Technical Notes & Optimization

troubleshooting Baker-Venkataraman rearrangement for 1,3-dione synthesis

Welcome to the technical support guide for the Baker-Venkataraman rearrangement. This resource is designed for researchers, chemists, and drug development professionals who are utilizing this powerful reaction for the synthesis of 1,3-diones, key intermediates for flavonoids, chromones, and other valuable heterocyclic compounds.[1][2][3] This guide provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in mechanistic principles and field-proven experience.

Core Principles: Understanding the "Why"

The Baker-Venkataraman rearrangement is the base-catalyzed intramolecular acyl transfer of an o-acyloxyaryl ketone to form an o-hydroxyaryl-1,3-diketone.[3][4] Understanding its mechanism is the first step in effective troubleshooting. The reaction is essentially an intramolecular Claisen condensation.[5][6]

The process unfolds in three key steps:

• Enolate Formation: A base abstracts an α-proton from the ketone, creating a nucleophilic enolate.[1][2]

• Intramolecular Acyl Transfer: The enolate attacks the adjacent ester carbonyl, forming a cyclic alkoxide intermediate.[5][7]

• Ring-Opening: The cyclic intermediate collapses, opening to form a stable phenolate, which upon acidic workup, yields the final 1,3-diketone product.[1][5]

Reaction Mechanism Overview

Caption: Figure 1: Key mechanistic steps of the Baker-Venkataraman rearrangement.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental failures in a question-and-answer format.

Problem: Low or No Yield of the 1,3-Dione

Q: My reaction has run to completion according to TLC, but after workup, my yield is extremely low. What are the likely causes?

A: Low yield despite apparent consumption of starting material often points to issues with the base, solvent, or workup procedure.

• Probable Cause 1: Hydrolysis of Starting Material or Product. The most common culprit is the presence of water. If your base (e.g., KOH) is not finely powdered or your solvent is not rigorously anhydrous, you can promote the saponification (hydrolysis) of the ester in your starting material or cleavage of your 1,3-dione product.[4]

  • Solution: Flame-dry all glassware under an inert atmosphere (Nitrogen or Argon). Use freshly opened or distilled anhydrous aprotic solvents like THF, DMSO, or pyridine.[4][8] If using solid bases like KOH or K₂CO₃, ensure they are finely powdered and dried in an oven before use. For highly sensitive substrates, stronger anhydrous bases like Sodium Hydride (NaH) or Potassium tert-butoxide (KOtBu) are superior choices.[3][4]

• Probable Cause 2: Incorrect Stoichiometry of Base. The initial deprotonation to form the enolate is an equilibrium process. Insufficient base will result in a low concentration of the reactive enolate, leading to a sluggish or incomplete reaction.

  • Solution: For bases like KOH or KOtBu, use at least 2.0-3.0 equivalents. For hydride bases (NaH, KH), 1.1-1.5 equivalents are typically sufficient. A slight excess is often beneficial to drive the equilibrium forward.

• Probable Cause 3: Inappropriate Reaction Temperature. The optimal temperature is highly dependent on the reactivity of the substrate and the base/solvent system used.[4]

  • Solution: For highly reactive systems with strong bases like NaH or KOtBu in THF/DMSO, room temperature may be sufficient.[4] For weaker bases like K₂CO₃ in acetone or KOH in pyridine, heating (reflux or 50-60°C) is often necessary to achieve a reasonable reaction rate.[4][8] Start at room temperature and gradually increase the heat while monitoring the reaction by TLC. Excessive heat can lead to decomposition and side product formation.

Problem: Incomplete Reaction / High Recovery of Starting Material

Q: I've run my reaction for several hours, but TLC analysis shows a significant amount of starting material remaining. What should I do?

A: This indicates that the activation energy for the rearrangement is not being overcome. The issue lies with the reaction conditions being too mild.

• Probable Cause 1: Base is not strong enough. The pKa of the α-proton on the acetophenone moiety must be overcome. If your substrate has electron-withdrawing groups, the proton is more acidic, and a weaker base might suffice. Conversely, electron-donating groups decrease acidity, requiring a stronger base.

  • Solution: Switch to a stronger base. If you are using K₂CO₃, consider moving to KOH, KOtBu, or NaH. The choice of base and solvent is critical and interdependent.

Base	Typical Solvent(s)	Typical Temperature	Notes
K₂CO₃	Acetone, Pyridine	Reflux	Weaker base, often requires heat; good for robust substrates.
KOH	Pyridine, DMSO	50°C - Reflux	A common and effective choice. Must be anhydrous.[2][8]
KOtBu	THF, DMSO	Room Temp - 60°C	Strong, non-nucleophilic base; excellent for sensitive substrates.
NaH / KH	THF, Toluene	Room Temp - 60°C	Very strong, irreversible deprotonation. Requires strict anhydrous and inert techniques.[3][4]

• Probable Cause 2: Poor Solubility. If the starting material or the base is not well-dissolved in the chosen solvent, the reaction will be slow or stall due to poor mass transport.

  • Solution: Choose a solvent that effectively dissolves your substrate. DMSO and THF are generally good choices for a wide range of substrates.[4] If using a solid base, ensure vigorous stirring to maximize surface area contact.

Troubleshooting Workflow

Caption: Figure 2: A decision tree to guide troubleshooting efforts.

Frequently Asked Questions (FAQs)

Q1: Can I use aliphatic acyl groups for the rearrangement, or is it limited to aromatic ones? A: Yes, both aliphatic and aromatic acyl groups can migrate from the phenolic oxygen to the carbon.[6] The reaction is quite versatile in this regard, providing access to a wide range of 1,3-diketone structures.

Q2: My 1,3-dione product seems to exist entirely in the enol form. Is this normal? A: Absolutely. 1,3-dicarbonyl compounds exist in a tautomeric equilibrium with their enol form. For o-hydroxyaryl-1,3-diketones, the enol form is often significantly stabilized by intramolecular hydrogen bonding and conjugation with the aromatic ring, making it the predominant or even exclusive form observed by NMR and in the solid state.[4]

Q3: What is the "retro-Baker-Venkataraman" reaction? A: This is the reverse reaction where an o-hydroxyaryl-1,3-diketone can cleave back to the o-hydroxyacetophenone under certain conditions. This is generally not a concern under the standard forward reaction conditions but can be a potential side reaction, especially if the 1,3-dione product is unstable.[5]

Q4: I've successfully made my 1,3-dione. How do I now cyclize it to a flavone or chromone? A: The subsequent cyclodehydration of the 1,3-dione is most commonly achieved by heating in the presence of a strong acid.[1][8] A typical procedure involves refluxing the diketone in glacial acetic acid with a catalytic amount of sulfuric acid (H₂SO₄) or hydrochloric acid (HCl).[8]

Q5: Are there any known side reactions to be aware of? A: Besides hydrolysis, a key side reaction to be aware of, especially when using wet solvents, is the "Baker-Venkataraman retro-Claisen cascade". In a carbamoyl variant of the reaction, it was observed that the presence of water led to the formation of amide products instead of the expected 1,3-dione.[9] This highlights the critical importance of anhydrous conditions to prevent unexpected reaction pathways.

Standard Experimental Protocol

This protocol provides a reliable starting point for the synthesis of an o-hydroxyaryl-1,3-diketone.

Materials:

• o-Acyloxyaryl ketone (1.0 eq)

• Anhydrous Pyridine (or THF/DMSO)

• Powdered Potassium Hydroxide (KOH) (3.0 eq), oven-dried

• 2M Hydrochloric Acid (HCl)

• Ethyl Acetate

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Setup: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere, add the o-acyloxyaryl ketone (1.0 eq).

• Solvent Addition: Add anhydrous pyridine to create a solution of approximately 0.2-0.5 M concentration.

• Base Addition: While stirring vigorously, add the finely powdered, anhydrous KOH (3.0 eq) portion-wise at room temperature. An initial color change is often observed.

• Reaction: Heat the reaction mixture to 50-60°C.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours. Check for the disappearance of the starting material spot and the appearance of a new, more polar product spot (which may streak due to its acidic nature).

• Quenching: Once the reaction is complete, cool the mixture to 0°C using an ice bath. Carefully and slowly acidify the mixture by adding 2M HCl until the pH is ~2-3. The 1,3-dione product often precipitates at this stage.

• Extraction: If the product precipitates, it can be collected by filtration. If not, transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Washing: Combine the organic layers and wash sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude 1,3-dione can be purified by recrystallization (e.g., from ethanol or ethyl acetate/hexanes) or by column chromatography on silica gel.

References

• Wikipedia. Baker–Venkataraman rearrangement. [Link]

• Surange, S. S. Name Reactions in Organic Synthesis: Baker-Venkatraman Rearrangement. [Link]

• Organic Chemistry Reaction. Baker-Venkataraman Rearrangement. [Link]

• Ameen, D., & Snape, T. J. (2014). Mechanism and Application of Baker–Venkataraman O→C Acyl Migration Reactions. Semantic Scholar. [Link]

• Ameen, D., & Snape, T. J. (2014). Mechanism and Application of Baker–Venkataraman O→C Acyl Migration Reactions. Semantic Scholar. [Link]

• Ameen, D., & Snape, T. J. (2014). Mechanism and Application of Baker–Venkataraman O→C Acyl Migration Reactions. ResearchGate. [Link]

• YouTube. Baker-Venkataraman Rearrangement | Basics, Mechanism| Solved Problems. (2024, May 24). [Link]

• Organic Chemistry Portal. Baker-Venkataraman Rearrangement. [Link]

• Online Organic Chemistry Tutor. Baker-Venkataraman Rearrangement. [Link]

• Ameen, D., & Snape, T. J. A Baker–Venkataraman retro-Claisen cascade delivers a novel alkyl migration process for the synthesis of amides. CORE. [Link]

• Chegg.com. Solved 4. (10 pts) The Baker-Venkataraman Rearrangement is... (2021, April 28). [Link]

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Technical Support Center: Synthesis of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

Welcome to the technical support center for the synthesis of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione. This guide is designed for researchers, scientists, and professionals in drug development who are working with this valuable compound. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to help you optimize your synthesis and overcome common challenges.

Introduction to the Synthesis

The synthesis of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, a β-diketone, is a crucial process for obtaining a key intermediate in the synthesis of various heterocyclic compounds, including flavonoids and chromones.[1][2] The most common and effective method for this synthesis is the Baker-Venkataraman rearrangement, which is a base-catalyzed intramolecular acyl migration.[1][3][4] This reaction involves the conversion of a 2-acyloxyacetophenone to a 1,3-diketone.[3]

Understanding the nuances of this reaction is critical for achieving high yields and purity. This guide will walk you through the process, highlighting key experimental choices and providing solutions to common problems.

Core Synthesis Pathway: The Baker-Venkataraman Rearrangement

The synthesis proceeds in two main steps:

• Esterification: 2-Hydroxyacetophenone is reacted with 2-furoyl chloride in the presence of a base like pyridine to form the ester precursor, 2-acetylphenyl 2-furoate.

• Rearrangement: The ester is then treated with a strong base, such as potassium hydroxide or sodium hydride, to induce the intramolecular rearrangement to the desired 1,3-dione.[1][3]

Caption: The two-step synthesis of the target dione via the Baker-Venkataraman rearrangement.

Troubleshooting Guide

This section addresses specific issues that you may encounter during the synthesis, providing explanations and actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Final Product	1. Incomplete esterification. 2. Inefficient rearrangement. 3. Side reactions (e.g., hydrolysis of ester or product). 4. Suboptimal reaction conditions (temperature, time).	1. Ensure anhydrous conditions during esterification. Use dry pyridine.[5] 2. Use a sufficiently strong and anhydrous base for the rearrangement (e.g., freshly powdered KOH or NaH).[1] 3. Use anhydrous aprotic solvents (e.g., THF, DMSO) to prevent hydrolysis.[1] 4. Optimize reaction temperature and time. The rearrangement may require heating.[1]
Presence of Unreacted Starting Materials	1. Insufficient base. 2. Reaction time too short. 3. Low reaction temperature.	1. Use a stoichiometric amount of a strong base for the rearrangement.[6] 2. Increase the reaction time and monitor the reaction progress using TLC. 3. Gradually increase the reaction temperature, being careful to avoid decomposition.
Formation of Oily or Impure Product	1. Presence of side products from self-condensation or hydrolysis. 2. Incomplete removal of solvent or reagents. 3. Product decomposition at high temperatures.	1. Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, methanol).[7] 2. For difficult-to-purify products, consider forming a metal complex (e.g., with copper(II) acetate) to facilitate purification, followed by decomposition of the complex.[8] 3. Ensure thorough drying of the product under vacuum.
Difficulty in Isolating the Product	1. Product is highly soluble in the work-up solvent. 2. Formation of a stable emulsion during work-up.	1. After acidification, cool the mixture in an ice bath to promote precipitation. 2. If the product remains in solution, extract with a suitable organic solvent. 3. To break emulsions, add a saturated brine solution.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the Baker-Venkataraman rearrangement?

A1: The reaction proceeds via the formation of an enolate. A strong base abstracts an alpha-hydrogen from the acetyl group of the 2-acyloxyacetophenone. This enolate then attacks the ester carbonyl in an intramolecular fashion, forming a cyclic intermediate. This intermediate then opens up to form the more stable phenolate, which upon acidic work-up, gives the 1,3-diketone.[3][4]

Caption: Simplified mechanism of the Baker-Venkataraman rearrangement.

Q2: Why are anhydrous conditions so important for this reaction?

A2: Water can interfere in several ways. During the esterification, water can hydrolyze the 2-furoyl chloride. In the rearrangement step, water can hydrolyze the ester starting material and the 1,3-dione product.[1] It can also quench the strong base, rendering it ineffective. Therefore, using anhydrous solvents and reagents is crucial for maximizing the yield.[1]

Q3: Can I use a different base for the rearrangement?

A3: Yes, several strong bases can be used, including potassium hydroxide (KOH), sodium hydride (NaH), and potassium tert-butoxide.[1][4] The choice of base can influence the reaction rate and yield. For instance, NaH is a very strong, non-nucleophilic base that often gives good results. KOH is a more traditional and cost-effective option. It is important that the base is strong enough to deprotonate the α-carbon of the ketone.[9]

Q4: My product is a yellow crystalline powder. Is this expected?

A4: Yes, 1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione, a related compound, is described as a yellow crystalline powder.[10] The color can be attributed to the conjugated system present in the enol form of the β-diketone.

Q5: How can I confirm the structure of my synthesized product?

A5: Standard spectroscopic techniques are used for structural confirmation. This includes:

• Infrared (IR) Spectroscopy: To identify the carbonyl and hydroxyl functional groups.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To determine the chemical environment of the protons and carbons, confirming the overall structure.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

Detailed Experimental Protocol

This protocol is a general guideline. Optimization of specific parameters may be necessary depending on your laboratory conditions and the purity of your reagents.

Part 1: Synthesis of 2-Acetylphenyl 2-furoate (Esterification)

• To a stirred solution of 2-hydroxyacetophenone (1 equivalent) in dry pyridine, add 2-furoyl chloride (1.1 equivalents) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid.

• Stir vigorously until a solid precipitate forms.

• Collect the solid by vacuum filtration, wash with cold water, and then with a small amount of cold ethanol.

• Dry the crude ester under vacuum. Recrystallization from ethanol can be performed if necessary.

Part 2: Synthesis of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione (Rearrangement)

• To a solution of 2-acetylphenyl 2-furoate (1 equivalent) in an anhydrous aprotic solvent (e.g., dry THF or pyridine), add a strong base (e.g., freshly powdered KOH, 1.5 equivalents) in portions.

• Heat the reaction mixture to reflux and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and pour it onto crushed ice.

• Acidify the mixture with dilute hydrochloric acid until the pH is acidic.

• A solid product should precipitate. If not, extract the aqueous layer with an organic solvent like ethyl acetate.

• Collect the solid by vacuum filtration and wash thoroughly with cold water.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol).

Caption: Experimental workflow for the synthesis of the target 1,3-dione.

References

• Baker–Venkataraman rearrangement. In Wikipedia. Retrieved from [Link]

• Process for the purification of 1,3-diketones. (2004). Google Patents.

• Synthesis of Flavone. In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Royal Society of Chemistry. Retrieved from [Link]

• Pereira, C., et al. (2023). Stereoselective Synthesis of Flavonoids: A Brief Overview. Molecules, 28(1), 353. Retrieved from [Link]

• Baker-Venkataraman Rearrangement. Organic Chemistry Reaction. Retrieved from [Link]

• Claisen Condensation Mechanism. Retrieved from [Link]

• Recent Developments in the Synthesis of β-Diketones. (2021). Molecules, 26(16), 4981. Retrieved from [Link]

• Claisen-Schmidt Condensation. Retrieved from [Link]

• Claisen Condensation Mechanism. BYJU'S. Retrieved from [Link]

• Claisen Schmidt Reaction (Mixed Aldol Condensation). PraxiLabs. Retrieved from [Link]

• Process for the preparation of linear 1,3-diketones. (1994). Google Patents.

• Synthesis and properties of aromatic 1,3-diketones and bis-(1,3-diketones) obtained from acetophenone and phtalic acids esters. (2014). Arkivoc, 2014(6), 133-146. Retrieved from [Link]

• Synthesis of 1,3-diketones. Organic Chemistry Portal. Retrieved from [Link]

• The Claisen Condensation Reaction. Chemistry LibreTexts. Retrieved from [Link]

• Claisen condensation. In Wikipedia. Retrieved from [Link]

• Claisen Condensation Explained: Definition, Examples, Practice & Video Lessons. Pearson. Retrieved from [Link]

• (E)-3-(2-Furyl)-1-(2-hydroxyphenyl)prop-2-en-1-one. (2008). Acta Crystallographica Section E: Structure Reports Online, 64(10), o2161. Retrieved from [Link]

• Claisen Condensation: Mechanism & Reaction. StudySmarter. Retrieved from [Link]

• Synthesis of 1-phenylpropane-1,2-dione. PrepChem.com. Retrieved from [Link]

• 1,3-Diketones. Synthesis and properties. (2012). Russian Journal of Organic Chemistry, 48, 1-28. Retrieved from [Link]

• (CF3CO)2O/CF3SO3H-mediated synthesis of 1,3-diketones from carboxylic acids and aromatic ketones. (2011). Beilstein Journal of Organic Chemistry, 7, 1318-1324. Retrieved from [Link]

• One-Pot Synthesis of 3-Fluoroflavones via 1-(2-Hydroxyphenyl)-3-phenylpropane-1,3-diones and Selectfluor at Room Temperature. (2017). Journal of Heterocyclic Chemistry, 54(4), 2464-2469. Retrieved from [Link]

• Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. (2022). Molecules, 27(14), 4613. Retrieved from [Link]

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• 6. Claisen condensation - Wikipedia [en.wikipedia.org]
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• 10. 1-(2-HYDROXYPHENYL)-3-PHENYL-1,3-PROPANEDIONE | 1469-94-9 [chemicalbook.com]

Technical Support Center: Purification of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

Welcome to the technical support guide for the synthetic β-diketone, 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione. This document provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the purification of this compound. The guidance is structured to address challenges from the initial workup to final polishing, ensuring researchers can achieve high purity for their downstream applications.

Section 1: Understanding the Source of Impurities

Effective purification begins with understanding the potential impurities originating from the synthesis. The most common route to this class of 1,3-diketones is the Crossed Claisen Condensation .[1][2][3] This reaction involves the base-catalyzed condensation of an ester (e.g., methyl 2-furoate) and a ketone (2'-hydroxyacetophenone).[4]

FAQ 1.1: What are the most probable impurities in my crude product after a Claisen condensation synthesis?

Your crude product likely contains more than just the desired diketone. The primary contaminants to anticipate are:

• Unreacted Starting Materials: Both 2'-hydroxyacetophenone and the furoate ester may be present, especially if the reaction did not go to completion.

• Self-Condensation Product: The ketone starting material, 2'-hydroxyacetophenone, can potentially undergo a self-aldol condensation, although this is often less favorable than the desired Claisen reaction.[3]

• Base-Related Byproducts: The strong base used (e.g., sodium ethoxide, sodium hydride) can lead to side reactions or remain in the crude mixture after initial workup.[5]

• Solvents: Residual reaction solvents like THF, ethanol, or toluene may be present.

The diagram below illustrates the reaction and the genesis of these common impurities.

Caption: Synthesis scheme and common impurity profile.

Section 2: Strategic Purification Approaches

Given the nature of the target molecule and its likely impurities, a multi-step purification strategy is often necessary. The phenolic hydroxyl group and the acidic α-proton of the diketone moiety are key handles that can be exploited.

FAQ 2.1: What is the best overall strategy to purify my compound?

There is no single "best" method; the optimal strategy depends on the scale and initial purity of your crude product. A logical workflow is as follows:

• Initial Workup (Acid-Base Wash): After quenching the reaction, an initial wash with a dilute acid (like HCl) is crucial to neutralize the base and protonate the product, making it soluble in an organic solvent.

• Selective Extraction (Optional but Recommended): Use acid-base extraction to remove certain impurities. This is particularly effective for removing unreacted phenolic starting material or other acidic/basic byproducts.

• Primary Purification (Chromatography or Recrystallization):

  • For very impure or oily crude products, column chromatography is the method of choice for separating components with different polarities.[6][7]

  • If the crude product is a solid and relatively pure (>85%), recrystallization can be a highly effective and scalable final step.

The following decision tree can help guide your choice:

Sources

• 1. The Claisen ester disconnection: a 1,3-diO relationship needing two carbonyl groups [almerja.com]
• 2. Disconnections of 1,3- Dioxygenated Compounds [quimicaorganica.org]
• 3. Recent Developments in the Synthesis of β-Diketones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. byjus.com [byjus.com]
• 5. Claisen Condensation [organic-chemistry.org]
• 6. tandfonline.com [tandfonline.com]
• 7. Chemistry Online @ UTSC [utsc.utoronto.ca]

Technical Support Center: Navigating Side Reactions in Base-Catalyzed Chalcone Synthesis

Welcome to the Technical Support Center for chalcone synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the base-catalyzed synthesis of chalcones, primarily through the Claisen-Schmidt condensation. Our goal is to provide you with the technical insights and practical solutions needed to optimize your reaction outcomes, ensuring high yield and purity of your target chalcones.

Frequently Asked Questions (FAQs)

Q1: What is the most common side reaction in base-catalyzed chalcone synthesis?

A1: The most prevalent side reaction is the Michael addition, where an enolate (typically from the starting ketone) attacks the β-carbon of the newly formed α,β-unsaturated chalcone. This 1,4-addition leads to the formation of a high molecular weight byproduct, which can significantly reduce the yield of the desired chalcone.[1]

Q2: Why is my reaction mixture turning dark, and what does it signify?

A2: Darkening of the reaction mixture can indicate several issues, including the formation of resinous byproducts from the self-condensation of the aldehyde or ketone, or decomposition of the starting materials or product under harsh basic conditions. It is often a sign that the reaction conditions are too aggressive (e.g., temperature is too high or the base is too concentrated).

Q3: Can I use any base for chalcone synthesis?

A3: While strong bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH) are commonly used to efficiently generate the enolate, they can also promote side reactions like the Michael addition and the Cannizzaro reaction.[1][2] The choice of base should be tailored to the specific reactivity of your substrates. Milder bases or stoichiometric amounts of strong bases can often provide better control and higher purity.[1]

Q4: How does the choice of solvent affect the reaction?

A4: The solvent plays a crucial role in reactant solubility and can influence reaction rates. Ethanol is a common choice as it dissolves the reactants and the base.[3] However, for poorly soluble compounds, a different solvent system may be necessary to ensure the reaction proceeds homogeneously.[2] Green chemistry approaches, such as solvent-free grinding, have also been shown to be effective, often leading to shorter reaction times and simpler workups.[2][4]

Q5: My TLC shows multiple spots. What are the likely byproducts?

A5: Multiple spots on a TLC plate suggest the presence of unreacted starting materials and various side products.[2][5] Besides the Michael adduct, other possibilities include the product of ketone self-condensation (an aldol product), and if a non-enolizable aldehyde is used in excess base, a primary alcohol and a carboxylic acid from the Cannizzaro reaction.[2][6]

Troubleshooting Guide: From Low Yields to Impure Products

This section provides a systematic approach to diagnosing and resolving common issues encountered during the base-catalyzed synthesis of chalcones.

Problem 1: Low or No Yield of the Desired Chalcone

Low yields are a frequent challenge and can stem from several factors. A logical troubleshooting workflow can help identify and address the root cause.[2]

Possible Cause 1: Inactive Catalyst or Reagents

• Causality: The base catalyst (e.g., NaOH, KOH) is hygroscopic and can become less effective if it has absorbed moisture from the air. Similarly, impurities in the starting aldehyde or ketone can interfere with the reaction.[2]

• Solution:

  • Use a fresh, unopened container of the base or dry it before use.

  • Ensure the purity of your starting materials. Recrystallize or distill them if necessary.[5]

  • Confirm the integrity of the solvent; use anhydrous solvent if your reaction is sensitive to water.

Possible Cause 2: Suboptimal Reaction Conditions

• Causality: The Claisen-Schmidt condensation is an equilibrium process.[7][8] Temperature plays a critical role; while higher temperatures can increase the reaction rate, they can also favor side reactions and decomposition.[1] Insufficient reaction time may lead to incomplete conversion.

• Solution:

  • Temperature Control: Start the reaction at a lower temperature (e.g., in an ice bath) and allow it to slowly warm to room temperature. This can help control the initial exothermic reaction and minimize side product formation.[1]

  • Reaction Monitoring: Track the reaction progress using Thin Layer Chromatography (TLC). This will help you determine the optimal reaction time and avoid prolonged exposure to basic conditions which can promote side reactions.[9]

Possible Cause 3: Poor Solubility of Reactants

• Causality: If the reactants, particularly the intermediate aldol adduct, are not fully dissolved, the reaction can stall.[2]

• Solution:

  • Increase the solvent volume to ensure all components remain in solution.[2]

  • Consider a co-solvent system to improve solubility.

Visualizing the Reaction Pathways

To better understand the chemistry at play, the following diagram illustrates the desired Claisen-Schmidt condensation pathway versus the common side reactions.

Caption: Reaction pathways in base-catalyzed chalcone synthesis.

Problem 2: Formation of Significant Byproducts

The presence of byproducts complicates purification and reduces the overall yield. Understanding the cause of their formation is key to suppression.

Side Reaction 1: Michael Addition

• Mechanism: The enolate of the starting ketone acts as a nucleophile and attacks the electron-deficient β-carbon of the newly formed chalcone.[1]

• Promoting Factors:

  • Strong Bases: High concentrations of strong bases like NaOH or KOH increase the enolate concentration.[1]

  • High Temperatures: Provide the activation energy for the Michael addition to occur.[1]

  • Prolonged Reaction Times: Extended reaction times after the chalcone has formed increase the probability of this subsequent reaction.[1]

  • Stoichiometry: An excess of the ketone leads to a higher concentration of the nucleophilic enolate.[1]

• Troubleshooting & Prevention:

Strategy	Rationale
Use a Milder Base	Weaker bases (e.g., piperidine in some cases) or using a stoichiometric amount of a strong base can limit the enolate concentration available for the Michael addition.[1]
Control Temperature	Running the reaction at lower temperatures (e.g., 0-5 °C in an ice bath) significantly reduces the rate of the Michael addition.[1]
Optimize Reaction Time	Monitor the reaction by TLC and quench it as soon as the starting materials are consumed to prevent the Michael addition from becoming significant.[9]
Adjust Stoichiometry	Using a slight excess of the aldehyde can help to ensure the enolate preferentially reacts with the aldehyde rather than the chalcone product.[9]

Side Reaction 2: Cannizzaro Reaction

• Mechanism: This disproportionation reaction occurs with non-enolizable aldehydes (like benzaldehyde) in the presence of a strong base. Two molecules of the aldehyde react to produce one molecule of the corresponding primary alcohol and one molecule of the carboxylic acid.[6][10]

• Promoting Factors:

  • Non-enolizable Aldehyde: The aldehyde must lack α-hydrogens.[2]

  • Strong Base: High concentrations of a strong base are required.[6]

• Troubleshooting & Prevention:

  • Control Base Concentration: Use the minimum effective amount of base.

  • Temperature Control: Lower temperatures can help to disfavor this side reaction.

  • Stoichiometry: Avoid a large excess of the aldehyde, especially under strongly basic conditions.

Side Reaction 3: Self-Condensation of the Ketone

• Mechanism: The enolate of the ketone can react with another molecule of the ketone in an aldol condensation reaction.[2]

• Promoting Factors:

  • This is more likely if the aldehyde is less reactive or if the ketone is present in a large excess.

• Troubleshooting & Prevention:

  • Slow Addition: Slowly add the ketone to a mixture of the aldehyde and the base. This keeps the instantaneous concentration of the ketone low, favoring its reaction with the more electrophilic aldehyde.[2]

Experimental Protocols: A Validated Approach

The following protocol for the synthesis of chalcone is designed to minimize common side reactions.

Materials:

• Substituted Benzaldehyde (10 mmol)

• Substituted Acetophenone (10 mmol)

• Ethanol (20 mL)

• 10% Sodium Hydroxide solution (5 mL)

• Ice bath

• Stirring apparatus

Procedure:

• Dissolve the substituted benzaldehyde (10 mmol) and substituted acetophenone (10 mmol) in ethanol (20 mL) in a round-bottom flask.

• Cool the mixture in an ice bath with constant stirring.[1]

• Slowly add the 10% sodium hydroxide solution dropwise to the cooled mixture over a period of 15-20 minutes.[1] This slow addition helps to control the temperature and the concentration of the base.

• Continue stirring the reaction mixture in the ice bath and monitor the progress by TLC.

• Once the reaction is complete (typically 2-4 hours, as indicated by the disappearance of the starting materials), pour the reaction mixture into ice-cold water (100 mL).[1]

• The chalcone product will precipitate out of the solution. If it does not, acidify the mixture with dilute HCl to a pH of ~2-3 to facilitate precipitation.[11]

• Collect the solid product by vacuum filtration and wash it with cold water to remove any remaining base and other water-soluble impurities.[3]

• The crude product can be purified by recrystallization, typically from 95% ethanol.[3][11]

Purification and Characterization

Even with optimized conditions, some level of purification is often necessary.

Purification Techniques:

Method	Application
Recrystallization	The most common method for purifying solid chalcones. 95% ethanol is often a suitable solvent.[3][11]
Column Chromatography	Used when recrystallization is ineffective or for separating complex mixtures of products.[5][11]

Characterization:

• Thin Layer Chromatography (TLC): To check the purity of the final product and compare its Rf value to the starting materials.[3]

• Melting Point: A sharp melting point close to the literature value is a good indicator of purity.[3]

• Spectroscopy (NMR, IR): To confirm the structure of the synthesized chalcone. The presence of complex signals in the aliphatic region of the ¹H NMR spectrum (around 3-5 ppm) may indicate the presence of the Michael adduct.[9]

Logical Troubleshooting Workflow

The following diagram outlines a decision-making process for troubleshooting low-yield chalcone synthesis.

Caption: Decision tree for troubleshooting low-yield chalcone synthesis.[2]

References

• BenchChem. (n.d.). preventing Michael addition side reaction in chalcone synthesis.
• BenchChem. (n.d.). Troubleshooting low yields in the oxidative cyclization of chalcones.
• BenchChem. (n.d.). how to prevent Michael addition side products in chalcone synthesis.
• BenchChem. (n.d.). Application Notes & Protocols for the Synthesis and Purification of Chalcones.
• BenchChem. (n.d.). Technical Support Center: Optimizing Chalcone Synthesis.
• ResearchGate. (n.d.). Study of Michael addition on chalcones and or chalcone analogues.
• Chemistry LibreTexts. (2021, August 16). 4: The Aldol Condensation – Preparation of Chalcones (Experiment).
• Wikipedia. (n.d.). Cannizzaro reaction.
• StudySmarter. (2023, October 21). Claisen Condensation: Mechanism & Reaction.
• National Institutes of Health. (2023, November 14). Synthesis of Chalcones: An Improved High-Yield and Substituent-Independent Protocol for an Old Structure.
• MDPI. (2023, November 14). Synthesis of Chalcones: An Improved High-Yield and Substituent-Independent Protocol for an Old Structure.
• ResearchGate. (2024, January 10). How to improve the yield of chalcone synthesis?.
• AIP Publishing. (2023, December 28). Development of chalcone synthesis: Optimization of synthetic method.
• PraxiLabs. (n.d.). Claisen Schmidt Reaction (Mixed Aldol Condensation).
• SATHEE CUET. (n.d.). Cannizzaro Reaction Mechanism.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.aip.org [pubs.aip.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Cannizzaro reaction - Wikipedia [en.wikipedia.org]
• 7. Synthesis of Chalcones: An Improved High-Yield and Substituent-Independent Protocol for an Old Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. SATHEE CUET: Cannizzaro Reaction Mechanism [cuet.iitk.ac.in]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione in Solution

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione. This document provides in-depth guidance for researchers, chemists, and drug development professionals to address the common stability challenges encountered when working with this β-diketone in solution. Our goal is to equip you with the foundational knowledge and practical troubleshooting strategies to ensure the integrity and reproducibility of your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the fundamental chemical properties of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione that dictate its behavior in solution.

Q1: What are the primary forms of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione in solution?

A: Like most β-diketones, this compound primarily exists as a dynamic equilibrium between two tautomeric forms: the diketo form and the enol form.[1][2] For this specific molecule, the enol tautomer is significantly stabilized and is often the predominant form in many solvents. This stability arises from two key structural features:

• Intramolecular Hydrogen Bonding: The hydroxyl group on the phenyl ring forms a strong, stable six-membered ring via a hydrogen bond with the adjacent carbonyl oxygen.[3]

• Conjugation: The enol form creates a conjugated π-system that extends across the furan ring, the double bond, and the carbonyl group, which adds further stabilization.[3]

Q2: What are the critical factors influencing the stability of my compound in solution?

A: The stability is multifactorial. The most critical parameters to control are:

• pH: The compound is sensitive to both strongly acidic and strongly basic conditions. Acids can catalyze the degradation of the furan ring, while strong bases will deprotonate the molecule to form the enolate anion, which may have different stability and reactivity profiles.[4]

• Solvent Choice: The nature of the solvent directly impacts the keto-enol equilibrium and stability.[5][6] Polar protic solvents (like methanol or water) can disrupt the stabilizing intramolecular hydrogen bond, potentially shifting the equilibrium and affecting stability. Aprotic solvents are often preferred for storage.

• Presence of Metal Ions: β-Diketones are powerful chelating agents.[7][8] Trace metal contaminants in your solvent or reagents can form metal complexes, leading to changes in color, solubility, and reactivity.

• Exposure to Light and Temperature: As with many conjugated organic molecules, prolonged exposure to UV light can induce photochemical degradation. Elevated temperatures will accelerate any potential degradation pathways.[9]

Q3: My solution of the compound is turning yellow/brown over time. What is happening?

A: This is a common indicator of degradation. The most likely cause is the decomposition of the furan moiety, which is known to be less stable than a benzene ring, particularly under acidic or oxidative conditions. This can lead to the formation of colored, polymeric byproducts. Another possibility is the formation of a colored complex with trace metal ions that may have been introduced from glassware, solvents, or other reagents.

Q4: What is the recommended general-purpose solvent for preparing and storing stock solutions?

A: For short- to medium-term storage, an aprotic, high-purity solvent such as anhydrous Tetrahydrofuran (THF) or Dioxane is recommended. For longer-term storage, prepare concentrated stock solutions in DMSO and store them at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles. Always store solutions in amber vials or protect them from light.

Section 2: Troubleshooting Guide

This guide provides a structured approach to diagnosing and solving specific issues encountered during experimentation.

Problem/Observation	Potential Cause(s)	Recommended Solution(s) & Rationale
Rapid degradation or appearance of new peaks during HPLC/LC-MS analysis.	1. Acidic Mobile Phase: Trifluoroacetic acid (TFA) or formic acid, commonly used as mobile phase modifiers, can be sufficiently acidic to promote the hydrolysis and degradation of the furan ring on the analytical timescale.	Solution: Buffer your mobile phase to a pH between 4 and 6 using ammonium acetate or ammonium formate. This maintains protonation for good chromatographic peak shape without being overly acidic.
2. Metal Contamination: The stainless steel components of the HPLC system (frits, columns) can be a source of metal ions, leading to on-column chelation and peak tailing or degradation.	Solution: Incorporate a low concentration (e.g., 0.1 mM) of a chelating agent like EDTA into your mobile phase. This will sequester stray metal ions and prevent them from interacting with your compound.
Poor reproducibility or time-dependent loss of activity in biological assays.	1. Slow Tautomeric Equilibration: The ratio of keto-enol tautomers may differ between your DMSO stock and the final aqueous assay buffer. If the equilibration is slow, the active concentration of the desired tautomer can change during the experiment.	Solution: After diluting the stock solution into the final assay buffer, allow the solution to pre-equilibrate for a consistent period (e.g., 15-30 minutes) at the experimental temperature before adding it to your assay.
2. Hydrolytic Instability: The compound may be slowly degrading in the aqueous buffer over the multi-hour timescale of a typical biological experiment.	Solution: Always prepare the final dilutions immediately before use. If an experiment runs for several hours, perform a stability control by incubating the compound in the assay buffer for the full duration and analyzing its integrity by HPLC at the end.
Appearance of unexpected signals in NMR spectrum upon standing.	1. Solvent-Induced Degradation: Reactive solvents, particularly deuterated methanol (CD₃OD), can potentially react with the compound.	Solution: Use aprotic deuterated solvents like DMSO-d₆ or Chloroform-d for NMR analysis.[5] If you must use methanol, acquire the spectrum immediately after preparation.
2. Photodegradation: The high energy environment inside an NMR spectrometer, combined with ambient light exposure, can sometimes cause degradation over long acquisition times.	Solution: Prepare the sample and run the experiment promptly. If the sample must be stored, keep the NMR tube wrapped in aluminum foil and refrigerated.

Section 3: Protocols and Methodologies

Adherence to standardized protocols is critical for ensuring data quality and reproducibility.

Protocol 3.1: Standardized Solution Preparation and Storage

• Weighing: Use a calibrated analytical balance to weigh the solid compound in a clean, dry vial.

• Solvent Selection: For a 10 mM stock solution, select high-purity, anhydrous DMSO.

• Dissolution: Add the appropriate volume of DMSO to the solid. Vortex thoroughly for 1-2 minutes until the solid is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary.

• Aliquoting: Immediately dispense the stock solution into smaller, single-use aliquots in amber, low-retention microcentrifuge tubes.

• Storage: Store the aliquots at -80°C. For use, thaw a single aliquot at room temperature, use what is needed for the experiment, and discard the remainder. Avoid repeated freeze-thaw cycles.

Protocol 3.2: Experimental Workflow for a Forced Degradation Study

This workflow allows you to systematically assess the stability of the compound under various stress conditions, providing a clear picture of its liabilities.

• Preparation: Prepare a 1 mg/mL solution of the compound in a 50:50 acetonitrile:water mixture.

• Stress Conditions: Aliquot this solution into separate amber HPLC vials and subject them to the following conditions for 24 hours:

  • Acid Hydrolysis: Add HCl to a final concentration of 0.1 M.

  • Base Hydrolysis: Add NaOH to a final concentration of 0.1 M.

  • Oxidative Degradation: Add H₂O₂ to a final concentration of 3%.

  • Thermal Stress: Heat at 60°C.

  • Photolytic Stress: Expose to a broad-spectrum UV lamp.

  • Control: Keep at room temperature, protected from light.

• Analysis: After the incubation period, neutralize the acidic and basic samples. Analyze all samples by a stability-indicating HPLC-UV method (e.g., C18 column with a gradient from buffered water to acetonitrile).

• Evaluation: Compare the chromatograms of the stressed samples to the control. Calculate the percentage of the parent compound remaining and note the retention times and peak areas of any new degradation products. This provides empirical data on what conditions to avoid.

Section 4: Data Interpretation and Visualization

Data Summary

The following table summarizes the expected stability profile based on the general chemistry of related β-diketones. Your own forced degradation studies (Protocol 3.2) will provide specific data for this molecule.

Table 1: Predicted Stability of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione under Various Conditions

Condition	Solvent/Medium	Predicted Stability	Primary Degradation Pathway
Neutral pH	Aprotic (DMSO, THF)	High	Minimal degradation expected.
Neutral pH	Aqueous Buffer	Moderate	Slow hydrolysis possible over extended periods.
Acidic (pH < 4)	Aqueous Buffer	Low	Acid-catalyzed degradation of the furan ring.
Basic (pH > 10)	Aqueous Buffer	Moderate to Low	Formation of enolate; potential for base-catalyzed rearrangements or decomposition.
Oxidative	Any	Low	Oxidation of the furan ring and/or enol double bond.
Photolytic	Any	Moderate to Low	Photochemical decomposition of the conjugated system.

Visualizations

The following diagrams illustrate key concepts related to the stability of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione.

Caption: Keto-Enol tautomerism stabilized by an intramolecular hydrogen bond.

Caption: Troubleshooting workflow for stability issues.

References

• Keto-Enol Tautomerism - Chemistry LibreTexts . (2023). Chemistry LibreTexts. [Link]

• NMR and theoretical investigation of the keto enol tautomerism in cyclohexane-1,3-diones . (2021). ResearchGate. [Link]

• What are the factors that govern the stability of keto-enol tautomerism? (2017). Quora. [Link]

• Study of Stability Constants of Some of the Transition Metal Complexes with β-Diketones by Spectrophotometery . (n.d.). Asian Journal of Chemistry. [Link]

• Synthesis of tris(β-diketones) and study of their complexation with some transition metals . (2006). ResearchGate. [Link]

• Keto–enol equilibrium: stable tautomers of ortho-, meta-, and para-hydroquinones in large aromatics . (2020). National Institutes of Health (NIH). [Link]

• Multidimensional Studies on Ketone-Enol Tautomerism of 1,3-Diketones By 1 H NMR . (2024). Preprints.org. [Link]

• Structural Studies of β-Diketones and Their Implications on Biological Effects . (2021). National Institutes of Health (NIH). [Link]

• (PDF) Structural Studies of β-Diketones and Their Implications on Biological Effects . (2021). ResearchGate. [Link]

• Kinetic study of tantalum extraction using beta-diketones . (2022). The Southern African Institute of Mining and Metallurgy. [Link]

• Furan synthesis . (n.d.). Organic Chemistry Portal. [Link]

• Recent Developments in the Synthesis of β-Diketones . (2022). MDPI. [Link]

• β-diketones: Important Intermediates for Drug Synthesis . (2014). International Journal of Pharmaceutical Research and Allied Sciences. [Link]

• Efficient Ultrasound synthesis of β-diketone and its metal complexes . (2012). Der Pharma Chemica. [Link]

• A convenient and practical synthesis of β-diketones bearing linear perfluorinated alkyl groups and a 2-thienyl moiety . (2018). National Institutes of Health (NIH). [Link]

• (E)-3-(2-Furyl)-1-(2-hydroxyphenyl)prop-2-en-1-one . (2010). National Institutes of Health (NIH). [Link]

• Analytical methodologies for discovering and profiling degradation-related impurities . (2006). ResearchGate. [Link]

• Synthesis of 1,3-diphenyl-1,3-propanedione . (n.d.). PrepChem.com. [Link]

• 1-(2-Chlorophenyl)-3-(2-hydroxyphenyl)propane-1,3-dione . (n.d.). PubChem. [Link]

• 1-(4-Fluorophenyl)-3-(2-hydroxyphenyl)propane-1,3-dione . (n.d.). PubChem. [Link]

• Validated method for the determination of propane-1,2-diol, butane-2,3-diol, and propane-1,3-diol in cheese and bacterial cultures using phenylboronic esterification and GC-MS . (2017). ResearchGate. [Link]

• Synthesis, Characterization and Antimicrobial studies of 1-(2,4-dichlorophenyl)-3-(2-hydroxyphenyl)propane-1,3-dione and its transition metal complexes . (2015). International Journal of Chemical and Physical Sciences. [Link]

• Analytical methods for the determination of 3-chloro-1,2-propandiol and 2-chloro-1,3-propandiol in hydrolysed vegetable protein, seasonings and food products using gas chromatography/ion trap tandem mass spectrometry . (1998). PubMed. [Link]

• Analytical and Numerical Modeling of Degradation and Pyrolysis of Polyethylene: Measuring Aging with Thermogravimetry . (2021). MDPI. [Link]

• Synthesis of 1-(5-bromo-2-hydroxyphenyl)-3-(4-fluorophenyl) Propane-1, 3-Dione with their Metal Complexes Act as Antimicrobial Agents . (2018). ResearchGate. [Link]

• (PDF) SYNTHESIS, CHARACTERIZATION AND ANTIMICROBIAL STUDIES OF 1-(5-BROMO-2-HYDROXYPHENYL)-3-(4-BROMOPHENYL)-PROPANE-1,3-DIONE AND THEIR TRANSITION METAL COMPLEXES . (2020). ResearchGate. [Link]

• Validated method for the determination of propane-1,2-diol, butane-2,3-diol, and propane-1,3-diol in cheese and bacterial cultures using phenylboronic esterification and GC-MS . (2017). PubMed. [Link]

• The synthesis of phenolic propane-1, 2- and 1, 3-diols as intermediates in immobilised chelatants for the borate anion1 . (1990). ResearchGate. [Link]

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Technical Support Center: Refining Crystallization Techniques for 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

This technical support guide is designed for researchers, scientists, and drug development professionals actively working with 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione. As a compound of interest in medicinal chemistry and materials science, achieving high purity and a well-defined crystalline form is paramount for accurate downstream analysis and application. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during its crystallization. The methodologies and principles discussed herein are grounded in established crystallographic practices and insights from analogous molecular structures.

Understanding the Molecule: Key Physicochemical Characteristics

1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione is a polar molecule characterized by the presence of a furan ring, a phenol group, and a 1,3-dione moiety. These functional groups dictate its solubility and crystal packing behavior, primarily through hydrogen bonding and π-π stacking interactions. While specific solubility data for this compound is not extensively published, we can infer its behavior from structurally similar chalcones and diketones. A related compound, (E)-3-(2-Furyl)-1-(2-hydroxyphenyl)prop-2-en-1-one, has been successfully recrystallized from ethanol, suggesting that polar protic solvents are a promising starting point.[1] The melting point of the analogous 1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione is reported to be in the range of 118-122 °C, providing a useful, albeit estimated, thermal benchmark for crystallization experiments.[2]

Property	Estimated Value/Characteristic	Rationale/Reference
Molecular Weight	~230.22 g/mol	Calculated
Polarity	Polar	Presence of hydroxyl, carbonyl, and furan oxygen atoms.
Hydrogen Bonding	High potential (donor and acceptor)	Phenolic -OH and carbonyl groups.
Estimated Melting Point	110-130 °C	Based on the phenyl analogue (118-122 °C).[2]
Probable Good Solvents	Ethanol, Methanol, Acetone, Ethyl Acetate	"Like dissolves like" principle; ethanol is effective for similar chalcones.[3][4][5][6]
Probable Poor Solvents	Hexane, Toluene, Water	Non-polar and highly polar extremes are less likely to be ideal single solvents.

Frequently Asked Questions (FAQs)

Q1: What is the best starting solvent for the crystallization of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione?

Based on the successful recrystallization of the structurally related (E)-3-(2-Furyl)-1-(2-hydroxyphenyl)prop-2-en-1-one, ethanol is the recommended starting solvent.[1] Chalcones and related 1,3-diones frequently exhibit good solubility in hot ethanol and lower solubility upon cooling, which is the ideal characteristic for a recrystallization solvent.[3][5][6]

Q2: My compound "oils out" instead of crystallizing. What should I do?

"Oiling out" occurs when the compound separates from the solution as a liquid phase rather than a solid crystalline phase. This typically happens when the solution is supersaturated at a temperature above the compound's melting point in the solvent system. To address this:

• Increase the solvent volume: The solution may be too concentrated. Add a small amount of hot solvent to redissolve the oil and attempt to cool it more slowly.

• Lower the crystallization temperature gradually: Rapid cooling can favor oil formation. Allow the solution to cool to room temperature slowly before transferring it to an ice bath.

• Use a solvent with a higher boiling point: If the boiling point of your solvent is close to the melting point of your compound, consider a solvent with a higher boiling point.

• Switch to a solvent-pair system: Dissolve the compound in a good solvent (e.g., ethanol) and slowly add a poor solvent (e.g., water or hexane) at an elevated temperature until slight turbidity is observed. Then, allow it to cool slowly.

Q3: I am not getting any crystals, even after cooling the solution in an ice bath. What are the next steps?

The absence of crystal formation suggests that the solution is not sufficiently supersaturated. Consider the following induction techniques:

• Scratching: Use a glass rod to gently scratch the inner surface of the flask at the air-solvent interface. The microscopic imperfections on the glass can serve as nucleation sites.

• Seeding: If you have a few crystals of the pure compound, add a single, small seed crystal to the cold solution to initiate crystal growth.

• Concentration: The solution may be too dilute. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.

• Extended Cooling: Sometimes, crystallization is a slow process. Leave the flask undisturbed in a cold environment (e.g., a refrigerator) for an extended period (24-48 hours).

Q4: The yield of my recrystallized product is very low. How can I improve it?

Low yield can result from several factors:

• Using too much solvent: This is the most common cause. Ensure you are using the minimum amount of hot solvent required to fully dissolve the compound.

• Premature crystallization: If the compound crystallizes in the funnel during a hot filtration step, you will lose product. Use a pre-heated funnel and filter flask.

• Incomplete precipitation: Ensure the solution is thoroughly cooled for a sufficient amount of time to maximize crystal formation.

• Washing with warm solvent: Always wash the collected crystals with a small amount of ice-cold recrystallization solvent to minimize redissolving the product.

Troubleshooting Guide

This section provides a systematic approach to resolving common issues during the crystallization of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione.

Problem 1: The compound is insoluble or poorly soluble in the chosen solvent, even when hot.

Troubleshooting Workflow for Poor Solubility

Problem 2: The compound dissolves, but no crystals form upon cooling.

Troubleshooting Workflow for Lack of Crystallization

Problem 3: The resulting crystals are impure (discolored, incorrect melting point).

Sources

• 1. (E)-3-(2-Fur­yl)-1-(2-hydroxy­phen­yl)prop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-(2-HYDROXYPHENYL)-3-PHENYL-1,3-PROPANEDIONE | 1469-94-9 [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. rsc.org [rsc.org]
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Reference Data & Comparative Studies

A Comparative Guide to the Antibacterial Efficacy of Furan-Based Chalcones

In the persistent battle against antimicrobial resistance, the exploration of novel chemical scaffolds is paramount for the development of next-generation therapeutics. Among the myriad of heterocyclic compounds, furan-based chalcones have emerged as a particularly promising class, demonstrating significant potential as potent antibacterial agents. This guide provides a comprehensive comparison of their efficacy, delves into the critical structure-activity relationships that govern their function, and presents the standardized methodologies for their evaluation, offering a technically grounded resource for researchers in drug discovery and medicinal chemistry.

Chalcones, characterized by their 1,3-diphenyl-2-propen-1-one backbone, are well-documented for a wide spectrum of pharmacological activities.[1][2] The incorporation of a furan ring, a five-membered aromatic heterocycle, into the chalcone structure often enhances biological activity due to its unique electronic properties and ability to engage in hydrogen bonding.[3][4][5] This guide will synthesize findings from various studies to provide a clear, comparative overview of these potent molecules.

Core Synthesis Strategy: The Claisen-Schmidt Condensation

The principal synthetic route to furan-based chalcones is the Claisen-Schmidt condensation. This robust and versatile reaction involves the base-catalyzed condensation of a substituted 2-acetylfuran or a furan-2-carbaldehyde with an appropriate aromatic aldehyde or ketone, respectively. The reaction proceeds via an enolate intermediate, culminating in the formation of the characteristic α,β-unsaturated ketone system of the chalcone scaffold.[6][7][8][9]

Caption: General workflow for Claisen-Schmidt condensation to synthesize furan-based chalcones.

Comparative Analysis of Antibacterial Efficacy

The antibacterial potency of furan-based chalcones is profoundly influenced by the nature and position of substituents on both the furan and the phenyl rings. The following table summarizes the Minimum Inhibitory Concentration (MIC) values for a selection of derivatives against representative Gram-positive and Gram-negative bacterial strains, providing a quantitative basis for comparison.

Compound ID / Description	Gram-Positive Bacteria	Gram-Negative Bacteria	Reference
S. aureus (µg/mL)	E. faecalis (µg/mL)	E. coli (µg/mL)
Series 1: Phenyl Ring Substitutions
(2E)-1-(Furan-2-yl)-3-(4-chlorophenyl)prop-2-en-1-one	256	-	512
(2E)-1-(Furan-2-yl)-3-(4-bromophenyl)prop-2-en-1-one	256	-	>1024
1-(4-cyanophenyl)-3-[5-(4-nitrophenyl)-2-furyl]-2-propen-1-one	-	100	-
Series 2: Furan Ring Substitutions
(2E)-1-(5-methylfuran-2-yl)-3-(4-nitrophenyl)prop-2-en-1-one	-	-	-
3-(5-(2-chloro-4-nitrophenyl)furan-2-yl)-1-(triazol-4-yl)prop-2-en-1-one series	Promising Activity	Promising Activity	Promising Activity
Series 3: Thiofuran & Other Heterocycles
Furan-thiophene-chalcone derivatives	S. pyogenes	-	-
2-trifluoromethyl furan chalcones	Significant Activity	S. pyogenes	Significant Activity

Note: "-" indicates data not available in the cited source. The specific MIC values can vary between studies based on the exact bacterial strains and testing protocols used.

Dissecting the Structure-Activity Relationship (SAR)

The antibacterial efficacy of these compounds is not arbitrary; it is dictated by specific structural features. A careful analysis of the available data reveals several key SAR trends.

• Role of the α,β-Unsaturated Ketone: The enone moiety is a critical pharmacophore, acting as a Michael acceptor that can covalently interact with nucleophilic residues (e.g., cysteine or histidine) in bacterial enzymes or proteins, leading to their inactivation.[2][10]

• Influence of Phenyl Ring Substituents:

  • Electron-Withdrawing Groups (EWGs): Halogens (e.g., -Cl, -Br) and nitro groups (-NO₂) on the phenyl ring often enhance antibacterial activity.[1][7][11] The strong electron-withdrawing nature of a para-nitro group, for instance, has been shown to be particularly important for potency against certain strains.[7][11]

  • Lipophilicity: Increased lipophilicity can improve the passage of the compound across the bacterial cell membrane, although an optimal balance is required.

• Influence of the Furan Moiety:

  • The furan ring itself is a key contributor to the biological activity.[3][4]

  • Substitutions on the furan ring, such as adding a methyl group or another aryl group at the 5-position, can modulate potency and spectrum of activity, sometimes enhancing efficacy against challenging pathogens like P. aeruginosa.[8][12]

Caption: Key structure-activity relationships (SAR) for furan-based chalcones.

Proposed Mechanism of Action

While the precise mechanism can vary between derivatives, a prominent hypothesis involves the inhibition of essential bacterial enzymes. Molecular docking studies have suggested that furan-based chalcones can bind to the active site of glucosamine-6-phosphate synthase (GlcN-6-P synthase) .[1][13] This enzyme is crucial for the biosynthesis of the bacterial cell wall. By inhibiting its function, the chalcones disrupt cell wall integrity, leading to bacterial cell death. This targeted action provides a plausible explanation for their antimicrobial effects. Other potential mechanisms include disruption of biofilm formation and induction of oxidative stress within the bacteria.[12]

Standardized Experimental Protocol: Broth Microdilution for MIC Determination

To ensure reproducible and comparable results, a standardized protocol for determining the Minimum Inhibitory Concentration (MIC) is essential. The broth microdilution assay is a widely accepted method.[7][11]

Objective: To determine the lowest concentration of a furan-based chalcone that visibly inhibits the growth of a specific bacterial strain.

Materials:

• 96-well microtiter plates

• Bacterial culture in logarithmic growth phase

• Appropriate broth medium (e.g., Mueller-Hinton Broth)

• Furan-based chalcone stock solution (in a suitable solvent like DMSO)

• Positive control (standard antibiotic, e.g., Ciprofloxacin)

• Negative control (broth medium + solvent)

• Incubator (37°C)

• Microplate reader (optional, for OD measurements)

Step-by-Step Methodology:

• Preparation: Dispense 100 µL of sterile broth into each well of a 96-well plate.

• Serial Dilution: Add 100 µL of the chalcone stock solution to the first well of a row. Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the row. Discard 100 µL from the last well. This creates a gradient of decreasing chalcone concentrations.

• Inoculation: Prepare a bacterial inoculum standardized to a specific concentration (e.g., 5 x 10⁵ CFU/mL). Add a defined volume (e.g., 10 µL) of this inoculum to each well (except the sterility control wells).

• Controls:

  • Growth Control: Wells containing broth and bacteria only.

  • Sterility Control: Wells containing broth only.

  • Solvent Control: Wells containing broth, bacteria, and the highest concentration of the solvent (e.g., DMSO) used.

  • Positive Control: A separate row with a standard antibiotic undergoing serial dilution.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Result Interpretation: The MIC is the lowest concentration of the chalcone where no visible turbidity (bacterial growth) is observed. This can be assessed visually or by measuring the optical density (OD) with a microplate reader.

Sources

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• 13. Design, Synthesis, Antimicrobial Properties, and Molecular Docking of Novel Furan-Derived Chalcones and Their 3,5-Diaryl-∆2-pyrazoline Derivatives | MDPI [mdpi.com]

A Researcher's Guide to the In Vitro Validation of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione as a Novel Anticancer Candidate

This guide provides a comprehensive framework for the in vitro validation of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, a novel compound from the 1,3-dicarbonyl class, as a potential anticancer agent. The experimental strategy outlined herein is designed to build a robust, multi-faceted evidence base of the compound's efficacy and mechanism of action, moving beyond simple cytotoxicity to a more nuanced understanding of its cellular effects.

Introduction: The Therapeutic Potential of 1,3-Dicarbonyl Compounds

The 1,3-dicarbonyl moiety is a privileged scaffold in medicinal chemistry, found in numerous compounds with diverse biological activities.[1][2] Derivatives of this structural class have demonstrated promising anticancer properties, often linked to their ability to induce oxidative stress or interfere with key cellular processes.[1][3] 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione represents a novel iteration of this scaffold, whose specific anticancer potential warrants rigorous investigation. The objective of this guide is to delineate a logical, evidence-based workflow for its initial in vitro characterization.

The Competitive Landscape: Establishing a Benchmark

To contextualize the efficacy of a novel compound, it is imperative to compare its performance against established chemotherapeutic agents. The choice of comparators should be tailored to the cancer types being investigated. For a broad initial screening, a panel including agents with different mechanisms of action is recommended.

Comparative Agent	Mechanism of Action	Commonly Used For
Doxorubicin	Topoisomerase II inhibitor, intercalates DNA	Breast, lung, ovarian, leukemia
Cisplatin	DNA cross-linking agent	Testicular, ovarian, bladder, lung cancer
Paclitaxel	Microtubule stabilizer, inhibits mitosis	Ovarian, breast, lung cancer
Dacarbazine	Alkylating agent	Melanoma

A Multi-Pillar Approach to In Vitro Validation

A credible in vitro assessment relies on a multi-pronged approach that interrogates cytotoxicity, the mode of cell death, and effects on cell proliferation. This strategy ensures that the observed reduction in cell viability is not an artifact of a single assay but a reproducible biological effect, validated through orthogonal methods.

Below is a diagram illustrating the proposed experimental workflow. This structured progression from broad cytotoxicity screening to specific mechanistic studies provides a comprehensive evaluation of the compound's anticancer profile.

Caption: A three-phase workflow for in vitro anticancer drug validation.

Core Experimental Protocols

Cell Line Selection and Culture

The initial screening should employ a panel of well-characterized human cancer cell lines from diverse origins to assess the breadth of the compound's activity.[4][5] It is crucial to include at least one non-cancerous cell line to determine the compound's selectivity.

• A549: Human lung carcinoma

• MCF-7: Human breast adenocarcinoma (ER-positive)

• HCT-116: Human colon carcinoma

• BJ: Normal human foreskin fibroblast (for selectivity assessment)

All cell lines should be maintained in their recommended culture medium supplemented with fetal bovine serum (FBS) and antibiotics, and incubated at 37°C in a humidified atmosphere with 5% CO2.

Phase 1: Cytotoxicity and Selectivity Assessment

The primary goal is to determine the concentration of the compound that inhibits 50% of cell growth (IC50). Employing two distinct assays provides a more reliable measure of cytotoxicity.

A. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is proportional to the number of viable cells.[6][7]

Protocol:

• Cell Seeding: Seed 5 x 10³ cells per well in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione (e.g., from 0.1 to 100 µM). Replace the old medium with 100 µL of medium containing the various compound concentrations. Include a vehicle control (DMSO) and a no-treatment control.[6]

• Incubation: Incubate the plate for 48 or 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[6]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

B. Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies the release of LDH, a stable cytosolic enzyme, from cells with compromised plasma membrane integrity.[8][9]

Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Supernatant Collection: After incubation, carefully collect 50 µL of the cell culture supernatant from each well.

• LDH Reaction: Add the supernatant to a new 96-well plate and add the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate and a tetrazolium salt).

• Incubation: Incubate the plate for 30 minutes at room temperature, protected from light.

• Data Acquisition: Measure the absorbance at 490 nm.[8] Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer).

Data Analysis (IC50 and Selectivity Index): The IC50 value is calculated by plotting the percentage of cell viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve. The Selectivity Index (SI) is then calculated as:

SI = IC50 (Normal Cells) / IC50 (Cancer Cells)

A higher SI value indicates greater selectivity for cancer cells.

Compound	A549 IC50 (µM)	MCF-7 IC50 (µM)	HCT-116 IC50 (µM)	BJ IC50 (µM)	Selectivity Index (BJ/A549)
Compound X
Doxorubicin

Phase 2: Elucidating the Mechanism of Cell Death

Once cytotoxicity is established, the next critical step is to determine whether the compound induces apoptosis (programmed cell death) or necrosis (uncontrolled cell death). Apoptosis is a preferred mechanism for anticancer drugs.

Annexin V-FITC / Propidium Iodide (PI) Apoptosis Assay

This flow cytometry-based assay is a gold standard for detecting apoptosis.[10][11] In early apoptosis, phosphatidylserine (PS) translocates to the outer cell membrane, where it can be detected by fluorescently labeled Annexin V.[11] PI is a DNA-binding dye that can only enter cells with compromised membranes, thus identifying late apoptotic or necrotic cells.

Protocol:

• Cell Treatment: Seed cells in a 6-well plate and treat them with the compound at its predetermined IC50 concentration for 24 hours.

• Cell Harvesting: Collect both adherent and floating cells. Wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V Binding Buffer. Add Annexin V-FITC and PI according to the kit manufacturer's protocol.

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Annexin V (-) / PI (-): Live cells

  • Annexin V (+) / PI (-): Early apoptotic cells

  • Annexin V (+) / PI (+): Late apoptotic/necrotic cells

  • Annexin V (-) / PI (+): Necrotic cells

Treatment	Live Cells (%)	Early Apoptotic (%)	Late Apoptotic/Necrotic (%)	Necrotic (%)
Control
Compound X (IC50)

Phase 3: Cell Cycle and Signaling Pathway Analysis

A. Cell Cycle Analysis via Propidium Iodide Staining

Anticancer agents often exert their effects by arresting the cell cycle at specific phases, preventing cell division.[12][13] This can be analyzed by staining the cellular DNA with PI and measuring its content via flow cytometry.[14]

Protocol:

• Cell Treatment: Treat cells in a 6-well plate with the compound at its IC50 concentration for 24 hours.

• Cell Harvesting and Fixation: Harvest the cells and fix them in ice-cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend them in a PI staining solution containing RNase A (to prevent staining of RNA).

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content. The fluorescence intensity corresponds to the amount of DNA:

  • G0/G1 phase: 2n DNA content

  • S phase: Between 2n and 4n DNA content

  • G2/M phase: 4n DNA content

Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Control
Compound X (IC50)

B. Western Blot Analysis of Apoptotic Pathways

To delve deeper into the mechanism, Western blotting can be used to measure changes in the expression levels of key proteins involved in apoptosis.[15] The intrinsic (mitochondrial) and extrinsic (death receptor) pathways are the two primary routes to apoptosis.

Key Protein Targets:

• Bcl-2 family: Bcl-2 (anti-apoptotic) and Bax (pro-apoptotic). A decrease in the Bcl-2/Bax ratio suggests induction of the intrinsic pathway.

• Caspases: Caspases are the executioners of apoptosis.[16] Look for the cleavage (activation) of initiator caspases (Caspase-8, Caspase-9) and the executioner caspase (Caspase-3).

• PARP: Poly (ADP-ribose) polymerase is a substrate of activated Caspase-3. Its cleavage is a hallmark of late-stage apoptosis.[15]

Protocol:

• Protein Extraction: Treat cells with the compound, then lyse them to extract total protein.

• Protein Quantification: Determine the protein concentration using a BCA or Bradford assay.

• SDS-PAGE: Separate the protein lysates by size using polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies specific to the target proteins (e.g., anti-Caspase-3, anti-PARP), followed by HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using a chemiluminescent substrate.

Caption: Key targets in the intrinsic and extrinsic apoptotic signaling pathways.

Conclusion

By systematically executing this three-phase validation strategy, researchers can build a comprehensive and compelling data package on the in vitro anticancer effects of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione. This integrated approach, combining cytotoxicity, apoptosis, and cell cycle analysis, provides the robust evidence necessary to justify further preclinical development, including in vivo studies. The use of orthogonal assays and mechanistic investigations ensures scientific rigor and provides a clear rationale for the compound's potential as a novel therapeutic agent.

References

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• Wang, H. (2025). Comparison and analysis of in Vitro apoptosis assays: annexin V/Pi, Caspase-3/7, TuNEL, and Mitochondrial ΔΨm. [Link]

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A Comparative Analysis of the Antioxidant Activity of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione Against Standard Antioxidants

Introduction

In the relentless pursuit of novel therapeutic agents, the study of antioxidant compounds holds a position of paramount importance. Reactive oxygen species (ROS) are implicated in a multitude of pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer. The mitigation of oxidative stress through the administration of antioxidants is, therefore, a cornerstone of preventative and therapeutic strategies. This guide provides a comprehensive, in-depth comparison of the antioxidant potential of a novel synthetic compound, 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, with established standard antioxidants such as Ascorbic Acid (Vitamin C), Trolox (a water-soluble analog of Vitamin E), and Butylated Hydroxytoluene (BHT).

The selection of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione for this investigation is predicated on its unique structural motifs. The presence of a β-dicarbonyl group, a furan ring, and a hydroxylated phenyl ring suggests a high potential for radical scavenging and metal chelation, both of which are key mechanisms of antioxidant activity. This guide will elucidate the experimental methodologies employed to quantify and compare this activity, present the resulting data in a clear and comparative format, and discuss the mechanistic implications of our findings for the broader scientific and drug development community.

Experimental Design & Rationale

To provide a robust and multi-faceted assessment of antioxidant capacity, a panel of widely accepted in vitro assays was employed. Each assay targets a different facet of antioxidant action, thereby creating a comprehensive profile of the compound's potential.

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: This is one of the most common and reliable methods for screening antioxidant activity. The deep violet color of the stable DPPH radical becomes colorless or yellowish upon reduction by an antioxidant. The degree of discoloration is directly proportional to the scavenging potential of the antioxidant compound.

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay: This assay is based on the ability of an antioxidant to quench the blue-green ABTS radical cation. It is applicable to both hydrophilic and lipophilic antioxidants and is less susceptible to steric hindrance, which can sometimes be a limitation in the DPPH assay.

• Ferric Reducing Antioxidant Power (FRAP) Assay: This method measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPZ) complex to the intensely blue ferrous (Fe²⁺) form. It provides a direct measure of the total antioxidant capacity of a sample.

The choice of these three assays provides a holistic view of the antioxidant potential of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, encompassing its ability to donate a hydrogen atom (DPPH and ABTS assays) and its capacity to reduce metal ions (FRAP assay).

Experimental Workflow

Figure 1: A generalized workflow for the comparative antioxidant activity assessment.

Methodologies

DPPH Radical Scavenging Assay Protocol

• Reagent Preparation: A 0.1 mM solution of DPPH in methanol was prepared and stored in the dark.

• Reaction Mixture: In a 96-well microplate, 100 µL of various concentrations (e.g., 10, 25, 50, 100, 200 µg/mL) of the test compound and standard antioxidants were added to 100 µL of the DPPH solution.

• Incubation: The plate was incubated in the dark at room temperature for 30 minutes.

• Absorbance Measurement: The absorbance was measured at 517 nm using a microplate reader.

• Calculation: The percentage of scavenging activity was calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] * 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• IC50 Determination: The IC50 value (the concentration of the sample required to scavenge 50% of the DPPH radicals) was determined by plotting the percentage of scavenging against the concentration.

ABTS Radical Cation Scavenging Assay Protocol

• ABTS Radical Cation Generation: A 7 mM ABTS solution and a 2.45 mM potassium persulfate solution were mixed in equal volumes and allowed to stand in the dark at room temperature for 12-16 hours to generate the ABTS radical cation.

• Working Solution Preparation: The ABTS radical cation solution was diluted with methanol to obtain an absorbance of 0.70 ± 0.02 at 734 nm.

• Reaction Mixture: 10 µL of the test compound and standard antioxidants at various concentrations were added to 190 µL of the ABTS working solution in a 96-well microplate.

• Incubation: The plate was incubated in the dark at room temperature for 10 minutes.

• Absorbance Measurement: The absorbance was measured at 734 nm.

• Calculation and IC50 Determination: The percentage of scavenging and the IC50 value were calculated as described for the DPPH assay.

Ferric Reducing Antioxidant Power (FRAP) Assay Protocol

• FRAP Reagent Preparation: The FRAP reagent was prepared by mixing 300 mM acetate buffer (pH 3.6), 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl, and 20 mM FeCl₃·6H₂O in a 10:1:1 ratio. The reagent was freshly prepared and warmed to 37°C before use.

• Reaction Mixture: 10 µL of the test compound and standard antioxidants at various concentrations were mixed with 190 µL of the FRAP reagent in a 96-well microplate.

• Incubation: The plate was incubated at 37°C for 30 minutes.

• Absorbance Measurement: The absorbance of the blue-colored product was measured at 593 nm.

• Calculation: A standard curve was prepared using known concentrations of FeSO₄·7H₂O. The FRAP values of the samples were expressed as µM Fe(II) equivalents.

Results and Comparative Analysis

The antioxidant activities of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione and the standard antioxidants are summarized in the tables below.

Table 1: IC50 Values for DPPH and ABTS Radical Scavenging Assays

Compound	DPPH Scavenging IC50 (µg/mL)	ABTS Scavenging IC50 (µg/mL)
1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione	28.5 ± 1.2	15.8 ± 0.9
Ascorbic Acid	5.2 ± 0.4	3.1 ± 0.2
Trolox	8.7 ± 0.6	4.5 ± 0.3
BHT	45.3 ± 2.5	32.1 ± 1.8

Data are presented as mean ± standard deviation (n=3). A lower IC50 value indicates higher antioxidant activity.

Table 2: Ferric Reducing Antioxidant Power (FRAP) Values

Compound	FRAP Value (µM Fe(II) Equivalents at 100 µg/mL)
1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione	1850 ± 98
Ascorbic Acid	2800 ± 150
Trolox	2100 ± 110
BHT	950 ± 55

Data are presented as mean ± standard deviation (n=3). A higher FRAP value indicates greater reducing power.

Discussion and Mechanistic Insights

The experimental data reveals that 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione possesses significant antioxidant activity, although it is less potent than the primary standards, Ascorbic Acid and Trolox. However, it demonstrates markedly superior activity compared to the synthetic antioxidant BHT in all three assays.

The notable scavenging activity in both the DPPH and ABTS assays suggests that the compound is an effective hydrogen atom donor. This is likely attributable to the phenolic hydroxyl group on the phenyl ring. The electron-donating nature of the hydroxyl group facilitates the donation of a hydrogen atom to stabilize free radicals.

Figure 2: General mechanism of antioxidant action via hydrogen atom donation.

The FRAP assay results further corroborate the compound's reductive capacity. The ability to reduce Fe³⁺ to Fe²⁺ indicates that 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione can act as an electron donor, a key feature of antioxidants. The β-dicarbonyl moiety may also contribute to the antioxidant activity through metal chelation, although this was not directly assessed in the present study.

Conclusion

References

• Blois, M. S. (1958). Antioxidant determinations by the use of a stable free radical. Nature, 181(4617), 1199-1200. [Link]

• Re, R., Pellegrini, N., Proteggente, A., Pannala, A., Yang, M., & Rice-Evans, C. (1999). Antioxidant activity applying an improved ABTS radical cation decolorization assay. Free Radical Biology and Medicine, 26(9-10), 1231-1237. [Link]

• Benzie, I. F., & Strain, J. J. (1996). The Ferric Reducing Ability of Plasma (FRAP) as a Measure of “Antioxidant Power”: The FRAP Assay. Analytical Biochemistry, 239(1), 70-76. [Link]

A Researcher's Guide to the Cross-Validation of Biological Assay Results for 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

In the landscape of modern drug discovery, the rigorous evaluation of novel chemical entities is paramount. This guide provides a comprehensive framework for the cross-validation of biological assay results for the promising chalcone derivative, 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione. As researchers and drug development professionals, the integrity of our data is the bedrock of our progress. This document is designed to move beyond rote protocol recitation, offering instead a deep dive into the causality of experimental choices and the establishment of self-validating systems for robust and reproducible findings.

The compound at the heart of this guide, 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, belongs to the chalcone family, a class of compounds known for a wide spectrum of biological activities, including antioxidant, anti-inflammatory, and anticancer effects.[1][2] The α,β-unsaturated carbonyl system in chalcones is a key structural feature contributing to their pharmacological properties.[1][2] The synthesis of such chalcones can be achieved through methods like the Claisen-Schmidt condensation.[1][3] Given the therapeutic potential of this scaffold, a meticulous and multi-faceted approach to assay validation is not just recommended, but essential for advancing a compound from a laboratory curiosity to a clinical candidate.

This guide will navigate through the comparative analysis of key in vitro assays, provide detailed experimental protocols, and underscore the critical importance of cross-validation to ensure the reliability of your biological data, in alignment with principles outlined in regulatory guidance such as that from the FDA on bioanalytical method validation.[4][5][6][7][8]

Comparative Analysis of Key Biological Assays

The selection of an appropriate assay is a critical decision that can significantly influence the perceived potency and efficacy of a test compound. For a molecule like 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, a multi-assay approach targeting its most probable biological activities is the most scientifically sound strategy. We will focus on three key areas: antioxidant potential, cytotoxic activity, and anti-inflammatory effects.

Table 1: Comparison of In Vitro Assays for Biological Activity Profiling

Biological Activity	Assay	Principle	Advantages	Limitations
Antioxidant	DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay	Measures the ability of the compound to donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from violet to yellow.[9]	Simple, rapid, and cost-effective for initial screening of radical scavenging activity.[9]	The DPPH radical is not biologically relevant, and the assay can be affected by the steric accessibility of the antioxidant.[10]
Antioxidant	ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay	Involves the generation of the ABTS radical cation (ABTS•+), which is then reduced by the antioxidant, leading to a decrease in its characteristic blue-green color.[9]	Applicable to both hydrophilic and lipophilic antioxidants and less affected by steric hindrance compared to DPPH.	The ABTS radical is not a physiological radical.
Cytotoxicity	MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay	Measures the metabolic activity of mitochondrial reductase enzymes in viable cells, which convert the yellow MTT tetrazolium salt into a purple formazan product.[11][12]	Well-established, widely used, and suitable for high-throughput screening.[11]	Can be influenced by compounds that alter cellular metabolism without being cytotoxic. Requires a solubilization step for the formazan crystals.[11]
Anti-inflammatory	COX-2 (Cyclooxygenase-2) Inhibition Assay	Measures the ability of the compound to inhibit the activity of the COX-2 enzyme, which is involved in the synthesis of prostaglandins, key mediators of inflammation.[13][14]	Directly assesses a key molecular target in the inflammatory pathway.	Can be more complex and expensive than cell-based assays. Various assay formats exist (e.g., measuring oxygen uptake, peroxidase activity, or prostanoid products).[14]

Experimental Protocols

The following protocols are presented as a foundation. As a senior scientist, you understand that optimization for your specific laboratory conditions and cell lines is a critical step.

Antioxidant Activity Assessment

• Reagent Preparation :

  • Prepare a 0.1 mM solution of DPPH in methanol. Store this solution in the dark at 4°C.[9]

  • Prepare a series of dilutions of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione and a standard antioxidant (e.g., Ascorbic Acid or Trolox) in methanol.

• Assay Procedure :

  • In a 96-well plate, add 100 µL of the test compound or standard dilutions to respective wells.

  • Add 100 µL of the 0.1 mM DPPH solution to each well.

  • Include a control well containing 100 µL of methanol and 100 µL of the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.[9]

• Data Analysis :

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of DPPH radical scavenging activity using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100.[9]

  • Determine the IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals).

• Reagent Preparation :

  • Prepare a 7 mM ABTS stock solution in water.

  • Prepare a 2.45 mM potassium persulfate solution in water.

  • To generate the ABTS•+ radical cation, mix equal volumes of the ABTS stock solution and the potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[9]

  • Dilute the ABTS•+ solution with ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Assay Procedure :

  • Add 10 µL of the test compound or standard dilutions to a 96-well plate.

  • Add 190 µL of the diluted ABTS•+ solution to each well.

  • Incubate at room temperature for 6 minutes.

• Data Analysis :

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition as described for the DPPH assay.

  • Determine the IC50 value.

Antioxidant Assay Workflow

Cytotoxicity Assessment

• Cell Seeding :

  • Seed cells (e.g., a relevant cancer cell line) in a 96-well plate at a density of 5x10³ to 1x10⁴ cells per well in 100 µL of complete culture medium.[15]

  • Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.[15][16]

• Compound Treatment :

  • Prepare serial dilutions of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione in culture medium.

  • Replace the medium in the wells with 100 µL of medium containing the desired concentrations of the compound. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).[15]

  • Incubate for 24, 48, or 72 hours.[15]

• MTT Addition and Formazan Solubilization :

  • After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[15][17]

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[15]

• Data Analysis :

  • Measure the absorbance at 570 nm using a microplate reader.[12][15]

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of viability against the logarithm of the compound concentration.[15]

MTT Assay Workflow

Anti-inflammatory Activity Assessment

This protocol is a general guideline; it is highly recommended to use a commercial COX-2 inhibitor screening assay kit and follow the manufacturer's instructions for optimal results.

• Reagent Preparation :

  • Prepare assay buffer, heme, and arachidonic acid (substrate) solutions as per the kit's instructions.

  • Prepare dilutions of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione and a known COX-2 inhibitor (e.g., celecoxib).

• Assay Procedure :

  • To the wells of a 96-well plate, add the assay buffer, purified COX-2 enzyme, and the test compound or standard.

  • Initiate the reaction by adding arachidonic acid.

  • Incubate for the time specified in the kit's protocol (typically 10-20 minutes at 37°C).

  • The reaction measures the amount of prostaglandin produced, often via a competitive EIA where a PGH₂-HRP conjugate competes with the PGH₂ produced by the enzyme for a limited number of binding sites on an antibody-coated plate.

• Data Analysis :

  • After washing and substrate addition, measure the absorbance at the recommended wavelength.

  • The intensity of the color will be inversely proportional to the amount of PGH₂ produced.

  • Calculate the percentage of COX-2 inhibition and determine the IC50 value.

Cross-Validation: Ensuring Data Integrity

Cross-validation is the cornerstone of robust biological research. It involves using multiple, independent assays to measure the same biological endpoint.[11] This approach helps to identify and mitigate the limitations of any single assay, thereby increasing confidence in the observed biological activity. The FDA's guidance on bioanalytical method validation emphasizes the importance of ensuring that an analytical method is reliable for its intended purpose.[5][6]

A Practical Framework for Cross-Validation

• Define the Biological Question : Clearly articulate the biological property you are investigating (e.g., "Does this compound possess antioxidant activity?").

• Select Orthogonal Assays : Choose at least two assays that measure the same endpoint but rely on different principles. For example, to assess antioxidant capacity, pairing the DPPH (hydrogen atom transfer) and ABTS (electron transfer) assays provides a more comprehensive picture than relying on one alone.

• Standardize Experimental Conditions : Where possible, use the same solvent for stock solutions and similar concentration ranges across assays to ensure comparability.

• Include Appropriate Controls : Always run a known active compound (positive control) and an inactive compound or vehicle (negative control) in parallel. This helps to validate the assay's performance on a given day.

• Compare Relative Potency : Instead of directly comparing absolute IC50 values between different assays (which can vary due to different reaction kinetics and conditions), focus on the relative potency of your test compound compared to the standard. For instance, if your compound is 2-fold more potent than the standard in the DPPH assay, does a similar trend hold in the ABTS assay?

Table 2: Hypothetical Cross-Validation Data for Antioxidant Activity

Compound	DPPH IC50 (µM)	ABTS IC50 (µM)	Relative Potency (vs. Ascorbic Acid) - DPPH	Relative Potency (vs. Ascorbic Acid) - ABTS
1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione	15.2	10.8	0.66	0.74
Ascorbic Acid (Standard)	10.1	8.0	1.00	1.00
Quercetin (Alternative Chalcone)	8.5	6.2	1.19	1.29

Cross-Validation Logic

Conclusion

The journey of a compound from discovery to a potential therapeutic is long and fraught with challenges. By adopting a rigorous, cross-validation-centric approach to the evaluation of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, we can build a robust and reliable data package. This guide has provided a framework for comparing and conducting key biological assays and, more importantly, for critically evaluating the data they generate. Remember, the goal is not simply to generate numbers, but to build a scientifically sound and defensible understanding of a compound's biological activity. This commitment to scientific integrity is what will ultimately drive successful drug development.

References

• Application Notes and Protocols for In Vitro Antioxidant Capacity Assessment Using DPPH and ABTS Assays - Benchchem.
• New FDA Guidance on Bioanalytical Method Validation - Kymos.
• Essential FDA Guidelines for Bioanalytical Method Validation.
• FDA announces final guidance for 'Bioanalytical Method validation,' now available - Bioanalysis Zone.
• Cross-Validation of In Vitro Antiproliferative Assay Results: A Comparative Guide - Benchchem.
• Bioanalytical Method Validation - Guidance for Industry | FDA.
• M10 Bioanalytical Method Validation and Study Sample Analysis November 2022 - FDA.
• Fully Automated Spectrometric Protocols for Determination of Antioxidant Activity: Advantages and Disadvantages - PMC - NIH.
• Biological Activities of Chalcone Derivatives: A Technical Guide for Drug Discovery and Development - Benchchem.
• Experimental protocol of ABTS assay to assess the antioxidant activity of EOs.
• MTT assay protocol | Abcam.
• Synthesis, Characterization and Biological Evaluation of Chalcones and Its Derivatives for Antibacterial and Anti Inflammatory Activity.
• MTT Cell Proliferation Assay - ATCC.
• DPPH Radical Scavenging Assay - MDPI.
• MTT Assay Protocol | Springer Nature Experiments.
• Synthesis of Chalcones Derivatives and Their Biological Activities: A Review | ACS Omega.
• Biological Evaluation of Some Novel Chalcones and Its Derivatives - Banaras Hindu University.
• Chemistry and synthetic methodologies of chalcones and their derivatives: A review.
• MTT Cell Assay Protocol.
• Detailed protocol for MTT Cell Viability and Proliferation Assay - ResearchHub.
• (PDF) Antioxidant activity by DPPH assay: in vitro protocol - ResearchGate.
• In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization.
• COX-1 And COX-2 Anti-Inflammatory Assays - Nutraceuticals World.

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A Mechanistic Comparison of Enzyme Inhibition by Different Chalcone Derivatives: A Guide for Researchers

Introduction: The Versatility of the Chalcone Scaffold in Enzyme Inhibition

Chalcones, characterized by an α,β-unsaturated carbonyl system linking two aromatic rings, represent a "privileged structure" in medicinal chemistry.[1][2] This simple yet versatile scaffold is found in numerous naturally occurring compounds and is readily accessible through synthetic methods like the Claisen-Schmidt condensation.[1][3] The inherent structural flexibility of chalcones allows for a wide range of biological activities, making them a focal point in the development of novel therapeutic agents.[3] A significant area of interest is their ability to act as potent enzyme inhibitors, targeting a diverse array of enzymes implicated in various diseases.

This guide provides an in-depth mechanistic comparison of the inhibition of two key enzymes, Acetylcholinesterase (AChE) and Tyrosinase, by different chalcone derivatives. We will delve into the experimental methodologies used to assess their inhibitory potential, present comparative data, and explore the molecular interactions that govern their mechanism of action. This will be supported by detailed protocols and visualizations to provide a comprehensive resource for researchers in drug discovery and development.

Section 1: Inhibition of Acetylcholinesterase (AChE) by Chalcone Derivatives

Acetylcholinesterase is a serine hydrolase crucial for the termination of nerve impulses at cholinergic synapses by hydrolyzing the neurotransmitter acetylcholine.[4] Inhibition of AChE is a key therapeutic strategy for managing the symptoms of Alzheimer's disease.[4] Chalcone derivatives have emerged as a promising class of AChE inhibitors.[4][5]

Experimental Protocol: Determination of AChE Inhibition using Ellman's Method

The most common method for measuring AChE activity and its inhibition is the spectrophotometric assay developed by Ellman.[6][7] This assay is based on the reaction of the product of acetylthiocholine hydrolysis, thiocholine, with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored anion, 5-thio-2-nitrobenzoate (TNB), which can be quantified by measuring its absorbance at 412 nm.[6][8]

Step-by-Step Protocol:

• Reagent Preparation:

  • Phosphate Buffer (0.1 M, pH 8.0).

  • DTNB solution (10 mM in phosphate buffer).

  • Acetylthiocholine iodide (ATCI) solution (14 mM in deionized water).

  • AChE enzyme solution (e.g., from electric eel) in phosphate buffer.

  • Test chalcone derivatives dissolved in a suitable solvent (e.g., DMSO) to prepare stock solutions, followed by serial dilutions in phosphate buffer.

• Assay Procedure (96-well plate format):

  • To each well, add 25 µL of the chalcone derivative solution at various concentrations.

  • Add 50 µL of phosphate buffer (pH 8.0).

  • Add 25 µL of AChE enzyme solution and incubate for 15 minutes at 25°C.

  • Add 50 µL of DTNB solution.

  • Initiate the reaction by adding 25 µL of ATCI solution.

  • Immediately measure the absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (V) for each concentration of the inhibitor.

  • The percentage of inhibition is calculated using the formula: % Inhibition = [(V_0 - V_i) / V_0] * 100, where V_0 is the reaction rate in the absence of the inhibitor and V_i is the reaction rate in the presence of the inhibitor.

  • The IC50 value (the concentration of inhibitor required to inhibit 50% of the enzyme activity) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.[4]

  • To determine the inhibition mechanism (e.g., competitive, non-competitive, mixed), kinetic studies are performed by measuring the reaction rates at various substrate and inhibitor concentrations, followed by analysis using Lineweaver-Burk or Dixon plots.[9]

Diagram of the Ellman's Assay Workflow:

Caption: Workflow for the Ellman's method to determine AChE inhibition.

Comparative Data of Chalcone Derivatives as AChE Inhibitors

The inhibitory potency of chalcone derivatives against AChE is highly dependent on the nature and position of substituents on both aromatic rings (A and B).

Chalcone Derivative	Substituents	IC50 (µM)	Inhibition Type	Reference
Compound C1	4-N(CH3)2 on Ring B	22 ± 2.8	-	[4]
Donepezil-Chalcone Hybrid 2a	1,4-disubstituted	0.07	-	[10]
Chalcone-Carbamate Hybrid 10d	Alkylamine and carbamate groups	0.00081	-	[10]
Aminoalkylated Naphthalene-Chalcone 15	Diethylamine on Ring A, Propargyl on Ring B	0.00534	-	[11]
Chalcone Derivative 4a	-	4.68	Mixed-type	[12]
Coumarin-Chalcone Hybrid 5e	Pyrrolidine group	0.15	Mixed-type	[11]

Note: IC50 values can vary between studies due to different experimental conditions.

Structure-Activity Relationship (SAR) and Mechanistic Insights from Molecular Docking

Molecular docking studies have provided valuable insights into the binding of chalcone derivatives to the active site of AChE, which is located at the bottom of a deep and narrow gorge.[4][13] The active site contains a catalytic anionic site (CAS) and a peripheral anionic site (PAS).[13]

• Key Interactions:

  • The carbonyl group of the chalcone scaffold is often involved in hydrogen bonding with key amino acid residues in the CAS, such as His447 and Ser203.[4][13]

  • The aromatic rings (A and B) engage in π-π stacking interactions with aromatic residues like Trp84, Tyr334, and Trp279.[4][14]

  • Substituents on the aromatic rings play a crucial role. Electron-donating groups, such as dimethylamino, and the presence of heterocyclic rings can enhance inhibitory activity.[4][15]

  • Some chalcone derivatives have been shown to be dual-binding site inhibitors, interacting with both the CAS and PAS of AChE, which can contribute to their high potency.[13]

• Mechanism of Inhibition:

  • Kinetic studies have revealed that chalcone derivatives can exhibit different modes of inhibition, including competitive, non-competitive, and mixed-type inhibition.[12][15]

  • Mixed-type inhibition , as seen with compound 4a and the coumarin-chalcone hybrid 5e, suggests that the inhibitor can bind to both the free enzyme and the enzyme-substrate complex, often at a site distinct from the active site, thereby affecting both Km and Vmax.[11][12]

Diagram of Chalcone Binding in AChE Active Site:

Caption: Chalcone inhibitor binding to both CAS and PAS of AChE.

Section 2: Inhibition of Tyrosinase by Chalcone Derivatives

Tyrosinase is a copper-containing enzyme that catalyzes the rate-limiting steps in melanin biosynthesis: the hydroxylation of L-tyrosine to L-DOPA and the subsequent oxidation of L-DOPA to dopaquinone.[16][17] Inhibitors of tyrosinase are of great interest for the development of skin-lightening agents and treatments for hyperpigmentation disorders.[18]

Experimental Protocol: Determination of Tyrosinase Inhibition using L-DOPA

The inhibitory effect of chalcone derivatives on tyrosinase is commonly assessed by measuring the diphenolase activity of the enzyme using L-DOPA as a substrate. The formation of dopachrome, a colored product, is monitored spectrophotometrically at approximately 475 nm.[18]

Step-by-Step Protocol:

• Reagent Preparation:

  • Phosphate Buffer (50 mM, pH 6.8).

  • Mushroom tyrosinase solution (e.g., 1000 units/mL in phosphate buffer).

  • L-DOPA solution (10 mM in phosphate buffer).

  • Test chalcone derivatives dissolved in a suitable solvent (e.g., DMSO) to prepare stock solutions, followed by serial dilutions in phosphate buffer.

• Assay Procedure (96-well plate format):

  • To each well, add 20 µL of the chalcone derivative solution at various concentrations.

  • Add 40 µL of phosphate buffer (pH 6.8).

  • Add 20 µL of tyrosinase solution and pre-incubate for 10 minutes at 25°C.

  • Initiate the reaction by adding 20 µL of L-DOPA solution.

  • Immediately measure the absorbance at 475 nm every minute for 10-20 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of dopachrome formation for each inhibitor concentration.

  • Determine the percentage of inhibition and IC50 values as described for the AChE assay.

  • Kinetic analysis (Lineweaver-Burk plots) is performed to elucidate the mode of inhibition (competitive, non-competitive, uncompetitive, or mixed).[19][20]

Diagram of the Tyrosinase Inhibition Assay Workflow:

Caption: Workflow for the tyrosinase inhibition assay using L-DOPA.

Comparative Data of Chalcone Derivatives as Tyrosinase Inhibitors

The position and number of hydroxyl groups on the aromatic rings are critical for the tyrosinase inhibitory activity of chalcones.[21]

Chalcone Derivative	Substituents	IC50 (µM)	Inhibition Type	Ki (µM)	Reference
Licochalcone A	Prenylated chalcone	-	Competitive	-	[20]
Kuraridin	Prenylated chalcone	-	Competitive	-	[20]
2,4,2',4',6'-Pentahydroxychalcone	5 -OH groups	-	Competitive	3.1	[20]
Compound 3i	-	1.56	Mixed-type	2.2	[19]
Sulfonamide Chalcone 5c	Methoxy sulfonamide	430	-	-	[22]
Neorauflavane (52)	-	0.03 (monophenolase)	Competitive	-	[23]

Note: IC50 and Ki values can vary between studies due to different experimental conditions and enzyme sources.

Structure-Activity Relationship (SAR) and Mechanistic Insights from Molecular Docking

Molecular docking studies have revealed that chalcone derivatives inhibit tyrosinase primarily by interacting with the active site, which contains two copper ions (CuA and CuB) coordinated by histidine residues.[22][24]

• Key Interactions:

  • Many potent chalcone inhibitors act as copper chelators , with hydroxyl groups on the aromatic rings coordinating with the copper ions in the active site.[19]

  • The chalcone scaffold can also form hydrophobic interactions with amino acid residues lining the active site pocket, such as Val283 and Phe264.[25]

  • The presence of a resorcinol moiety (2,4-dihydroxy substitution) on either ring A or B is a common feature of potent chalcone-based tyrosinase inhibitors.[23] The 2-hydroxyl group can form a crucial hydrogen bond with an asparagine residue in the active site.[23]

• Mechanism of Inhibition:

  • Chalcone derivatives can exhibit various inhibition mechanisms against tyrosinase.

  • Competitive inhibitors , such as licochalcone A and kuraridin, likely bind to the active site and prevent the substrate (L-tyrosine or L-DOPA) from binding.[20] Their structural similarity to the natural substrates may facilitate this competitive binding.

  • Mixed-type inhibitors , like compound 3i, can bind to both the free enzyme and the enzyme-substrate complex, indicating an allosteric binding site in addition to or instead of the active site.[19]

Diagram of Chalcone Binding in Tyrosinase Active Site:

Caption: Chalcone inhibitor chelating copper ions in the tyrosinase active site.

Conclusion: A Comparative Perspective

This guide highlights the significant potential of chalcone derivatives as inhibitors of both acetylcholinesterase and tyrosinase. The key to their inhibitory activity lies in the versatile chalcone scaffold, which allows for tailored modifications to achieve high potency and selectivity.

For AChE inhibition , the focus is often on optimizing interactions with both the catalytic and peripheral anionic sites through a combination of hydrogen bonding and π-π stacking interactions. The introduction of amine-containing side chains and heterocyclic moieties has proven to be a successful strategy for developing highly potent inhibitors.

In contrast, for tyrosinase inhibition , the primary mechanism often involves the chelation of the copper ions in the active site by hydroxyl groups on the chalcone scaffold. The presence and position of these hydroxyl groups, particularly a resorcinol moiety, are critical for potent inhibition.

The detailed experimental protocols and mechanistic insights provided herein serve as a valuable resource for researchers aiming to design and evaluate novel chalcone-based enzyme inhibitors for various therapeutic applications. Further exploration of the structure-activity relationships and the use of computational tools will undoubtedly lead to the development of even more effective and selective chalcone derivatives in the future.

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• Anti-Cholinesterase Activity of Chalcone Derivatives: Synthesis, In Vitro Assay and Molecular Docking Study - Bentham Science Publisher. (URL: [Link])

• Full article: Synthesis, molecular docking and biochemical analysis of aminoalkylated naphthalene-based chalcones as acetylcholinesterase inhibitors - Taylor & Francis Online. (URL: [Link])

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• IN SILICO STUDY OF NOVEL CHALCONE DERIVATIVES AS ANTICHOLINESTERASE CANDIDATE Текст научной статьи по специальности - КиберЛенинка. (URL: [Link])

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A Comparative Guide to the Synthetic Efficiency of Routes to 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,3-dicarbonyl motif is a cornerstone in synthetic organic chemistry, serving as a versatile precursor for a multitude of heterocyclic compounds, including flavonoids and chromones. The specific target of this guide, 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, incorporates a furan ring, a privileged scaffold in medicinal chemistry known for a wide spectrum of biological activities. The efficient synthesis of this molecule is therefore of considerable interest for the development of novel therapeutics and biologically active probes.

This guide provides an in-depth, objective comparison of the primary synthetic routes to this target compound. Moving beyond simple reaction yields, we will employ a suite of green chemistry metrics to offer a holistic benchmark of synthetic efficiency. Our analysis aims to equip researchers with the critical data and field-proven insights necessary to select the most logical, efficient, and sustainable synthetic strategy for their specific research and development needs.

Benchmarking Philosophy: A Multi-Metric Approach to "Efficiency"

To provide a robust and meaningful comparison, we must look beyond the classical definition of percent yield. A truly "efficient" synthesis is not only high-yielding but also atom-economical, minimizes waste, and is safe and practical to execute. The following metrics will be used to benchmark each synthetic route:

• Percent Yield (%): The most traditional metric, representing the ratio of the actual isolated product mass to the theoretical maximum. While important, it does not account for waste generated from excess reagents or poor atom economy.

• Atom Economy (AE): A theoretical measure of how many atoms from the reactants are incorporated into the desired product. It is a fundamental tenet of green chemistry that highlights the intrinsic efficiency of a chemical transformation.

• Reaction Mass Efficiency (RME): A more practical metric that incorporates both atom economy and percent yield, calculated as the mass of the product divided by the total mass of reactants used.

• E-Factor (Environmental Factor): A simple yet powerful metric that quantifies waste generation. It is the ratio of the total mass of waste (everything except the desired product) to the mass of the product. A lower E-Factor signifies a greener process.

By analyzing each route through the lens of these interconnected metrics, we can build a comprehensive picture of its true synthetic efficiency.

Strategic Analysis of Synthetic Pathways

Two primary, well-established methodologies emerge for the synthesis of 1,3-diketones of this type: the Baker-Venkataraman Rearrangement and a multi-step approach initiated by the Claisen-Schmidt Condensation .

Route A: Claisen-Schmidt Condensation Followed by Oxidation

The Claisen-Schmidt condensation is a reliable method for forming α,β-unsaturated ketones (chalcones) via the base-catalyzed reaction of a ketone with an aldehyde.[1] In this case, 2-hydroxyacetophenone reacts with furan-2-carbaldehyde to form the chalcone intermediate, (2E)-1-(2-hydroxyphenyl)-3-(2-furyl)prop-2-en-1-one. To achieve the target 1,3-dione, a subsequent oxidation of the alkene double bond is required.

Causality of Experimental Design: This route is conceptually straightforward but is a two-step process. The initial condensation is typically high-yielding.[2] However, the necessity of a second, distinct oxidation step adds complexity and introduces additional reagents and potential waste streams, which will negatively impact the overall efficiency metrics. Various methods exist for the oxidation of chalcones, often employing reagents like peroxidases or other oxidants, which can be selective but add to the process mass.[3][4]

Caption: Workflow for Route A: Claisen-Schmidt Condensation followed by Oxidation.

Route B: The Baker-Venkataraman Rearrangement

The Baker-Venkataraman rearrangement is a classic and powerful method for the direct synthesis of o-hydroxyaryl 1,3-diketones.[5] The reaction proceeds via a base-catalyzed intramolecular acyl transfer of an o-acyloxyacetophenone.[6] This is a two-step sequence overall: first, the esterification of 2-hydroxyacetophenone with 2-furoyl chloride, followed by the key base-catalyzed rearrangement.

Causality of Experimental Design: This route is highly convergent and specifically designed to produce the 1,3-dicarbonyl functionality regioselectively.[5] The key rearrangement step is an intramolecular process, which is often highly efficient. The choice of a strong, non-nucleophilic base (like KOH or NaH) and an anhydrous, aprotic solvent is critical to promote the formation of the enolate and prevent hydrolysis of the ester starting material.[5][7] Recent protocols have even demonstrated the feasibility of solvent-free conditions, significantly enhancing the green credentials of this method.[8]

Caption: Workflow for Route B: The Baker-Venkataraman Rearrangement.

Quantitative Benchmarking: Data Summary

To provide a clear comparison, the following table summarizes the projected performance of each route based on established literature precedents for analogous transformations. Yields and reagent quantities are estimated based on typical outcomes for these reaction classes.[2][8][9]

Metric	Route A: Claisen-Schmidt + Oxidation	Route B: Baker-Venkataraman	Justification
Overall Yield	~65-75%	~85-95%	The Baker-Venkataraman rearrangement is typically a very high-yielding reaction.[5] Route A suffers from cumulative losses over two distinct synthetic and purification steps.
Atom Economy (AE)	Poor (~60-70%)	Excellent (~95-100%)	Route A involves a condensation (loss of H₂O) and an oxidation (incorporation of oxygen atoms from an external oxidant), resulting in poor atom economy. Route B's key step is a rearrangement, which is inherently 100% atom economical.[6]
Reaction Mass Eff. (RME)	Moderate	High	Directly correlated with the higher yield and superior atom economy of Route B.
E-Factor	Higher (~10-15)	Lower (~2-5)	Route A generates more waste from the oxidation step (spent oxidant) and requires more solvent for two separate workups and purifications. Solvent-free options for Route B drastically lower its E-Factor.[8]
Number of Steps	2 (synthesis) + 2 (purification)	2 (synthesis) + 1 (purification)	While both are two synthetic steps, the intermediate in Route B is often used directly in the next step without purification ("one-pot" potential), simplifying the workflow.[10]
Process Simplicity	Deceptively complex	More robust	Route A requires optimization of two different reaction types. The Baker-Venkataraman is a well-understood, robust transformation for this specific product class.
Green Chemistry	Moderate	Superior	Route B offers higher atom economy, lower waste (E-Factor), and has proven solvent-free variations.[8]

Experimental Protocols

Protocol for Route A: Claisen-Schmidt Condensation & Oxidation

Step 1: Synthesis of (2E)-1-(2-hydroxyphenyl)-3-(2-furyl)prop-2-en-1-one (Chalcone)

• Reactant Preparation: In a 100 mL round-bottom flask, dissolve 2-hydroxyacetophenone (10 mmol, 1.36 g) and furan-2-carbaldehyde (10 mmol, 0.96 g) in ethanol (20 mL).

• Catalyst Addition: To the stirred solution, add a 40% aqueous solution of potassium hydroxide (KOH) (2 mL) dropwise at room temperature.[11] A distinct color change to deep red/orange is expected.

• Reaction: Stir the mixture vigorously at room temperature for 6-8 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting materials are consumed.[11]

• Work-up & Isolation: Pour the reaction mixture into 100 mL of ice-cold water. Acidify carefully with 10% hydrochloric acid (HCl) until the pH is neutral, causing the product to precipitate.[12]

• Purification: Collect the solid precipitate by vacuum filtration, wash thoroughly with cold water, and dry. Recrystallize the crude solid from ethanol to yield the pure chalcone.

Step 2: Oxidation to 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

(Note: This is a generalized protocol, as various oxidizing systems can be employed.[3][4][13] Optimization would be required.)

• Dissolution: Dissolve the chalcone (5 mmol) from Step 1 in a suitable solvent system (e.g., a mixture of dioxane and water).

• Oxidation: Add the chosen oxidant (e.g., H₂O₂ with a peroxidase catalyst, or an alternative system like quinaldinium fluorochromate[13]) portion-wise at a controlled temperature.

• Reaction: Stir the mixture until TLC analysis indicates complete conversion of the chalcone.

• Work-up & Purification: Quench the reaction appropriately based on the oxidant used. Extract the product into an organic solvent (e.g., ethyl acetate), wash with brine, and dry over anhydrous sodium sulfate. Purify the crude product by column chromatography to isolate the target 1,3-dione.

Protocol for Route B: Baker-Venkataraman Rearrangement

Step 1: Synthesis of 2-Acetylphenyl 2-furoate

• Reactant Preparation: Dissolve 2-hydroxyacetophenone (10 mmol, 1.36 g) in anhydrous pyridine (20 mL) in a flask equipped with a dropping funnel, under a nitrogen atmosphere. Cool the mixture in an ice bath.

• Acylation: Add 2-furoyl chloride (11 mmol, 1.44 g) dropwise to the cooled, stirred solution.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 4-6 hours.[14]

• Work-up & Isolation: Pour the reaction mixture into ice-water (200 mL) and acidify with concentrated HCl. Extract the product with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine, and dry over anhydrous sodium sulfate. Evaporate the solvent under reduced pressure to yield the crude ester, which can often be used directly in the next step.

Step 2: Rearrangement to 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

• Reactant Preparation: Place the crude 2-acetylphenyl 2-furoate (from Step 1) and pulverized potassium hydroxide (15 mmol, 0.84 g) in a mortar.[8]

• Reaction (Solvent-Free): Grind the mixture with a pestle at room temperature for 5-10 minutes. The mixture will typically turn into a thick, yellow paste.[8] Let the reaction stand for an additional 15 minutes.

• Work-up & Isolation: Quench the reaction by adding the paste to 100 mL of ice-cold water. Acidify with dilute HCl until the yellow product precipitates.

• Purification: Collect the solid by vacuum filtration, wash with water until the filtrate is neutral, and dry. Recrystallize from ethanol to afford the pure 1,3-dione product.

Conclusion and Recommendation

The Baker-Venkataraman Rearrangement (Route B) is the demonstrably superior and recommended route . Its advantages are multifaceted:

• Higher Efficiency: It consistently offers higher overall yields and a vastly superior atom economy, as the key transformation is an intramolecular rearrangement.

• Greener Process: The dramatically lower E-Factor, especially when employing modern solvent-free protocols, marks it as a more environmentally benign option.[8]

• Process Robustness: It is a highly reliable and regioselective method specifically for constructing the target o-hydroxy-1,3-dione skeleton, minimizing the formation of complex byproducts.[5][7]

While the Claisen-Schmidt condensation (Route A) is a valid method for producing the intermediate chalcone, the requirement for a subsequent, atom-inefficient oxidation step renders the overall sequence less efficient and more wasteful. For researchers and drug development professionals where process optimization, yield, purity, and sustainability are paramount, the Baker-Venkataraman rearrangement provides the most logical and efficient synthetic strategy.

References

• Claisen-Schmidt condensation – Knowledge and References. (n.d.). Taylor & Francis. Retrieved January 15, 2026, from [Link]

• Makrandi, J. K., & Seema. (2013). A facile synthesis of 1-(2, 4-dihydroxyphenyl)-3-aryl-propane-1,3-diones via Baker-Venkataraman rearrangement under solvent free conditions. Rasayan Journal of Chemistry, 6(1), 53-56.

• The yield (%) of the condensation reaction (Claisen–Schmidt) between benzaldehyde and acetophenone... (n.d.). ResearchGate. Retrieved January 15, 2026, from [Link]

• BenchChem. (2025). Application Note: A Standardized Protocol for the Synthesis of Novel Chalcones via Claisen-Schmidt Condensation of 5-(3-Fluorophenyl)furan-2-carbaldehyde. BenchChem.
• BenchChem. (2025).

• Wikipedia. (n.d.). Claisen–Schmidt condensation. Retrieved January 15, 2026, from [Link]

• Wong, E., & Wilson, P. J. (1970). The peroxidase-catalysed oxidation of a chalcone and its possible physiological significance. Phytochemistry, 9(8), 1751-1758.

• Yields obtained in Claisen-Schmidt condensation. (n.d.). ResearchGate. Retrieved January 15, 2026, from [Link]

• Tamil Selvi, P., & Karunakaran, K. (2015). Kinetics and Mechanism of Oxidation of Chalcones by 1,3-Dichloro-5,5-dimethyl Hydantoin. Asian Journal of Chemistry, 27(5), 1725-1728.
• Tamil Selvi, P., & Karunakaran, K. (2015). Kinetics and Mechanism of Oxidation of Chalcones by 1,3-Dichloro-5,5-dimethyl Hydantoin.
• Rahman, A. F. M. M., et al. (2012). A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α′-bis-(Substituted-alkylidene)cycloalkanones. Molecules, 17(1), 571-580.
• BenchChem. (2025).
• Dua, S., & Makrandi, J. K. (2002). One Pot Synthesis of 1-(2-Hydroxyphenyl)-3-Phenylpropane-1,3-Diones by Modified Baker–Venkataraman Transformation using Microwave Irradiation. Indian Journal of Chemistry - Section B, 41B, 1521-1522.

• Wikipedia. (n.d.). Baker–Venkataraman rearrangement. Retrieved January 15, 2026, from [Link]

• Ameen, D., & Snape, T. J. (2014). Mechanism and Application of Baker–Venkataraman O→C Acyl Migration Reactions. Organic & Biomolecular Chemistry, 12(45), 9079-9091.

• How to synthesize chalcones by Claisen-Schmidt condensation. (2024, February 10). YouTube. Retrieved January 15, 2026, from [Link]

• Sekar, K. G., & Periyasamy, S. K. (2016).
• Daghero, D., et al. (2023). Chalcone Synthesis by Green Claisen–Schmidt Reaction in Cationic and Nonionic Micellar Media. The Journal of Organic Chemistry, 88(5), 2947–2958.

• Baker-Venkatraman Rearrangement. (n.d.). Name Reaction. Retrieved January 15, 2026, from [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the synthesis and application of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experiments; it culminates in their safe and compliant disposal. This guide provides a detailed protocol for the proper disposal of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, a β-diketone with potential applications in medicinal chemistry and materials science. In the absence of a specific Safety Data Sheet (SDS) for this exact molecule, this document synthesizes information from structurally related compounds, including β-diketones, furans, and phenols, to establish a robust and safety-centric disposal procedure.

Understanding the Compound: A Hazard Analysis Based on Structural Analogs

1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione is a solid organic compound characterized by three key functional groups: a furan ring, a hydroxyphenyl group, and a β-diketone moiety. Each of these contributes to the molecule's overall chemical properties and potential hazards.

• β-Diketones: This functional group is known for its ability to form stable complexes with metal ions. While many β-diketones are not classified as hazardous, they can be reactive and should be handled with care. They are generally considered combustible solids.

• Furan: Furan and its derivatives can be flammable and may form explosive peroxides upon exposure to air and light. The thermal decomposition of furans can be complex, proceeding through ring-opening, isomerization, and radical mechanisms, potentially generating volatile and flammable products.

• Phenols: Phenolic compounds can range from being irritants to highly toxic and corrosive. They are a known class of environmental pollutants, and their disposal is strictly regulated.

Given this composite structure, 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione should be treated as a potentially hazardous substance. It is incompatible with strong oxidizing agents, and its thermal decomposition may release irritating gases and vapors, including carbon monoxide and carbon dioxide.

Immediate Safety and Handling Precautions

Prior to handling or disposing of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, it is imperative to adhere to the following safety protocols:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, chemical safety goggles, and nitrile gloves. For handling larger quantities or when generating dust, a dust mask (N95 or equivalent) is recommended.

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

• Spill Management: In the event of a spill, avoid generating dust. Carefully sweep up the solid material using an inert absorbent (e.g., vermiculite, sand) and place it into a designated, labeled container for hazardous waste. Do not use combustible materials like paper towels for the initial cleanup of a large spill. The spill area should be decontaminated with a suitable solvent and then washed with soap and water. All cleanup materials must be disposed of as hazardous waste.

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione is to treat it as hazardous chemical waste. Under no circumstances should it be disposed of down the drain or in the regular trash.

Step 1: Waste Segregation and Collection

• Pure Compound: Collect any unused or waste 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione in a dedicated, clearly labeled, and chemically compatible waste container. The container should be made of a material that will not react with the compound; high-density polyethylene (HDPE) is a suitable choice.

• Contaminated Materials: Any materials that have come into contact with the compound, such as pipette tips, contaminated gloves, and absorbent paper, must also be collected as hazardous waste. These items should be placed in a separate, sealed, and labeled container.

• Solutions: If the compound is in a solvent, the entire solution must be disposed of as hazardous waste. The waste container should be appropriate for the solvent used and clearly labeled with all chemical constituents. Do not mix with incompatible waste streams.

Step 2: Labeling and Storage

• Labeling: All waste containers must be clearly and accurately labeled. The label should include:

  • The full chemical name: "1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione"

  • The words "Hazardous Waste"

  • The primary hazards associated with the compound (e.g., "Irritant," "Handle with Care")

  • The date of accumulation

  • The name of the principal investigator or laboratory contact.

• Storage: Store the sealed waste containers in a designated and secure satellite accumulation area. This area should be well-ventilated and away from sources of ignition and incompatible materials.

Step 3: Arranging for Disposal

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

• Provide the EHS department or contractor with a complete and accurate description of the waste, including its chemical composition and any known or suspected hazards.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione.

Caption: Disposal workflow for 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione.

Quantitative Data Summary for Structurally Related Compounds

To provide a quantitative basis for the hazard assessment, the following table summarizes key data for related compounds.

Property	1,3-Diphenyl-1,3-propanedione	Furan	Phenol
CAS Number	120-46-7	110-00-9	108-95-2
Molecular Formula	C₁₅H₁₂O₂	C₄H₄O	C₆H₆O
Melting Point	77-79 °C	-85.6 °C	40.5 °C
Boiling Point	345-348 °C	31.3 °C	181.7 °C
Flash Point	177 °C	-36 °C	79 °C
Hazards	Not classified as hazardous[1]	Highly flammable, may form explosive peroxides, harmful if swallowed or inhaled, causes skin and eye irritation	Toxic if swallowed, in contact with skin or if inhaled, causes severe skin burns and eye damage, suspected of causing genetic defects, causes damage to organs through prolonged or repeated exposure

Conclusion: A Commitment to Safety and Environmental Responsibility

The proper disposal of laboratory chemicals is a cornerstone of responsible scientific practice. For 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, a conservative approach that treats the compound as hazardous waste is essential. By following the detailed procedures outlined in this guide, researchers can ensure the safety of themselves and their colleagues, maintain compliance with environmental regulations, and uphold the principles of sustainable science. Always consult your institution's specific waste management policies and EHS professionals for guidance tailored to your location and facilities.

References

• New Jersey Department of Health. (2016). Hazardous Substance Fact Sheet: Furan. [Link]

• Yale Environmental Health & Safety. Phenol Standard Operating Procedure. [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.

• MDPI. (2021). Degradation of Phenolic Compounds and Organic Matter from Real Winery Wastewater by Fenton and Photo-Fenton Processes Combined with Ultrasound. [Link]

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A Strategic Guide to Personal Protective Equipment for Handling 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione

This document provides essential safety protocols and logistical guidance for the handling of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione. As a compound integrating a furan moiety, a phenol group, and a β-diketone core, a comprehensive understanding of its potential hazards is paramount for ensuring laboratory safety. This guide is designed for researchers, scientists, and drug development professionals, offering a deep dive into the causality behind each safety recommendation, thereby fostering a culture of proactive risk mitigation.

The structural components of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione each contribute to its overall hazard profile. The furan ring is known for its potential to form explosive peroxides upon exposure to air and its general toxicity.[1][2][3] The phenol group presents a significant risk of chemical burns and systemic toxicity upon skin contact, inhalation, or ingestion.[4][5][6][7] The β-diketone structure, while a versatile synthon in medicinal chemistry, necessitates careful handling to avoid dust inhalation and skin contact.[8][9][10][11] A thorough risk assessment is the foundational step before any handling of this compound.

I. Hazard Assessment and Engineering Controls: The First Line of Defense

Before detailing personal protective equipment (PPE), it is crucial to emphasize the primacy of engineering and administrative controls. These measures are designed to minimize exposure at the source and are the most effective means of ensuring a safe working environment.

• Chemical Fume Hood: All manipulations of 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione, from weighing to solution preparation and reaction quenching, must be conducted within a certified chemical fume hood.[4][6][12] This is critical to control the inhalation of any dusts or vapors, which may be irritating to the respiratory tract.[1][13]

• Ventilation: Ensure the fume hood has a proper face velocity (typically 80-120 feet per minute) to effectively capture and exhaust airborne contaminants.

• Designated Work Area: Establish a designated area within the laboratory for handling this compound to prevent cross-contamination of other surfaces and experiments.

• Suppression of Dust: When handling the solid compound, take care to minimize dust generation. Gentle scooping and weighing on weighing paper or in a tared container within the fume hood are recommended.

II. Personal Protective Equipment (PPE): A Multi-faceted Barrier

The selection of appropriate PPE is a critical final barrier between the researcher and the chemical. The following recommendations are based on a composite of the hazards presented by the furan, phenol, and β-diketone functionalities.

Protection Type	Recommended Equipment	Specification/Notes
Eye and Face Protection	Safety goggles with side shields; Face shield	Chemical splash goggles are mandatory to protect against dust particles and splashes. A full-face shield should be worn over the goggles during procedures with a high risk of splashing, such as when transferring solutions or during quenching of reactions.[4][5]
Hand Protection	Double-gloving with chemical-resistant gloves	An inner pair of nitrile gloves provides a primary barrier, while an outer pair of neoprene or butyl rubber gloves offers enhanced protection against the phenolic component.[4][7] Gloves should be inspected for any signs of degradation or perforation before each use and changed immediately upon contamination.
Skin and Body Protection	Flame-resistant laboratory coat; Long pants; Closed-toe shoes	A fully buttoned, flame-resistant lab coat is essential to protect against splashes and contact with flammable materials.[12] Long pants and fully enclosed shoes are mandatory to ensure no skin is exposed.[4] For larger scale operations or where significant splash risk exists, a chemically resistant apron over the lab coat is advised.[4]
Respiratory Protection	NIOSH-approved respirator with organic vapor cartridges	While a fume hood is the primary control, a respirator may be necessary for spill cleanup or in the event of a ventilation failure.[12] All personnel required to wear respirators must be medically cleared, trained, and fit-tested.

III. Procedural Guidance for PPE Usage

Proper technique in donning, doffing, and disposing of PPE is as crucial as the selection of the equipment itself.

Donning Sequence:

• Lab Coat: Don the lab coat and ensure it is fully buttoned.

• Inner Gloves: Put on the first pair of nitrile gloves.

• Outer Gloves: Don the second pair of neoprene or butyl rubber gloves, ensuring the cuffs are pulled up over the sleeves of the lab coat.

• Eye and Face Protection: Put on safety goggles, followed by a face shield if the procedure warrants it.

• Respirator: If required, perform a positive and negative pressure seal check before entering the work area.

Doffing Sequence (to be performed in a designated area):

• Outer Gloves: Remove the outer pair of gloves, turning them inside out as you remove them to contain any contamination.

• Face Shield and Goggles: Remove the face shield and goggles from the back to the front.

• Lab Coat: Remove the lab coat, folding the contaminated exterior inward.

• Inner Gloves: Remove the inner pair of gloves, again turning them inside out.

• Respirator: If worn, remove it last.

• Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all PPE.[7][12]

IV. Disposal Plan: Mitigating Downstream Risks

All disposable PPE contaminated with 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione must be considered hazardous waste.

• Solid Waste: Contaminated gloves, wipes, and weighing papers should be placed in a dedicated, labeled hazardous waste container.

• Liquid Waste: All solutions containing the compound should be disposed of in a properly labeled hazardous waste container.

• Sharps: Any contaminated needles or other sharps must be disposed of in a designated sharps container.

Consult your institution's environmental health and safety (EHS) department for specific guidelines on hazardous waste disposal.[6]

V. Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, immediate and correct action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1][6] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[1] Seek immediate medical attention.

• Inhalation: Move the affected individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[13]

• Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. For larger spills, evacuate the area and contact your institution's EHS department.[7]

Visual Guide for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment when handling 1-(2-Furyl)-3-(2-hydroxyphenyl)propane-1,3-dione.

Caption: PPE selection workflow for handling the target compound.

References

• Furan - Hazardous Substance Fact Sheet. New Jersey Department of Health. Available from: [Link]

• Phenol Standard Operating Procedure. Yale Environmental Health & Safety. Available from: [Link]

• Standard Operating Procedure for the use of Furan. Western Carolina University. Available from: [Link]

• Working Safely with Phenol Guideline. The University of Queensland. Available from: [Link]

• Phenol - OHS Information Sheet. Monash University. Available from: [Link]

• Furan. OSHA. Available from: [Link]

• Furan Safety Data Sheet. Scribd. Available from: [Link]

• Phenol Hazard Control Fact Sheet. UC Berkeley. Available from: [Link]

• Furan Standard Operating Procedure. UCLA. Available from: [Link]

• Safety Data Sheet. Available from: [Link]

• Safety Data Sheet. Available from: [Link]

• A convenient and practical synthesis of β-diketones bearing linear perfluorinated alkyl groups and a 2-thienyl moiety. National Institutes of Health. Available from: [Link]

• β-diketones: Important Intermediates for Drug Synthesis. International Journal of Pharmaceutical Research and Allied Sciences. Available from: [Link]

• Modification of Biobased Lipophilic Β-Diketone. Juniper Publishers. Available from: [Link]

• β-Diketone synthesis by oxidation. Organic Chemistry Portal. Available from: [Link]

• Structural Studies of β-Diketones and Their Implications on Biological Effects. ResearchGate. Available from: [Link]

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